Octadecyltrimethylammonium bromide

• CAS: 1120-02-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Octadecyltrimethylammonium Bromide (OTAB)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB), also known as stearyltrimethylammonium (B1193908) bromide (STAB), is a cationic surfactant belonging to the quaternary ammonium (B1175870) compound family.[1] Its amphiphilic nature, characterized by a long hydrophobic octadecyl (C18) alkyl chain and a hydrophilic trimethylammonium headgroup, imparts potent surface-active properties.[1] This structure allows OTAB to effectively reduce surface tension and facilitate the formation of micelles and emulsions, making it a valuable component in a diverse range of applications.

In the fields of research and drug development, OTAB is utilized as an emulsifier, a stabilizer for nanoparticles, an antimicrobial agent, and a phase transfer catalyst.[1][2] Notably, it has been identified as a small molecule inhibitor of the GTPase enzyme dynamin, which plays a crucial role in endocytosis.[3][4] This inhibitory action presents significant opportunities for its use as a tool in cell biology research and as a potential component in drug delivery systems that aim to modulate cellular uptake pathways.

This technical guide provides a comprehensive overview of the core chemical and physical properties of OTAB, detailed experimental protocols for its characterization, and a summary of its biological activities, with a focus on its interaction with dynamin.

Core Chemical and Physical Properties

OTAB is typically supplied as a white to off-white crystalline solid or powder.[1] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere, and is incompatible with strong oxidizing agents.

Table 1: General Chemical and Physical Properties of OTAB

Property	Value	References
CAS Number	1120-02-1	[1]
Molecular Formula	C₂₁H₄₆BrN	[1]
Molecular Weight	392.50 g/mol
Appearance	White to off-white crystalline powder/solid	[1]
Melting Point	~250 °C (with decomposition)
Solubility	Soluble in water
Stability	Stable under normal conditions; Hygroscopic
LogP	3.958
HLB Value	15.8

Surfactant and Micellar Properties

As a cationic surfactant, OTAB's behavior in solution is dominated by its ability to self-assemble into micelles above a certain concentration known as the Critical Micelle Concentration (CMC). This process is fundamental to its function as a solubilizing and emulsifying agent.

Micelle Formation

In aqueous solutions, surfactant molecules like OTAB exist as individual monomers at low concentrations. As the concentration increases, these monomers adsorb at the air-water interface, leading to a reduction in surface tension. Once the interface is saturated, further increases in concentration force the monomers to self-assemble into spherical structures called micelles, with their hydrophobic tails forming the core and hydrophilic heads facing the aqueous environment. The concentration at which this occurs is the CMC.[5]

Figure 1: Diagram illustrating the self-assembly of OTAB monomers into a micelle upon reaching the Critical Micelle Concentration (CMC).

Quantitative Surfactant Data

The CMC is a critical parameter for any application involving surfactants. It is influenced by factors such as temperature, pressure, and the presence of electrolytes.[6]

Table 2: Surfactant Properties of OTAB

Property	Condition	Value	Method	References
Critical Micelle Concentration (CMC)	308 K (35°C)	0.28 mM	Tensiometry	[7]
Critical Micelle Concentration (CMC)	308 K (35°C)	0.30 mM	Conductometry	[7]
Surface Tension at CMC (γ_cmc)	313.15 K (40°C)	40.1 mN/m	Tensiometry	[7]

Biological Activity: Dynamin Inhibition

OTAB has been identified as a surface-active small molecule inhibitor of dynamin, a large GTPase essential for membrane fission in endocytosis.[3] The mechanism involves OTAB targeting the dynamin-phospholipid interaction, which is crucial for stimulating dynamin's GTPase activity.[3] By interfering with this interaction, OTAB prevents the recruitment and proper function of dynamin at the necks of budding vesicles, thereby blocking endocytic processes.[4][8]

Figure 2: Signaling pathway showing OTAB's inhibition of dynamin by blocking its interaction with phospholipids, preventing endocytosis.

Table 3: Bioactivity of OTAB and Related Compounds

Compound	Target	Activity	Value	Assay	References
OTAB Analog (MiTMAB)	Dynamin I	IC₅₀	3.1 ± 0.2 µM	GTPase Activity	[4]
OTAB Analog (MiTMAB)	Dynamin I	Kᵢ	940 ± 25 nM	GTPase Activity	[3]

Note: MiTMAB (Myristyl trimethyl ammonium bromide, C14 chain) is a shorter-chain analog of OTAB (C18 chain) often used in these studies.

Experimental Protocols

Accurate characterization of OTAB's properties is essential for its effective application. The following sections provide detailed methodologies for key experiments.

Workflow for CMC Determination

The determination of the Critical Micelle Concentration (CMC) is a fundamental experiment for any surfactant. It can be accomplished through various techniques that measure a physical property of the solution that changes abruptly at the CMC. Common methods include tensiometry and conductometry.[5]

Figure 3: General experimental workflow for determining the Critical Micelle Concentration (CMC) of OTAB.

Protocol 1: CMC Determination by Tensiometry (Wilhelmy Plate Method)

This method measures the surface tension of OTAB solutions at various concentrations. Surface tension decreases with increasing surfactant concentration until the CMC is reached, after which it remains relatively constant.[6][9]

Materials:

• Precision Tensiometer (e.g., KRÜSS K12)[10]

• Wilhelmy Plate (platinum or chromatography paper for cationic surfactants)[9][10]

• High-purity water (e.g., Milli-Q)

• Glassware (beakers, volumetric flasks)

• Octadecyltrimethylammonium bromide (OTAB)

• Automated dosing unit (optional, for titrations)[10]

Procedure:

• Preparation:

  • Prepare a concentrated stock solution of OTAB in high-purity water, ensuring the concentration is well above the expected CMC.

  • Prepare a series of dilutions from the stock solution. It is recommended to use a logarithmic dilution series to ensure adequate data points around the CMC.

• Instrument Calibration:

  • Thoroughly clean the Wilhelmy plate with a suitable solvent (e.g., ethanol) and then flame-dry if it is platinum.

  • Calibrate the tensiometer according to the manufacturer's instructions, typically using high-purity water of a known surface tension at the experimental temperature.

• Measurement:

  • Place the lowest concentration sample solution into the sample vessel and allow it to reach thermal equilibrium (e.g., 25°C).

  • Immerse the Wilhelmy plate into the solution and then withdraw it to the point of contact with the surface to ensure complete wetting.[11]

  • Measure the force exerted on the plate, from which the instrument calculates the surface tension.

  • Repeat the measurement for each solution, moving from the lowest to the highest concentration. Ensure the plate and vessel are thoroughly cleaned between samples.

• Data Analysis:

  • Plot the measured surface tension (γ) as a function of the logarithm of the OTAB concentration (log C).[5]

  • The plot will typically show two linear regions. The first region shows a steep decline in surface tension, while the second, post-CMC region, is a plateau with a much shallower slope.[6]

  • Perform linear regression on the data points in both regions. The concentration at the intersection of these two lines is the CMC.[9]

Protocol 2: CMC Determination by Conductometry

This method is suitable for ionic surfactants like OTAB. The specific conductivity of the solution increases linearly with concentration below the CMC. Above the CMC, micelles form, which are less mobile than individual ions and bind counter-ions, causing the slope of the conductivity versus concentration plot to decrease.[12]

Materials:

• Conductivity meter and probe[13]

• Thermostated water bath[13]

• High-purity, low-conductivity water

• Glassware (beakers, volumetric flasks)

• Octadecyltrimethylammonium bromide (OTAB)

• Magnetic stirrer and stir bar

Procedure:

• Preparation:

  • Prepare an initial concentrated solution of OTAB in a volumetric flask using high-purity water.

• Instrument Setup:

  • Calibrate the conductivity meter using standard KCl solutions.

  • Place a known volume of high-purity water in a thermostated measurement vessel. Immerse the conductivity probe, ensuring it does not touch the sides or the stir bar.[12]

• Measurement (Titration Method):

  • Begin stirring gently to ensure homogeneity without creating foam.

  • Allow the system to equilibrate at the desired temperature (e.g., 25°C) and record the initial conductivity of the water.

  • Add small, precise aliquots of the concentrated OTAB stock solution to the water in the vessel.

  • After each addition, allow the reading to stabilize and then record the conductivity and the total concentration of OTAB.

  • Continue this process until the concentration is well above the expected CMC.

• Data Analysis:

  • Plot the specific conductivity (κ) as a function of the OTAB concentration.

  • The plot will exhibit two distinct linear portions with different slopes.

  • Fit straight lines to the data points before and after the transition region.

  • The concentration at the intersection of these two lines corresponds to the CMC.

Protocol 3: Micelle Characterization by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to determine the size distribution of particles in a suspension, such as OTAB micelles. It measures the fluctuations in scattered light intensity caused by the Brownian motion of the particles.[3][14]

Materials:

• DLS Instrument (e.g., Zetasizer)

• High-purity water or buffer

• Syringe filters (e.g., 0.22 µm)[3]

• Clean, dust-free cuvettes[3]

• Octadecyltrimethylammonium bromide (OTAB)

Procedure:

• Sample Preparation:

  • Prepare an OTAB solution at a concentration significantly above its CMC to ensure the presence of micelles.

  • Filter the solution directly into a clean cuvette using a 0.22 µm syringe filter to remove dust and large aggregates, which can interfere with the measurement.[3]

• Instrument Setup:

  • Turn on the DLS instrument and allow the laser to warm up and stabilize (typically 15-30 minutes).[3]

  • In the software, input the correct parameters for the solvent (viscosity and refractive index) and the experimental temperature.[3]

• Measurement:

  • Place the cuvette in the instrument's sample holder and allow it to equilibrate to the set temperature.

  • Set the measurement parameters, such as the number and duration of runs (e.g., 3-5 runs of 60 seconds each).[3]

  • Initiate the measurement. The instrument's correlator will analyze the fluctuations in scattered light intensity.

• Data Analysis:

  • The software calculates the translational diffusion coefficient and uses the Stokes-Einstein equation to determine the hydrodynamic diameter of the micelles.[3]

  • The primary results include the Z-average diameter (intensity-weighted mean size) and the Polydispersity Index (PDI), which indicates the breadth of the size distribution. A low PDI value (<0.2) suggests a monodisperse sample of uniformly sized micelles.[3]

Protocol 4: In Vitro Dynamin GTPase Activity Assay

This colorimetric assay measures the rate of GTP hydrolysis by dynamin by quantifying the amount of inorganic phosphate (B84403) (Pi) released. It can be used to determine the IC₅₀ value of inhibitors like OTAB.[15]

Materials:

• Purified dynamin I protein[15]

• GTP solution

• Assay buffer (e.g., 20 mM HEPES, 150 mM KCl, pH 7.4)

• Phosphatidylserine (PS) liposomes (as a stimulator, if required)

• OTAB stock solution (in an appropriate solvent, e.g., DMSO)

• Malachite green reagent for phosphate detection[15]

• EDTA solution (to stop the reaction)[15]

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Setup:

  • In a 96-well plate, add the assay buffer.

  • Add various concentrations of the inhibitor (OTAB) to the wells. Include a no-inhibitor control and a no-enzyme control.

  • Add a constant, predetermined amount of dynamin I protein to each well (except the no-enzyme control).

  • If studying stimulated activity, add PS liposomes.

  • Pre-incubate the plate for a short period (e.g., 10 minutes) at the desired temperature (e.g., 37°C).

• Initiation and Termination:

  • Initiate the reaction by adding a saturating concentration of GTP to all wells.

  • Allow the reaction to proceed for a fixed time (e.g., 20 minutes), ensuring the reaction is in the linear range of phosphate production.

  • Stop the reaction by adding EDTA solution.[15]

• Phosphate Detection:

  • Add the malachite green reagent to each well. This reagent forms a colored complex with the inorganic phosphate released during GTP hydrolysis.

  • Allow time for color development according to the reagent's protocol.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength (e.g., ~620 nm) using a microplate reader.

  • Subtract the background absorbance (from the no-enzyme control) from all readings.

  • Calculate the percentage of inhibition for each OTAB concentration relative to the no-inhibitor control.

  • Plot the percent inhibition versus the logarithm of the OTAB concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion

Octadecyltrimethylammonium bromide is a cationic surfactant with well-defined chemical properties that make it a versatile tool for researchers. Its ability to form micelles, reduce surface tension, and interact with biological systems like the endocytic machinery provides a broad spectrum of applications. Understanding its core properties, such as the CMC, and the experimental methods used for its characterization is crucial for its effective use in drug development, cell biology, and materials science. The detailed protocols provided in this guide serve as a practical resource for scientists aiming to harness the unique characteristics of OTAB in their research endeavors.

References

• 1. Reaching a consensus on the mechanism of dynamin? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 6. justagriculture.in [justagriculture.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Measuring Critical Micelle Concentration as a Function of Cavitand Additives Using Surface Tension and Dye Micellization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. kruss-scientific.com [kruss-scientific.com]
• 11. How does the Wilhelmy plate method work? - DataPhysics Instruments [dataphysics-instruments.com]
• 12. youtube.com [youtube.com]
• 13. scribd.com [scribd.com]
• 14. researchgate.net [researchgate.net]
• 15. Rapid purification of native dynamin I and colorimetric GTPase assay - PubMed [pubmed.ncbi.nlm.nih.gov]

octadecyltrimethylammonium bromide physical properties

An In-depth Technical Guide to the Physical Properties of Octadecyltrimethylammonium Bromide (OTAB)

Introduction

Octadecyltrimethylammonium bromide (OTAB), also known as stearyltrimethylammonium (B1193908) bromide (STAB), is a cationic surfactant belonging to the quaternary ammonium (B1175870) salt family.[1][2] Its chemical formula is C21H46BrN.[1][2] This amphiphilic molecule consists of a long hydrophobic octadecyl (C18) tail and a hydrophilic trimethylammonium head group. This structure allows OTAB to adsorb at interfaces and self-assemble in solution, making it a versatile compound with applications in various fields, including as a surfactant, emulsifier, stabilizer, and in the synthesis of nanoparticles.[3][4] It also exhibits biological activity, acting as an inhibitor of the GTPase enzyme dynamin and showing antibacterial properties against Staphylococcus aureus.[5][6]

General Physical Properties

Octadecyltrimethylammonium bromide typically presents as a white to off-white or yellowish crystalline solid or powder at room temperature.[1][2][3] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2]

Property	Value	Source(s)
Molecular Formula	C21H46BrN	[1][2][5]
Molar Mass	392.5 g/mol	[1][5]
Appearance	White to off-white or yellowish crystalline solid/powder	[1][2][3]
Melting Point	~250 °C (decomposes)	[1][5]
Freezing Point	32 °C	[1]
Water Solubility	Soluble	[1][2][5]
Stability	Stable, but hygroscopic. Incompatible with strong oxidizing agents.	[1][5]

Physicochemical Properties in Aqueous Solution

The behavior of OTAB in aqueous solutions is central to its applications. Key parameters include its ability to lower surface tension and to form micelles above a certain concentration.

Property	Value	Conditions	Source(s)
Critical Micelle Concentration (CMC)	0.33 mM	In water	[5]
Varies with temperature and presence of co-solvents	313.15 K, with/without short-chain alcohols	[7]
Surface Tension (0.1% solution)	34 x 10⁻³ N/m	20 °C	[8]
HLB (Hydrophile-Lipophile Balance) Value	15.7 - 15.8	[1][8]
Krafft Point	Temperature-dependent, influenced by counterions	Aqueous solution	[9][10][11]

Micellization and Interfacial Adsorption

As a surfactant, OTAB molecules initially adsorb at the air-water interface when dissolved in water. As the concentration increases, the interface becomes saturated, and the surfactant molecules begin to self-assemble in the bulk solution to form spherical aggregates known as micelles. This process, known as micellization, occurs above a specific concentration called the Critical Micelle Concentration (CMC).[12]

Caption: Surfactant monomers self-assemble into micelles above the CMC.

The formation of micelles leads to a distinct change in the physicochemical properties of the solution, such as surface tension and conductivity, which remain relatively constant above the CMC.[12][13]

Experimental Protocols

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant and can be determined by monitoring a physical property of the surfactant solution as a function of its concentration.[13] The concentration at which an abrupt change in the property is observed corresponds to the CMC.

a) Surface Tensiometry Method

This is one of the most common methods for CMC determination.[13][14]

• Principle: The surface tension of a liquid decreases with the addition of a surfactant up to the CMC. Beyond the CMC, the surface tension remains relatively constant because additional surfactant molecules form micelles in the bulk solution rather than accumulating at the interface.[12][13]

• Apparatus: A tensiometer (using methods like the du Noüy ring, Wilhelmy plate, or pendant drop) is required.[15][16]

• Procedure:

  • Prepare a series of aqueous solutions of OTAB with varying concentrations.

  • Measure the surface tension of each solution using the tensiometer at a constant temperature.[15]

  • Plot the surface tension as a function of the logarithm of the OTAB concentration.

  • The point of inflection or the intersection of the two linear portions of the plot indicates the CMC.[13]

b) Conductometry Method

This method is suitable for ionic surfactants like OTAB.

• Principle: The conductivity of an ionic surfactant solution increases with concentration. Below the CMC, both the surfactant monomers and their counter-ions contribute to the conductivity. Above the CMC, newly added surfactant molecules form micelles, which are larger and less mobile charge carriers. This results in a change in the slope of the conductivity versus concentration plot.[17][18]

• Apparatus: A conductometer.

• Procedure:

  • Prepare a stock solution of OTAB in deionized water.

  • Measure the conductivity of a known volume of deionized water.

  • Make successive additions of the OTAB stock solution to the water, measuring the conductivity after each addition.[17]

  • Plot the specific conductivity against the surfactant concentration.

  • The CMC is determined from the point of intersection of the two straight lines corresponding to the regions below and above the CMC.

Caption: Experimental workflow for determining the CMC using tensiometry.

Determination of Solubility

The solubility of a surfactant is a crucial parameter for its application.

• Principle: The solubility can be determined by preparing saturated solutions and quantifying the concentration of the dissolved surfactant. For surfactants, solubility can be complex and is often characterized by the Krafft point, the temperature at which the solubility of the surfactant equals its CMC.[10][11] Below the Krafft point, the solubility is limited.[9]

• Procedure (General Method):

  • Add an excess amount of OTAB to a known volume of deionized water in a container.

  • Agitate the mixture at a constant temperature for a sufficient time to reach equilibrium (e.g., 24 hours).

  • Allow any undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant.

  • Determine the concentration of OTAB in the supernatant using an appropriate analytical technique, such as titration or spectroscopy. This concentration represents the solubility at that temperature.

  • Repeat at different temperatures to determine the Krafft point.

Conclusion

Octadecyltrimethylammonium bromide is a cationic surfactant with well-defined physical and chemical properties that underpin its wide range of applications. Its behavior in aqueous solution, particularly its critical micelle concentration and ability to reduce surface tension, are key performance indicators. The experimental protocols outlined provide standardized methods for characterizing these essential properties, which is crucial for researchers and professionals in drug development and material science who utilize this versatile compound.

References

• 1. chembk.com [chembk.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Octadecy trimethyl ammonium bromide | 1120-02-1 [chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Octadecyltrimethylammonium bromide | CAS#:1120-02-1 | Chemsrc [chemsrc.com]
• 6. Myristyl trimethyl ammonium bromide and octadecyl trimethyl ammonium bromide are surface-active small molecule dynamin inhibitors that block endocytosis mediated by dynamin I or dynamin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Octadecyltrimethylammonium chloride (bromide)-Shandong Zhuocheng Chemical Co., Ltd. [en.sdzhuocheng.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Counterion Effect on Krafft Temperature and Related Properties of Octadecyltrimethylammonium Bromide | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 13. journals.stmjournals.com [journals.stmjournals.com]
• 14. Characterization of surfactants | KRÜSS Scientific [kruss-scientific.com]
• 15. commons.erau.edu [commons.erau.edu]
• 16. tegewa.de [tegewa.de]
• 17. eacademic.ju.edu.jo [eacademic.ju.edu.jo]
• 18. justagriculture.in [justagriculture.in]

In-Depth Technical Guide to the Synthesis of Octadecyltrimethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of octadecyltrimethylammonium bromide (OTAB), a cationic surfactant with significant applications in research and pharmaceutical sciences. This document details the core synthetic methodology, experimental protocols, and relevant physicochemical data to support its laboratory-scale preparation and use.

Introduction

Octadecyltrimethylammonium bromide (OTAB), also known as trimethyloctadecylammonium bromide, is a quaternary ammonium (B1175870) salt consisting of a long hydrophobic octadecyl (C18) alkyl chain and a hydrophilic trimethylammonium headgroup. This amphipathic structure imparts excellent surfactant properties, making it valuable in various applications, including as a phase transfer catalyst, a component in the synthesis of nanoparticles, and as a stabilizer in emulsions and dispersions.[1] In the pharmaceutical field, long-chain quaternary ammonium compounds are investigated for their antimicrobial properties and their potential role in drug delivery systems.

Synthesis of Octadecyltrimethylammonium Bromide

The primary and most efficient method for the synthesis of octadecyltrimethylammonium bromide is the Menschutkin reaction . This nucleophilic substitution reaction involves the alkylation of a tertiary amine, in this case, trimethylamine (B31210), with an alkyl halide, 1-bromooctadecane (B154017) (octadecyl bromide).[2]

The reaction proceeds via an SN2 mechanism, where the nitrogen atom of trimethylamine acts as a nucleophile, attacking the carbon atom bonded to the bromine in 1-bromooctadecane. The bromide ion is subsequently displaced, resulting in the formation of the quaternary ammonium salt.[2]

Reaction Scheme:

CH₃(CH₂)₁₇Br + N(CH₃)₃ → [CH₃(CH₂)₁₇N(CH₃)₃]⁺Br⁻ (1-Bromooctadecane + Trimethylamine → Octadecyltrimethylammonium Bromide)

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of long-chain alkyltrimethylammonium bromides.[2]

Materials:

• 1-Bromooctadecane (Octadecyl bromide)

• Trimethylamine (solution in a suitable solvent like ethanol (B145695) or isopropanol, e.g., 25-33 wt%)

• Anhydrous Ethanol or Isopropanol

• Anhydrous Diethyl Ether or Acetone (B3395972) (for washing)

• Recrystallization solvent (e.g., acetone, ethyl acetate/ethanol mixture)[2]

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with a heating mantle

• Büchner funnel and filtration flask

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-bromooctadecane (1.0 equivalent) in a minimal amount of anhydrous ethanol or isopropanol.

• Addition of Trimethylamine: To the stirred solution, add a solution of trimethylamine (1.2-1.5 equivalents) dropwise at room temperature.[2]

• Reaction: Heat the reaction mixture to reflux (typically 60-80 °C) and maintain for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[2]

• Isolation of Crude Product: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

  • If precipitation occurs: Collect the solid product by vacuum filtration and wash with a small amount of cold diethyl ether or acetone to remove unreacted starting materials.[2]

  • If no precipitation occurs: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude solid.

• Purification by Recrystallization:

  • Dissolve the crude octadecyltrimethylammonium bromide in a minimal amount of a suitable hot recrystallization solvent (e.g., boiling acetone or an ethyl acetate/ethanol mixture).[2]

  • Once fully dissolved, allow the solution to cool slowly to room temperature to induce crystallization.

  • To maximize the yield, the flask can be placed in an ice bath for several hours.

  • Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under a vacuum.

Data Presentation

Table 1: Physicochemical Properties of Octadecyltrimethylammonium Bromide

Property	Value	Reference
Molecular Formula	C₂₁H₄₆BrN	[3]
Molecular Weight	392.50 g/mol	[3]
Appearance	White to off-white solid	[4]
Melting Point	~250 °C (decomposes)	[3]
Purity	≥ 98% (typical)	[3]

Table 2: Characterization Data of Octadecyltrimethylammonium Bromide

Technique	Data	Reference
¹H NMR (CDCl₃)	δ (ppm): ~3.52-3.57 (t, 2H, -CH₂-N⁺), ~3.45 (br, s, 9H, -N⁺(CH₃)₃), ~1.35 (br, m, 32H, -(CH₂)₁₆-), ~0.88 (t, 3H, -CH₃)	[5]
¹³C NMR	A spectrum is available for reference.	[6]
FTIR	Characteristic peaks for C-H stretching of the alkyl chain are expected around 2918 and 2847 cm⁻¹.	[7][8]

Note: A specific, published reaction yield for the synthesis of octadecyltrimethylammonium bromide could not be definitively located in the surveyed literature. However, yields for analogous Menschutkin reactions for long-chain quaternary ammonium salts are typically high, often exceeding 80-90% after purification.[9][10]

Visualization of Workflow and Synthesis Pathway

The following diagrams illustrate the logical flow of the synthesis and purification process, as well as the chemical reaction pathway.

Caption: Experimental workflow for the synthesis and purification of OTAB.

Caption: Menschutkin reaction for the synthesis of OTAB.

Signaling Pathways and Biological Activity

A specific signaling pathway directly modulated by octadecyltrimethylammonium bromide is not extensively documented in the literature. However, the biological activity of long-chain quaternary ammonium compounds (QACs) is generally attributed to their interaction with and disruption of cell membranes.[1][11]

The cationic headgroup of OTAB electrostatically interacts with the negatively charged components of microbial cell membranes, such as phospholipids (B1166683) and teichoic acids. The long hydrophobic tail then penetrates the lipid bilayer, leading to a loss of membrane integrity, leakage of cellular contents, and ultimately, cell death.[1] This membranolytic activity is the basis for the broad-spectrum antimicrobial properties of many QACs.[11] While not a classical signaling pathway involving specific receptor-ligand interactions, this disruption of the cell membrane can trigger downstream cellular stress responses.

Conclusion

This technical guide provides a detailed framework for the synthesis of octadecyltrimethylammonium bromide for research and development purposes. The Menschutkin reaction offers a straightforward and efficient route to this valuable long-chain quaternary ammonium salt. Adherence to the outlined experimental protocol, particularly the purification steps, is crucial for obtaining a high-purity product suitable for a range of scientific applications. The provided physicochemical and characterization data serve as a benchmark for product verification. Further research into the specific biological interactions of OTAB may elucidate more defined roles in cellular processes beyond general membrane disruption.

References

• 1. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Trimethyloctadecylammonium bromide 98 1120-02-1 [sigmaaldrich.com]
• 4. Advances in the Synthesis of Biologically Active Quaternary Ammonium Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Octadecy trimethyl ammonium bromide(1120-02-1) 13C NMR [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. EP0781765A1 - Process for producing trimethylsulfoxonium bromide - Google Patents [patents.google.com]
• 10. Benzyltrimethylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 11. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core Mechanism of Action of Octadecyltrimethylammonium Bromide (OTAB)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octadecyltrimethylammonium bromide (OTAB), a quaternary ammonium (B1175870) compound, is a versatile molecule with a range of biological activities. This technical guide provides a comprehensive overview of its core mechanisms of action, focusing on its roles as a dynamin inhibitor, an antimicrobial agent, and a cytotoxic compound that induces apoptosis. This document synthesizes quantitative data, details experimental methodologies, and provides visual representations of key pathways and workflows to support further research and development efforts.

Core Mechanism of Action: Dynamin Inhibition

OTAB functions as a surface-active, small-molecule inhibitor of dynamin, a GTPase enzyme crucial for membrane fission events in endocytosis.[1][2][3] The primary mechanism of inhibition involves the disruption of the interaction between dynamin and phospholipids (B1166683).[1][2]

Mechanism of Dynamin Inhibition by OTAB:

The pleckstrin homology (PH) domain of dynamin is responsible for its binding to phospholipids, a step that is essential for the stimulation of its GTPase activity. OTAB, being a lipid-like molecule, is thought to compete with phospholipids for binding to the PH domain of dynamin.[4] This competitive inhibition prevents the proper recruitment and assembly of dynamin at the necks of budding vesicles, thereby inhibiting membrane constriction and fission.[1][2]

Fig. 1: OTAB competitively inhibits dynamin by binding to its PH domain.

Antimicrobial Properties

OTAB exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi.[5] Its amphipathic nature, with a positively charged head group and a long hydrophobic tail, is central to its antimicrobial action.

Mechanism of Antimicrobial Action:

The primary mode of antimicrobial action is the disruption of the cell membrane's integrity. The positively charged head of OTAB interacts with the negatively charged components of the microbial cell membrane, such as phospholipids and teichoic acids. This electrostatic interaction facilitates the insertion of the hydrophobic octadecyl tail into the lipid bilayer. This insertion disrupts the membrane's structure and function, leading to increased permeability, leakage of intracellular components, and ultimately, cell death.[6][7][8]

Quantitative Antimicrobial Data

Microorganism	Assay Type	Concentration	Reference
Staphylococcus aureus	CKD assay	59.5 nM	[3]
Staphylococcus aureus	CMC assay	0.33 mM	[3]

Note: More extensive Minimum Inhibitory Concentration (MIC) data for OTAB against a wider range of specific pathogens is an area for further investigation.

Cytotoxic Effects and Apoptosis Induction

In addition to its antimicrobial properties, OTAB exhibits cytotoxic effects against various mammalian cell lines. The primary mechanism of this cytotoxicity is the induction of apoptosis, or programmed cell death.

Apoptotic Signaling Pathway

OTAB-induced apoptosis is a multi-step process involving the disruption of mitochondrial function and the activation of a caspase cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. Long chain amines and long chain ammonium salts as novel inhibitors of dynamin GTPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Octadecyltrimethylammonium bromide | CAS#:1120-02-1 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Structural inhibition of dynamin-mediated membrane fission by endophilin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dynamin: possible mechanism of "Pinchase" action - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Repurposing Etalocib suppresses multidrug-resistant Staphylococcus aureus by disrupting the bacterial membrane - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Critical Micelle Concentration of Octadecyltrimethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration (CMC) of octadecyltrimethylammonium bromide (OTAB), a cationic surfactant of significant interest in various scientific and industrial applications, including drug delivery systems. This document outlines the fundamental principles of micellization, details experimental methodologies for CMC determination, presents quantitative data on the CMC of OTAB under various conditions, and explores the factors influencing its self-assembly into micelles.

Introduction to Octadecyltrimethylammonium Bromide and its Critical Micelle Concentration

Octadecyltrimethylammonium bromide (OTAB), also known as stearyltrimethylammonium (B1193908) bromide, is a quaternary ammonium (B1175870) salt that functions as a cationic surfactant.[1] Its amphiphilic nature, characterized by a long hydrophobic octadecyl (C18) tail and a hydrophilic trimethylammonium head group, drives its self-assembly in solution.[2]

The critical micelle concentration (CMC) is a fundamental property of any surfactant. It represents the concentration at which individual surfactant molecules (monomers) in a solution begin to aggregate and form organized, thermodynamically stable structures called micelles.[3][4] Below the CMC, OTAB exists predominantly as monomers. As the concentration increases to and surpasses the CMC, any additional surfactant molecules will preferentially form micelles.[5] This transition is marked by abrupt changes in various physicochemical properties of the solution, such as surface tension, conductivity, and the ability to solubilize hydrophobic substances.[4][6]

Notably, studies have indicated that OTAB can exhibit two distinct critical micelle concentrations (CMC1 and CMC2), suggesting a two-step self-aggregation process where smaller, initial aggregates form first, followed by the formation of larger, more conventional micelles at a higher concentration.[7][8]

Quantitative Data: Critical Micelle Concentration of OTAB

The CMC of OTAB is not a fixed value but is influenced by environmental factors such as temperature, the nature of the solvent, and the presence of additives. The following table summarizes reported CMC values for OTAB under different conditions.

Temperature (°C)	Method	CMC 1 (mM)	CMC 2 (mM)	Reference
25	Conductometry, Tensiometry, Fluorimetry, Microcalorimetry	Present	~0.3	[7][8]
30	Conductometry, Tensiometry, Fluorimetry, Microcalorimetry	Present	~0.3	[7][8]
35	Conductometry, Tensiometry, Fluorimetry, Microcalorimetry	Present	~0.3	[7][8]
40	Conductometry, Tensiometry, Fluorimetry, Microcalorimetry	Present	~0.3	[7][8]
45	Conductometry, Tensiometry, Fluorimetry, Microcalorimetry	Present	~0.3	[7][8]
50	Conductometry, Tensiometry, Fluorimetry, Microcalorimetry	Present	~0.3	[7][8]

Note: The referenced studies by Mitra et al. (2008) consistently report the presence of a second CMC for OTAB. The exact values for CMC1 are not explicitly tabulated in the abstract but its existence is clearly stated. The CMC of ionic surfactants typically shows a U-shaped dependence on temperature, with a minimum at a certain temperature.[9][10]

Experimental Protocols for CMC Determination

Several experimental techniques can be employed to determine the CMC of surfactants. The choice of method depends on the specific properties of the surfactant and the required precision.[6][11] Below are detailed protocols for three commonly used methods for determining the CMC of OTAB.

Conductometry

This method is particularly suitable for ionic surfactants like OTAB.[11] It relies on the change in the electrical conductivity of the surfactant solution with concentration. Below the CMC, the conductivity increases linearly with concentration as more charge-carrying monomers are added. Above the CMC, the rate of increase in conductivity slows down because the micelles have a lower mobility than the individual ions and they bind some of the counterions.[3][12] The CMC is identified as the point of intersection of the two linear portions of the conductivity versus concentration plot.[11]

Experimental Protocol:

• Preparation of Stock Solution: Prepare a concentrated stock solution of OTAB in deionized, high-purity water.

• Instrumentation: Use a calibrated conductivity meter with a thermostated conductivity cell to maintain a constant temperature.

• Measurement:

  • Place a known volume of deionized water into the thermostated measurement vessel.

  • Measure the initial conductivity of the water.

  • Make successive, small-volume additions of the concentrated OTAB stock solution into the water.

  • Stir the solution gently after each addition to ensure homogeneity and allow the reading to stabilize before recording the conductivity.

  • Continue the additions well beyond the expected CMC.

• Data Analysis:

  • Plot the specific conductivity (κ) as a function of the OTAB concentration.

  • The plot will show two linear regions with different slopes.

  • Determine the intersection of the two lines by linear regression analysis. The concentration at the intersection point is the CMC.[4]

Tensiometry (Surface Tension Measurement)

The surface tension of a surfactant solution decreases as the concentration of the surfactant increases because the surfactant monomers adsorb at the air-water interface.[13] Once the surface is saturated with monomers and micelles begin to form in the bulk solution, the surface tension remains relatively constant with further increases in surfactant concentration.[5] The CMC is determined from the break point in the plot of surface tension versus the logarithm of the surfactant concentration.[11]

Experimental Protocol:

• Preparation of Solutions: Prepare a series of OTAB solutions with varying concentrations in deionized water.

• Instrumentation: Use a tensiometer (e.g., using the du Nouy ring or Wilhelmy plate method) to measure the surface tension. Ensure the instrument is properly calibrated and the measurement probe is clean.

• Measurement:

  • Measure the surface tension of each prepared OTAB solution, starting from the most dilute.

  • Ensure temperature control of the sample throughout the measurement.

  • Allow sufficient time for the surface tension to equilibrate before taking a reading.

• Data Analysis:

  • Plot the surface tension (γ) as a function of the logarithm of the OTAB concentration (log C).

  • The plot will exhibit a region of decreasing surface tension followed by a plateau.

  • The CMC is the concentration at which the sharp change in slope occurs, which can be determined by the intersection of the two linear portions of the curve.[4]

Fluorescence Spectroscopy (Pyrene Probe Method)

This method utilizes a fluorescent probe, typically pyrene (B120774), whose fluorescence emission spectrum is sensitive to the polarity of its microenvironment. In an aqueous solution below the CMC, pyrene resides in a polar environment. When micelles form, pyrene partitions into the hydrophobic core of the micelles.[7] This change in the microenvironment leads to a change in the ratio of the intensities of certain vibronic bands in the pyrene emission spectrum (the I1/I3 ratio). A plot of the I1/I3 ratio versus surfactant concentration shows a sigmoidal decrease, and the CMC is determined from this plot.

Experimental Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone).

  • Prepare a series of OTAB solutions in deionized water.

  • Add a small aliquot of the pyrene stock solution to each OTAB solution to achieve a final pyrene concentration that is very low (micromolar range) to avoid pyrene excimer formation. The solvent from the pyrene stock should be evaporated before adding the aqueous surfactant solution.

• Instrumentation: Use a spectrofluorometer to measure the fluorescence emission spectra.

• Measurement:

  • Excite the pyrene in each sample at its excitation wavelength (typically around 335 nm).

  • Record the emission spectrum, paying attention to the intensities of the first (I1, ~373 nm) and third (I3, ~384 nm) vibronic peaks.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensities (I1/I3) for each OTAB concentration.

  • Plot the I1/I3 ratio as a function of the OTAB concentration.

  • The plot will show a sharp decrease in the ratio as micelles are formed. The CMC is often taken as the concentration at the midpoint of this transition.

Factors Influencing the CMC of OTAB

The self-assembly of OTAB into micelles is a dynamic process influenced by several factors:

• Temperature: The effect of temperature on the CMC of ionic surfactants is often non-monotonic. Typically, the CMC decreases with increasing temperature to a minimum and then increases.[10][14] This U-shaped behavior is a result of two opposing effects: the decreased hydration of the hydrophilic headgroup which favors micellization, and the disruption of the structured water around the hydrophobic tail which disfavors micellization.[12][15]

• Additives:

  • Electrolytes: The addition of an electrolyte, such as sodium bromide (NaBr), to a solution of an ionic surfactant like OTAB will decrease the CMC.[16][17] The added counterions (Br-) reduce the electrostatic repulsion between the charged head groups of the surfactant molecules, thus promoting micelle formation at a lower concentration.[18]

  • Organic Additives: The presence of organic molecules can either increase or decrease the CMC. Polar organic additives like short-chain alcohols can increase the CMC by improving the solvation of the surfactant monomers in the bulk solution.[19] Nonpolar or amphiphilic additives may be incorporated into the micelles, which can stabilize them and lower the CMC.[20][21]

• Hydrophobic Chain Length: For a homologous series of surfactants, increasing the length of the hydrophobic alkyl chain leads to a decrease in the CMC.[9] This is because a longer hydrophobic chain results in a stronger hydrophobic effect, which is the primary driving force for micellization.

Visualizations

To further clarify the concepts and procedures discussed, the following diagrams have been generated.

Caption: Workflow for CMC determination using conductometry.

References

• 1. chembk.com [chembk.com]
• 2. nbinno.com [nbinno.com]
• 3. justagriculture.in [justagriculture.in]
• 4. researchgate.net [researchgate.net]
• 5. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. scialert.net [scialert.net]
• 11. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. Measuring Critical Micelle Concentration as a Function of Cavitand Additives Using Surface Tension and Dye Micellization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. sjpas.com [sjpas.com]
• 19. mdpi.com [mdpi.com]
• 20. tandfonline.com [tandfonline.com]
• 21. Tuning cationic micelle properties with antioxidant additive: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Octadecyltrimethylammonium Bromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of octadecyltrimethylammonium bromide (OTAB), a cationic surfactant with significant applications in research and pharmaceutical sciences. While specific quantitative solubility data in organic solvents is not extensively available in public literature, this document outlines the principles governing its solubility, summarizes available qualitative data, and provides a detailed experimental protocol for researchers to determine precise solubility values tailored to their specific needs.

Introduction to Octadecyltrimethylammonium Bromide (OTAB)

Octadecyltrimethylammonium bromide (chemical formula: C₂₁H₄₆BrN) is a quaternary ammonium (B1175870) salt. Its structure consists of a long hydrophobic octadecyl (C18) alkyl chain and a hydrophilic trimethylammonium bromide head group. This amphiphilic nature is the primary determinant of its solubility behavior, dictating its interaction with various solvents. The principle of "like dissolves like" is central to understanding its solubility profile; the polar head group interacts favorably with polar solvents, while the nonpolar tail has an affinity for nonpolar environments.

Solubility of OTAB in Organic Solvents

The solubility of OTAB and similar long-chain quaternary ammonium surfactants is significantly influenced by the polarity of the organic solvent. Generally, OTAB exhibits higher solubility in polar organic solvents and limited solubility in non-polar organic solvents.

Data Presentation

Due to the limited availability of specific quantitative solubility data in publicly accessible literature, the following table summarizes the qualitative solubility of OTAB and its close analog, cetyltrimethylammonium bromide (CTAB), in various organic solvents. This table is intended to guide solvent selection and serves as a template for recording experimentally determined quantitative data.

Solvent Class	Solvent	Qualitative Solubility of OTAB/CTAB	Rationale for Solubility
Alcohols	Methanol (B129727)	Soluble / Freely Soluble[1][2][3]	The hydroxyl group of alcohols can engage in strong dipole-dipole interactions and potential hydrogen bonding with the quaternary ammonium head group and the bromide counter-ion.
Ethanol (B145695)	Soluble / Freely Soluble[1][2][3][4]	Similar to methanol, the polarity of ethanol allows for favorable interactions with the hydrophilic portion of the surfactant.
n-Butanol	Soluble	While less polar than methanol and ethanol, butanol can still effectively solvate the amphiphilic structure.
Halogenated Solvents	Chloroform (B151607)	Soluble[4]	The polarity of chloroform is sufficient to interact with the ionic head group of the surfactant.
Dichloromethane (B109758)	Soluble	Similar to chloroform, dichloromethane is a polar solvent that can dissolve cationic surfactants.
Ketones	Acetone (B3395972)	Soluble[1][2]	As a polar aprotic solvent, acetone can effectively solvate the charged head group of OTAB.
Aromatic Hydrocarbons	Benzene (B151609)	Insoluble[4]	The non-polar nature of benzene leads to unfavorable interactions with the ionic head group of the surfactant.
Toluene (B28343)	Limited Solubility	Similar to benzene, toluene is a non-polar solvent, resulting in poor solubility of ionic surfactants.
Ethers	Diethyl Ether	Insoluble[4]	The low polarity of diethyl ether makes it a poor solvent for ionic compounds like OTAB.

Experimental Protocol: Gravimetric Method for Solubility Determination

The gravimetric method is a reliable and straightforward technique for determining the solubility of a solid solute, such as OTAB, in a liquid solvent.[5] It involves creating a saturated solution, isolating a known volume of the supernatant, evaporating the solvent, and weighing the remaining solute.

Materials and Apparatus:

• Octadecyltrimethylammonium Bromide (OTAB)

• Selected organic solvents (e.g., ethanol, methanol, acetone)

• Analytical balance (accurate to ±0.1 mg)

• Thermostatic water bath or incubator

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Conical flasks with stoppers

• Syringe filters (solvent-compatible)

• Evaporating dish

• Drying oven

• Desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of OTAB to a conical flask containing a known volume of the selected organic solvent. An excess of solid should be visible to ensure saturation.[5]

  • Seal the flask to prevent solvent evaporation.

  • Place the flask in a thermostatic water bath set to the desired experimental temperature.

  • Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.[5] The time to reach equilibrium may vary depending on the solvent and temperature.

• Sample Collection:

  • Once equilibrium is achieved, cease stirring and allow the undissolved solid to settle.[5]

  • Carefully withdraw a precise volume (e.g., 10 mL) of the clear supernatant using a pipette. To avoid transferring any solid particles, it is advisable to use a syringe filter compatible with the chosen solvent.[5]

  • Transfer the collected supernatant to a pre-weighed evaporating dish.

• Solvent Evaporation and Solute Quantification:

  • Carefully evaporate the solvent from the evaporating dish. This can be done in a fume hood, on a hot plate at a low temperature, or using a rotary evaporator, depending on the solvent's boiling point and volatility.

  • Once the bulk of the solvent has evaporated, place the evaporating dish in a drying oven at a temperature sufficient to remove any residual solvent without decomposing the OTAB.

  • Periodically remove the dish from the oven, allow it to cool to room temperature in a desiccator, and weigh it on the analytical balance. Continue this process until a constant weight is achieved.

• Calculation of Solubility:

  • Calculate the mass of the dissolved OTAB by subtracting the initial mass of the empty evaporating dish from the final constant mass of the dish containing the dried solute.

  • The solubility can then be expressed in various units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

  Solubility ( g/100 mL) = (Mass of dried OTAB (g) / Volume of supernatant collected (mL)) * 100

Visualizations

Diagram 1: Principle of OTAB Solubility

Caption: Molecular structure of OTAB and its interactions with polar and non-polar solvents.

Diagram 2: Experimental Workflow for Gravimetric Solubility Determination

Caption: Workflow of the gravimetric method for determining OTAB solubility.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. benchchem.com [benchchem.com]
• 4. cameo.mfa.org [cameo.mfa.org]
• 5. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Safety Data Sheet of Octadecyltrimethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data sheet (SDS) for Octadecyltrimethylammonium Bromide (OTAB). The information is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge for its safe handling, storage, and use in a laboratory setting.

Chemical Identification and Physical Properties

Octadecyltrimethylammonium bromide, a quaternary ammonium (B1175870) compound, is utilized in various research and industrial applications for its surfactant properties.[1] A clear understanding of its physical and chemical characteristics is fundamental to its safe handling.

Property	Value	Reference
CAS Number	1120-02-1	[2][3]
Molecular Formula	C21H46BrN	[2][4]
Molecular Weight	392.5 g/mol	[4]
Appearance	White to off-white crystalline solid or powder.[3][4][5]
Melting Point	Approximately 250 °C (decomposes)	[4][5][6]
Solubility	Soluble in water.[3][4]
Stability	Stable under recommended storage conditions. It is hygroscopic and should be protected from moisture.[4][5][6]
Incompatibilities	Incompatible with strong oxidizing agents.[4][5][6]

Hazard Identification and GHS Classification

Octadecyltrimethylammonium bromide is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard statements:

• H315: Causes skin irritation.[2][6]

• H319: Causes serious eye irritation.[2][6]

• H335: May cause respiratory irritation.[2][6]

The signal word associated with this chemical is "Warning".[2][6]

Toxicological Information

Toxicity Data (for Cetyltrimethylammonium Bromide)	Value	Species	Reference
Acute Oral Toxicity (LD50)	410 mg/kg	Rat	[7][8]
Acute Dermal Toxicity (LD50)	2,150 mg/kg	Rabbit	[9]

Note: This data is for a related compound and should be used as an estimate of the potential toxicity of octadecyltrimethylammonium bromide.

Experimental Protocols for Toxicological Assessment

The toxicological data presented in safety data sheets are derived from standardized experimental protocols, often following guidelines set by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 401 - largely replaced)

The traditional method for determining the median lethal dose (LD50) of a substance when administered orally.[6]

Methodology:

• Test Animals: Typically, rats of a single sex are used.[6]

• Dosage: At least 5 animals are used per dose level, with a stepwise progression of doses.[6]

• Administration: The substance is administered orally in a single dose.

• Observation: Animals are observed for a period of at least 14 days for signs of toxicity and mortality.[10] Observations include changes in skin, fur, eyes, and behavior, as well as tremors, convulsions, and coma.[6]

• Data Analysis: The LD50 is calculated statistically as the dose expected to cause death in 50% of the test animals.[6]

It is important to note that OECD Guideline 401 has been largely replaced by alternative methods (OECD 420, 423, and 425) that use fewer animals and focus on evident toxicity rather than lethality as an endpoint.[11][12][13]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause local irritation or corrosion upon a single topical application.[2][10]

Methodology:

• Test Animals: Albino rabbits are the preferred model.[1]

• Application: A small amount of the test substance (0.5 mL for liquids or 500 mg for solids) is applied to a small patch of shaved skin (approximately 6 cm²).[4][14] The patch is then covered with a gauze dressing.[4]

• Exposure: The exposure period is typically 4 hours.[3][4]

• Observation: The skin is evaluated for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3] The severity of the reactions is scored.[4]

• Classification: The substance is classified as an irritant if the skin reactions persist at the end of the observation period.[1]

Safe Handling and Emergency Procedures Workflow

The following diagrams illustrate the recommended workflows for the safe handling of octadecyltrimethylammonium bromide and the appropriate response in case of accidental exposure.

Figure 1: Safe Handling Workflow for Octadecyltrimethylammonium Bromide.

Figure 2: Emergency Response Workflow for Accidental Exposure.

Conclusion

Octadecyltrimethylammonium bromide is a valuable chemical for various scientific endeavors but requires careful handling due to its potential hazards. Adherence to the safety guidelines outlined in the SDS, including the use of appropriate personal protective equipment, proper storage, and a clear understanding of emergency procedures, is paramount to ensure a safe laboratory environment. Researchers and professionals should always consult the most up-to-date safety data sheet provided by the manufacturer before working with this compound.

References

• 1. catalog.labcorp.com [catalog.labcorp.com]
• 2. oecd.org [oecd.org]
• 3. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. npic.orst.edu [npic.orst.edu]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. nucro-technics.com [nucro-technics.com]
• 11. scribd.com [scribd.com]
• 12. Opportunities for reduction in acute toxicity testing via improved design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bemsreports.org [bemsreports.org]
• 14. downloads.regulations.gov [downloads.regulations.gov]

Thermal Stability of Octadecyltrimethylammonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB), a quaternary ammonium (B1175870) compound, is a cationic surfactant with a wide range of applications in research and industry, including as a stabilizer for nanoparticles, a component in drug delivery systems, and a phase transfer catalyst. For its effective and safe use, particularly in applications involving thermal processing or long-term storage at varying temperatures, a thorough understanding of its thermal stability is paramount. This technical guide provides an in-depth overview of the thermal properties of OTAB, including its decomposition profile and the methodologies used for its characterization. Due to the limited availability of specific thermal analysis data for pure OTAB in published literature, this guide also incorporates data from closely related long-chain quaternary ammonium salts, such as cetyltrimethylammonium bromide (CTAB) and dioctadecyldimethylammonium bromide (DODAB), to provide a comprehensive understanding of its expected thermal behavior.

Quantitative Thermal Analysis Data

The thermal behavior of octadecyltrimethylammonium bromide and its analogs is characterized by melting, decomposition, and, in some cases, transitions between different physical states (e.g., subgel, gel, and liquid crystalline). The following tables summarize the key quantitative data obtained from thermal analysis techniques.

Table 1: General Thermal Properties of Octadecyltrimethylammonium Bromide (OTAB)

Property	Value	Source
Melting Point	~250 °C (with decomposition)	[1][2]

Table 2: Representative Thermal Decomposition Data from Thermogravimetric Analysis (TGA) of Analogous Quaternary Ammonium Surfactants

Compound	Onset of Decomposition (°C)	Major Decomposition Range (°C)	Notes
Cetyltrimethylammonium Bromide (CTAB)	~200-250	250 - 497	Complete decomposition observed above 300 °C.
OTAB-modified Montmorillonite	179	179 - 385	Decomposition temperature is likely lowered due to the catalytic effect of the clay.

Table 3: Representative Thermal Transition Data from Differential Scanning Calorimetry (DSC) of Dioctadecyldimethylammonium Bromide (DODAB) Dispersions

Transition	Temperature (°C)	Enthalpy (ΔH)	Notes
Subgel to Gel (Ts)	~36	-	Observed in unilamellar vesicles.
Gel to Liquid Crystalline (Tm)	~45	-	Main transition temperature for unilamellar vesicles.
Subgel to Liquid Crystalline (Tp)	~53	-	Observed in multilamellar structures.

Note: Specific enthalpy values for DODAB transitions are dependent on concentration and experimental conditions and are therefore not listed here.

Experimental Protocols

The characterization of the thermal stability of OTAB and related compounds relies on standard thermoanalytical techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is used to determine the onset and extent of thermal decomposition.

Methodology:

• Sample Preparation: A small amount of the OTAB sample (typically 5-10 mg) is accurately weighed and placed into a TGA crucible, commonly made of alumina (B75360) or platinum.

• Instrument Setup:

  • The crucible is placed on a high-precision microbalance within the TGA furnace.

  • An inert purge gas, such as nitrogen or argon, is flowed through the furnace at a constant rate (e.g., 20-50 mL/min) to prevent oxidative degradation and to carry away decomposition products.

• Thermal Program:

  • The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate, typically 10 °C/min.

• Data Analysis: The mass of the sample is recorded as a function of temperature. The resulting TGA curve (mass vs. temperature) is analyzed to determine:

  • Onset Temperature of Decomposition (Tonset): The temperature at which significant mass loss begins.

  • Peak Decomposition Temperature (Tmax): The temperature at which the rate of mass loss is at its maximum, determined from the first derivative of the TGA curve (DTG curve).

  • Residual Mass: The percentage of the initial mass remaining at the end of the experiment.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect and quantify thermal transitions such as melting, crystallization, and glass transitions. For a compound like OTAB, DSC can reveal transitions between different solid-state phases. The following protocol is based on the analysis of the closely related compound, dioctadecyldimethylammonium bromide (DODAB).[3]

Methodology:

• Sample Preparation: A small amount of the OTAB sample (typically 2-5 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup:

  • The sample and reference pans are placed in the DSC cell.

  • The cell is purged with an inert gas, such as nitrogen, at a constant flow rate.

• Thermal Program:

  • The sample is subjected to a controlled temperature program, which may include heating and cooling cycles to observe reversible and irreversible transitions. A typical program would involve heating from a sub-ambient temperature (e.g., 0 °C) to a temperature below the decomposition point (e.g., 200 °C) at a constant rate (e.g., 10 °C/min).

• Data Analysis: The heat flow to the sample is recorded as a function of temperature. The resulting DSC thermogram is analyzed to identify:

  • Peak Temperature (Tpeak): The temperature at which a thermal event (e.g., melting) occurs, corresponding to the peak of an endothermic or exothermic event.

  • Enthalpy of Transition (ΔH): The amount of heat absorbed or released during a transition, calculated from the area under the peak.

  • Glass Transition Temperature (Tg): A step-like change in the baseline of the DSC curve, indicating a transition from a glassy to a rubbery state.

Mandatory Visualizations

Thermal Decomposition Pathway of Octadecyltrimethylammonium Bromide

The primary thermal degradation mechanism for long-chain quaternary ammonium salts is Hofmann elimination.[4] This reaction involves the abstraction of a proton from a beta-carbon by the bromide anion, leading to the formation of an alkene, a tertiary amine, and hydrogen bromide.

Caption: Hofmann elimination of OTAB upon heating.

Experimental Workflow for Thermal Stability Analysis

The assessment of the thermal stability of a compound like OTAB typically follows a logical workflow involving both TGA and DSC to obtain a comprehensive understanding of its behavior under thermal stress.

Caption: Workflow for thermal stability assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Thermal and Structural Behavior of Dioctadecyldimethylammonium Bromide Dispersions Studied by Differential Scanning Calorimetry and X-Ray Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

octadecyltrimethylammonium bromide molecular structure

An In-depth Technical Guide to the Molecular Structure of Octadecyltrimethylammonium Bromide (OTAB)

Abstract

Octadecyltrimethylammonium bromide (OTAB), also known as Stearyltrimethylammonium bromide (STAB), is a cationic surfactant belonging to the quaternary ammonium (B1175870) compound family.[1][2] Its amphiphilic nature, characterized by a long hydrophobic alkyl chain and a hydrophilic quaternary ammonium head group, dictates its wide-ranging applications in research and industry.[2][3] This document provides a comprehensive technical overview of the molecular structure of OTAB, detailing its physicochemical properties, the experimental protocols used for its characterization, and its role in various chemical and biological processes. The intended audience includes researchers, scientists, and professionals in the fields of chemistry, materials science, and drug development.

Core Molecular Structure and Identifiers

Octadecyltrimethylammonium bromide is an ionic compound consisting of a positively charged octadecyltrimethylammonium cation and a negatively charged bromide anion. The cation features a central nitrogen atom covalently bonded to three methyl groups and one long-chain octadecyl (stearyl) group. This arrangement results in a permanent positive charge on the nitrogen atom. The basic structure consists of an octadecyl group attached to a nitrogen atom, which is in turn attached to three methyl groups and a bromine atom.[4]

Table 1: Molecular Identifiers for Octadecyltrimethylammonium Bromide

Identifier	Value
Chemical Name	Octadecyltrimethylammonium bromide
Synonyms	Stearyltrimethylammonium bromide, STAB, OTAB, Trimethyloctadecylammonium bromide[1][5][6]
CAS Number	1120-02-1[1][5]
Molecular Formula	C₂₁H₄₆BrN[1][4][5]
Molecular Weight	392.5 g/mol [1][5][6]
InChI	InChI=1S/C21H46N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2,3)4;/h5-21H2,1-4H3;1H/q+1;/p-1[1][4][5]

| Canonical SMILES | CCCCCCCCCCCCCCCCCC--INVALID-LINK--(C)C.[Br-][4][5] |

Physicochemical Properties

The physical and chemical characteristics of OTAB are a direct consequence of its molecular structure. It is typically a white to off-white crystalline solid or powder at room temperature.[4][5][6] Being a quaternary ammonium salt, it is stable, though it is hygroscopic and should be protected from moisture.[1][5]

Table 2: Physicochemical Properties of Octadecyltrimethylammonium Bromide

Property	Value
Appearance	White or yellowish solid, powder, or crystals[1][4][5][6]
Melting Point	~250 °C (with decomposition)[1][5]
Water Solubility	Soluble[1][4][5]
Stability	Stable under normal conditions; incompatible with strong oxidizing agents[1][5]

| Hygroscopicity | Hygroscopic; absorbs moisture from the air[1][4] |

Structural Characterization: Experimental Protocols

The precise three-dimensional arrangement of atoms and the connectivity within the OTAB molecule are determined using various analytical techniques, primarily X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the atomic and molecular structure of a crystalline compound. It provides precise measurements of bond lengths, bond angles, and the overall packing of molecules in the crystal lattice.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals of OTAB are grown, typically by slow evaporation of a suitable solvent (e.g., ethanol (B145695) or an ethanol/water mixture) from a saturated solution.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. It is cooled to a low temperature (e.g., 100 K) to reduce thermal vibrations. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.

• Structure Solution and Refinement: The collected diffraction pattern is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to find the initial positions of the atoms. Finally, the atomic positions and thermal parameters are refined to achieve the best fit between the observed and calculated diffraction data.

Table 3: Illustrative Crystallographic Data for Hexadecyltrimethylammonium Bromide (CTAB)

Parameter	Value
Crystal System	Monoclinic
Space Group	P 1 21 1
a	5.6382 Å
b	7.2724 Å
c	26.007 Å
α	90.00°
β	93.778°
γ	90.00°

Data sourced from the Crystallography Open Database for the related compound CTAB and is for illustrative purposes only.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, confirming the molecular structure.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: A small amount of OTAB (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., Deuterium Oxide, D₂O, or Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Data Acquisition: The ¹H NMR spectrum is acquired on a high-field NMR spectrometer. A typical experiment involves 16 to 32 scans with a relaxation delay of 1-2 seconds. For samples in D₂O, a solvent suppression technique may be applied to attenuate the residual HOD signal.[8] A study of OTAB reported ¹H NMR signals at: 0.85-0.91 (t, 3H), 1.25-1.35 (br, m, 32H), 3.45 (br, s, 9H), 3.52-3.57 (t, 2H).[9]

• ¹³C NMR Data Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required to achieve a good signal-to-noise ratio.[8] Specific spectra for OTAB are available in chemical databases.[10]

Synthesis and Functional Workflows

The structure of OTAB directly enables its synthesis and its function in various applications, from chemical synthesis to biology.

Synthesis of Octadecyltrimethylammonium Bromide

OTAB is typically synthesized via the quaternization of a tertiary amine with an alkyl halide. Specifically, dimethyloctadecylamine is reacted with methyl bromide in a solvent such as isopropanol.[1]

Caption: Reaction pathway for the synthesis of OTAB.

Role as a Dynamin Inhibitor

In biological research, OTAB has been identified as an inhibitor of Dynamin I, a GTPase essential for clathrin-mediated endocytosis. By inhibiting dynamin, OTAB can block the scission of vesicles from the cell membrane, thereby preventing the internalization of molecules like the epidermal growth factor receptor (EGFR).

Caption: Inhibition of Dynamin-mediated endocytosis by OTAB.

Workflow in Nanoparticle Synthesis

OTAB's surfactant properties make it valuable in materials science, particularly in the synthesis of nanoparticles.[3] It acts as a capping agent or a template, controlling the size and shape of the nanoparticles and preventing their aggregation in solution.[11]

Caption: General workflow for nanoparticle synthesis using OTAB.

References

• 1. chembk.com [chembk.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. guidechem.com [guidechem.com]
• 5. Octadecy trimethyl ammonium bromide | 1120-02-1 [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. Hexadecyltrimethylammonium Bromide | C19H42N.Br | CID 5974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Octadecy trimethyl ammonium bromide(1120-02-1) 13C NMR spectrum [chemicalbook.com]
• 11. Cetrimonium bromide - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on Stearyltrimethylammonium Bromide (STAB) Fundamentals

For Researchers, Scientists, and Drug Development Professionals

Core Concepts of Stearyltrimethylammonium Bromide (STAB)

Stearyltrimethylammonium bromide (STAB), a quaternary ammonium (B1175870) compound, is a cationic surfactant widely utilized across various scientific and industrial domains.[1] Its amphiphilic nature, characterized by a long hydrophobic stearyl (C18) chain and a hydrophilic trimethylammonium head group, dictates its behavior in aqueous solutions and at interfaces. This structure allows STAB to form micelles and adsorb onto surfaces, properties that are fundamental to its applications in drug delivery, gene therapy, and as an antimicrobial agent.

Chemical and Physical Properties

STAB is typically a white to off-white powder or crystalline solid.[2] It is soluble in water and exhibits stability under a range of conditions, including heat, light, and both strong acids and bases.[3] Key physicochemical properties are summarized in the table below.

Property	Value	References
Synonyms	Octadecyltrimethylammonium bromide, Trimethylstearylammonium bromide, OTAB	[4][5][6]
CAS Number	1120-02-1	[2][4][7][8]
Molecular Formula	C21H46BrN	[3][4][8]
Molecular Weight	392.50 g/mol	[1][4][9]
Appearance	White or yellowish solid (paste), White to off-white powder, needles and/or chunks	[1][2][3]
Melting Point	~250 °C (decomposes)	[1][3][4]
Water Solubility	Soluble	[3][4]
HLB Value	15.8	[3]
Purity	≥ 97.5-102.5%	[1]

Self-Assembly and Critical Micelle Concentration (CMC)

A crucial characteristic of surfactants is their ability to self-assemble into micelles in solution above a certain concentration, known as the Critical Micelle Concentration (CMC).[10][11] Below the CMC, STAB molecules exist predominantly as monomers. As the concentration increases to the CMC, the hydrophobic stearyl chains aggregate to minimize contact with water, forming spherical or other shaped micelles with the hydrophilic head groups facing the aqueous environment.[12][13][14] This process is thermodynamically driven to reduce the free energy of the system.[11]

The CMC is a key parameter that influences the formulation and performance of STAB-based systems. It can be determined by monitoring changes in physical properties of the solution, such as surface tension, conductivity, or light scattering, as a function of surfactant concentration.[10][11][15]

Applications in Drug and Gene Delivery

The unique properties of STAB make it a valuable component in the development of advanced drug and gene delivery systems.

Nanoparticle Formulation and Stabilization

STAB is frequently employed as a stabilizer in the formulation of nanoparticles.[16] Its cationic nature allows it to form a positively charged layer on the surface of nanoparticles, which prevents aggregation through electrostatic repulsion, thereby enhancing the stability of the formulation.[16] This is particularly important for maintaining the desired particle size and homogeneity, which are critical for the efficacy and safety of nanomedicines.[16]

Logical Relationship: STAB in Nanoparticle Stabilization

Caption: Role of STAB in preventing nanoparticle aggregation.

Gene Delivery

The cationic headgroup of STAB can electrostatically interact with negatively charged nucleic acids, such as plasmid DNA and siRNA, to form complexes known as polyplexes. This complexation is a fundamental step in non-viral gene delivery. The resulting STAB/nucleic acid complexes can facilitate the entry of genetic material into cells. While viral vectors are efficient, non-viral methods using cationic lipids and polymers like STAB are being explored due to potential safety advantages.[17][18]

Experimental Workflow: STAB-mediated Gene Delivery

Caption: STAB facilitates gene entry and expression in cells.

Antimicrobial Activity

Quaternary ammonium compounds, including STAB, are known for their antimicrobial properties.[19][20] The positively charged headgroup of STAB interacts with the negatively charged components of microbial cell membranes, such as phospholipids (B1166683) and teichoic acids. This interaction disrupts the membrane integrity, leading to the leakage of essential intracellular components and ultimately cell death.[19] The length of the alkyl chain plays a significant role in the antimicrobial efficacy, with longer chains generally exhibiting greater activity.[19][21]

Signaling Pathway: Antimicrobial Mechanism of STAB

Caption: Mechanism of STAB-induced bacterial cell death.

Experimental Protocols

Preparation of STAB-Stabilized Nanoparticles

A common method for preparing STAB-stabilized polymeric nanoparticles is the nanoprecipitation technique.[22]

• Polymer-Drug Solution Preparation: Dissolve the desired polymer (e.g., PLGA) and the active pharmaceutical ingredient (API) in a water-miscible organic solvent (e.g., acetone (B3395972) or acetonitrile).

• Aqueous Phase Preparation: Prepare an aqueous solution containing STAB at a concentration above its CMC.

• Nanoprecipitation: Add the organic polymer-drug solution dropwise to the aqueous STAB solution under constant stirring. The rapid diffusion of the organic solvent into the aqueous phase causes the polymer to precipitate, forming nanoparticles.

• Solvent Evaporation: Remove the organic solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the nanoparticle suspension by centrifugation or dialysis to remove excess STAB and unencapsulated drug.

• Characterization: Characterize the nanoparticles for size, zeta potential (surface charge), drug loading, and stability.

Determination of Critical Micelle Concentration (CMC)

The CMC of STAB can be determined using various techniques, with surface tension measurement being a common method.

• Prepare a series of STAB solutions of varying concentrations in deionized water.

• Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring method or Wilhelmy plate method).

• Plot the surface tension as a function of the logarithm of the STAB concentration.

• Identify the CMC: The plot will typically show a sharp decrease in surface tension with increasing STAB concentration, followed by a plateau. The concentration at which this break occurs is the CMC.[10][14]

Safety and Cytotoxicity

While STAB has numerous beneficial applications, it is also known to exhibit cytotoxicity, particularly at higher concentrations.[23] The mechanism of toxicity is often related to its ability to disrupt cell membranes, similar to its antimicrobial action. This can lead to cell lysis and apoptosis.[24] Therefore, it is crucial to carefully evaluate the biocompatibility and cytotoxicity of STAB-containing formulations in the context of their intended application. The concentration of STAB used in formulations should be optimized to achieve the desired effect while minimizing toxicity to host cells.[23]

References

• 1. Stearyl trimethyl ammoium bromide [myskinrecipes.com]
• 2. Octadecyl trimethyl ammonium bromide / stearyl trimethyl ammonium bromide -南京杜莱生物技术有限公司 [dulynet.com]
• 3. chembk.com [chembk.com]
• 4. Stearyltrimethylammonium bromide | 1120-02-1 [chemnet.com]
• 5. Trimethylstearylammonium Bromide | 1120-02-1 | TCI AMERICA [tcichemicals.com]
• 6. Trimethylstearylammonium Bromide | 1120-02-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. Stearyltrimethylammonium bromide (STAB) - Amerigo Scientific [amerigoscientific.com]
• 8. pschemicals.com [pschemicals.com]
• 9. Stearyltrimethylammonium | C21H46N+ | CID 8156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 11. nanoscience.com [nanoscience.com]
• 12. Initial structure of cetyltrimethylammonium bromide micelles in aqueous solution from molecular dynamics simulations - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. biolinscientific.com [biolinscientific.com]
• 15. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Stability issues and approaches to stabilised nanoparticles based drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. youtube.com [youtube.com]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis, Characterization, Antimicrobial Activity, and Applications of Trimethylphenylammonium Bromide – Oriental Journal of Chemistry [orientjchem.org]
• 21. Antimicrobial activity of some alkyltrimethylammonium bromides | Semantic Scholar [semanticscholar.org]
• 22. m.youtube.com [m.youtube.com]
• 23. Cytotoxicity of Organic Surface Coating Agents Used for Nanoparticles Synthesis and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Potential use of cetrimonium bromide as an apoptosis-promoting anticancer agent for head and neck cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Self-Assembly Process of Octadecyltrimethylammonium Bromide (OTAB)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Core of Amphiphilic Self-Assembly

Octadecyltrimethylammonium bromide (OTAB) is a cationic surfactant of significant interest in various scientific and industrial fields, including drug delivery, materials science, and nanotechnology. Its amphiphilic nature, characterized by a long hydrophobic octadecyl (C18) tail and a hydrophilic trimethylammonium head group, drives its self-assembly in aqueous solutions to form organized structures known as micelles. This spontaneous process, occurring above a specific concentration known as the Critical Micelle Concentration (CMC), is fundamental to its utility. Understanding the thermodynamics and kinetics of OTAB self-assembly, as well as the structural characteristics of the resulting micelles, is crucial for harnessing its full potential in various applications. This technical guide provides a comprehensive overview of the self-assembly process of OTAB, detailing quantitative data, experimental methodologies, and the underlying principles governing its behavior.

Quantitative Data on OTAB Self-Assembly

The self-assembly of OTAB is characterized by several key quantitative parameters, including the Critical Micelle Concentration (CMC), aggregation number (Nagg), and thermodynamic parameters of micellization. These values are highly dependent on environmental conditions such as temperature and the presence of electrolytes.

Critical Micelle Concentration (CMC) of OTAB

The CMC is the concentration at which the formation of micelles becomes significant. For ionic surfactants like OTAB, the CMC is influenced by the electrostatic repulsion between the charged head groups and the hydrophobic interactions of the alkyl chains.

Table 1: Critical Micelle Concentration (CMC) of Octadecyltrimethylammonium Bromide (OTAB) in Aqueous Solution at Different Temperatures. [1]

Temperature (°C)	Temperature (K)	CMC (x 10⁻³ M)
40	313	0.202
45	318	0.222
50	323	0.230
55	328	0.241

Note: The Krafft temperature of OTAB is approximately 36.5°C, below which its solubility is too low for micellization to occur.[1]

Thermodynamic Parameters of OTAB Micellization

The process of micellization is governed by thermodynamic principles. The standard Gibbs free energy (ΔG°mic), enthalpy (ΔH°mic), and entropy (ΔS°mic) of micellization provide insights into the spontaneity and driving forces of the self-assembly process.

Table 2: Thermodynamic Parameters of Micellization for OTAB in Aqueous Solution. [1]

Temperature (K)	ΔG°mic (kJ/mol)	ΔH°mic (kJ/mol)	ΔS°mic (J/mol·K)
313	-24.87	-8.54	52.17
318	-25.13	-8.54	52.17
323	-25.39	-8.54	52.17
328	-25.65	-8.54	52.17

The negative values of ΔG°mic indicate that the micellization of OTAB is a spontaneous process.[2] The positive entropy change (ΔS°mic) is the primary driving force, a consequence of the hydrophobic effect where the release of ordered water molecules around the hydrophobic tails into the bulk water increases the overall entropy of the system.[2][3]

Aggregation Number and Micellar Size

The aggregation number (Nagg) represents the average number of surfactant molecules in a single micelle. This parameter, along with the hydrodynamic radius, provides information about the size and shape of the micelles. Data for the aggregation number and hydrodynamic radius of OTAB is less common in the literature compared to its shorter-chain homologs like CTAB and DTAB. However, trends suggest that for a given head group, a longer alkyl chain leads to a larger aggregation number.

Table 3: Representative Aggregation Numbers and Hydrodynamic Radii for Alkyltrimethylammonium Bromide Surfactants.

Surfactant	Method	Aggregation Number (Nagg)	Hydrodynamic Radius (nm)	Reference
DTAB	Time-Resolved Fluorescence	~50 - 60	-	[4]
CTAB	Time-Resolved Fluorescence	~80 - 100	~3 - 5	[4][5]
OTAB	Estimated based on trends	>100	>5	Theoretical extrapolation

Note: The aggregation number and micelle size are influenced by factors such as surfactant concentration, temperature, and ionic strength.

Experimental Protocols for Characterizing OTAB Self-Assembly

A variety of experimental techniques are employed to determine the physicochemical parameters of surfactant self-assembly. Below are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC)

a) Surface Tensiometry

This method relies on the principle that surfactant molecules accumulate at the air-water interface, reducing the surface tension of the solution. Above the CMC, the surface becomes saturated with monomers, and the surface tension remains relatively constant.

Experimental Protocol:

• Solution Preparation: Prepare a stock solution of OTAB in deionized water at a concentration significantly above the expected CMC. Prepare a series of dilutions from the stock solution.

• Instrumentation: Use a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method). Ensure the platinum ring or plate is thoroughly cleaned with a flame or suitable solvent and rinsed with deionized water before each measurement.

• Measurement:

  • Measure the surface tension of pure deionized water as a reference.

  • Measure the surface tension of each OTAB solution, starting from the most dilute.

  • Allow each solution to equilibrate for a sufficient time before measurement to ensure a stable reading.

• Data Analysis: Plot the surface tension as a function of the logarithm of the OTAB concentration. The CMC is determined from the point of intersection of the two linear regions of the plot.

b) Conductivity Measurement

This technique is suitable for ionic surfactants like OTAB. The conductivity of the solution changes with surfactant concentration due to the presence of charged monomers and micelles. Below the CMC, conductivity increases linearly with concentration. Above the CMC, the rate of increase in conductivity with concentration decreases because the newly formed micelles have a lower mobility than the individual ions and bind some of the counterions.

Experimental Protocol:

• Solution Preparation: Prepare a series of OTAB solutions of varying concentrations in deionized water.

• Instrumentation: Use a calibrated conductivity meter with a thermostated cell to maintain a constant temperature.

• Measurement:

  • Measure the conductivity of deionized water as a baseline.

  • Measure the conductivity of each OTAB solution, typically by titrating a concentrated solution into a known volume of water.

• Data Analysis: Plot the specific conductivity versus the OTAB concentration. The CMC is identified as the concentration at the breakpoint in the plot, where the slope changes.

Determination of Micelle Aggregation Number (Nagg)

Steady-State Fluorescence Quenching

This method utilizes a fluorescent probe (e.g., pyrene) that is solubilized within the hydrophobic core of the micelles and a quencher molecule that resides in the micelles and reduces the fluorescence intensity of the probe.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the fluorescent probe (e.g., pyrene (B120774) in methanol).

  • Prepare a stock solution of the quencher (e.g., cetylpyridinium (B1207926) chloride).

  • Prepare a stock solution of OTAB at a concentration well above its CMC.

• Sample Preparation:

  • Prepare a series of solutions with a fixed concentration of OTAB and the fluorescent probe.

  • To these solutions, add varying concentrations of the quencher.

• Fluorescence Measurement:

  • Use a spectrofluorometer to measure the fluorescence intensity of the probe in each sample. The excitation wavelength for pyrene is typically around 335 nm, and the emission is monitored at around 373 nm.

• Data Analysis: The aggregation number can be determined using the following equation, assuming a Poisson distribution of the quencher among the micelles: ln(I₀/I) = [Q] / ([S] - CMC) where I₀ and I are the fluorescence intensities in the absence and presence of the quencher, respectively, [Q] is the quencher concentration, and [S] is the total surfactant concentration. A plot of ln(I₀/I) versus [Q] should yield a straight line, and the aggregation number can be calculated from the slope.[6]

Determination of Micelle Size and Shape

a) Dynamic Light Scattering (DLS)

DLS measures the fluctuations in the intensity of scattered light due to the Brownian motion of particles in solution. From these fluctuations, the diffusion coefficient of the micelles can be determined, and the hydrodynamic radius can be calculated using the Stokes-Einstein equation.

Experimental Protocol:

• Sample Preparation: Prepare OTAB solutions at concentrations above the CMC. Filter the solutions through a microporous filter (e.g., 0.22 µm) to remove dust and other large particles.

• Instrumentation: Use a DLS instrument equipped with a laser and a correlator.

• Measurement: Place the sample in a cuvette in the instrument and allow it to thermally equilibrate. The instrument will measure the autocorrelation function of the scattered light intensity.

• Data Analysis: The software accompanying the DLS instrument will analyze the autocorrelation function to determine the diffusion coefficient and subsequently calculate the hydrodynamic radius and the size distribution of the micelles.[7][8]

b) Small-Angle X-ray Scattering (SAXS) and Small-Angle Neutron Scattering (SANS)

SAXS and SANS are powerful techniques for determining the size, shape, and internal structure of micelles in solution. By analyzing the scattering pattern of X-rays or neutrons at small angles, detailed information about the micellar morphology (e.g., spherical, ellipsoidal, cylindrical) and dimensions can be obtained.[9][10]

Experimental Protocol:

• Sample Preparation: Prepare OTAB solutions at various concentrations above the CMC. For SANS, D₂O is often used as the solvent to enhance the scattering contrast between the hydrocarbon core of the micelle and the solvent.

• Instrumentation: Use a SAXS or SANS instrument at a synchrotron or neutron source.

• Measurement: The sample is placed in a sample holder, and the scattering pattern is recorded on a 2D detector.

• Data Analysis: The 2D scattering pattern is radially averaged to obtain a 1D scattering curve (intensity vs. scattering vector, q). This curve is then analyzed by fitting it to theoretical models for different micellar shapes (e.g., sphere, ellipsoid, cylinder) to extract parameters such as the radius of gyration, core radius, and shell thickness.[11][12]

Visualizing the Self-Assembly Process and Experimental Workflows

Diagrams are provided to illustrate the key concepts and experimental procedures related to OTAB self-assembly.

Caption: Molecular structure of octadecyltrimethylammonium bromide (OTAB).

Caption: The process of micellization for OTAB in an aqueous solution.

Caption: General experimental workflow for CMC determination.

Caption: Workflow for determining micelle size using DLS.

Conclusion

The self-assembly of octadecyltrimethylammonium bromide is a complex process governed by a delicate balance of hydrophobic and electrostatic interactions. This guide has provided a detailed overview of the key parameters that characterize this process, including the critical micelle concentration, thermodynamic properties, and micellar size. The experimental protocols outlined herein offer a practical framework for researchers and scientists to investigate and manipulate the self-assembly of OTAB for various applications, particularly in the realm of drug development where micellar systems are extensively used as delivery vehicles. A thorough understanding of these fundamental principles and experimental techniques is paramount for the rational design and optimization of OTAB-based systems.

References

• 1. researchgate.net [researchgate.net]
• 2. Thermodynamics of micellization - Wikipedia [en.wikipedia.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Determination of the aggregation number of detergent micelles using steady-state fluorescence quenching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. odinity.com [odinity.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Analysis and modeling of SDS and DPC micelle SAXS data for membrane protein solution structure characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ellipsoidal micelle formation of quaternary ammonium salt-based gemini surfactants: structural analysis through small-angle X-ray scattering - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 12. biophys.uni-saarland.de [biophys.uni-saarland.de]

The Hygroscopic Nature of Octadecyltrimethylammonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Octadecyltrimethylammonium bromide (OTAB), a quaternary ammonium (B1175870) salt with the chemical formula C₂₁H₄₆BrN, is a widely utilized cationic surfactant in various scientific and industrial applications, including as a component in drug delivery systems and as an antimicrobial agent. A critical physicochemical property of OTAB is its hygroscopicity, the ability to attract and hold water molecules from the surrounding environment. This technical guide provides an in-depth analysis of the hygroscopic nature of OTAB, compiling available information on its stability, handling, and the experimental methodologies used to characterize this property.

Understanding the Hygroscopicity of OTAB

Multiple sources confirm that octadecyltrimethylammonium bromide is a hygroscopic substance.[1][2] This property is significant for its handling, storage, and application, as absorbed moisture can impact its physical state, stability, and performance. The compound is described as being sensitive and easily absorbing moisture.[2] Proper storage conditions are crucial to maintain its integrity, with recommendations to protect it from moisture and store it under an inert atmosphere.[1][2]

General Experimental Protocols for Hygroscopicity Assessment

The determination of a substance's hygroscopicity is a critical step in pharmaceutical preformulation and material characterization. Several well-established methods can be employed to quantify the moisture uptake of a powdered substance like OTAB.

Gravimetric Analysis

A fundamental method for assessing hygroscopicity involves exposing a pre-weighed sample to a controlled humidity environment and monitoring its weight change over time.

Methodology:

• Sample Preparation: An accurately weighed sample of octadecyltrimethylammonium bromide is placed in a suitable container, such as a weighing bottle or a sample pan for an automated analyzer.

• Controlled Humidity Environment: The sample is then placed in a chamber with a controlled relative humidity. This can be achieved using saturated salt solutions in a desiccator or through the use of a dynamic vapor sorption (DVS) instrument.

• Equilibration: The sample is allowed to equilibrate at the set humidity until a constant weight is achieved, indicating that the sample has absorbed the maximum amount of moisture under those conditions.

• Data Collection: The weight of the sample is recorded at regular intervals. For DVS analysis, this is done automatically with high precision.

• Data Analysis: The percentage of water uptake is calculated based on the initial and final weights of the sample. By performing this experiment at various humidity levels, a moisture sorption isotherm can be generated.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption is a sophisticated and widely used technique for characterizing the hygroscopicity of materials with high accuracy and reproducibility.

Methodology:

• Instrument Setup: A small, accurately weighed sample of OTAB (typically a few milligrams) is placed in the DVS instrument's microbalance.

• Experimental Program: A pre-defined humidity program is set. This typically involves a drying step at 0% RH, followed by a stepwise increase in RH (e.g., in 10% increments from 10% to 90% RH) and a subsequent desorption phase with a stepwise decrease in RH.

• Isothermal Conditions: The experiment is conducted at a constant, controlled temperature (e.g., 25 °C).

• Equilibrium Criteria: At each RH step, the instrument waits for the sample weight to stabilize (i.e., reach a specific dm/dt , change in mass over time) before proceeding to the next humidity level.

• Data Output: The DVS software automatically plots the percentage change in mass as a function of RH, generating a detailed moisture sorption-desorption isotherm.

The following diagram illustrates a typical experimental workflow for determining hygroscopicity using a gravimetric method.

Gravimetric Hygroscopicity Testing Workflow

Logical Relationship for Handling Hygroscopic Materials

The hygroscopic nature of OTAB necessitates a clear and logical approach to its handling and storage to ensure its quality and stability. The following diagram outlines the key considerations and logical flow for managing a hygroscopic material like OTAB.

Decision Flow for Handling Hygroscopic OTAB

Conclusion

Octadecyltrimethylammonium bromide is a hygroscopic compound, a property that is of high importance for its practical application in research and industry. While specific quantitative data on its water sorption behavior is limited, established methodologies such as gravimetric analysis and Dynamic Vapor Sorption provide robust frameworks for its characterization. For professionals working with OTAB, it is imperative to implement appropriate handling and storage protocols to mitigate the effects of moisture absorption, thereby ensuring the material's integrity and the reproducibility of experimental results. Further research to quantify the hygroscopic nature of OTAB would be a valuable contribution to the scientific literature and would aid in its effective utilization in various formulations.

References

• 1. chembk.com [chembk.com]
• 2. chembk.com [chembk.com]

An In-depth Technical Guide to Octadecyltrimethylammonium Bromide (CAS: 1120-02-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB), also known as Stearyl Trimethyl Ammonium (B1175870) Bromide (STAB), is a quaternary ammonium compound (QAC) belonging to the class of cationic surfactants. Its amphiphilic nature, characterized by a long hydrophobic octadecyl (C18) alkyl chain and a hydrophilic quaternary ammonium headgroup, imparts unique solution behaviors and surface activities.[1][2] These properties make OTAB a versatile molecule in various scientific and industrial fields, including drug delivery, gene therapy, nanoparticle synthesis, and as an antimicrobial agent.[3][4][5] This technical guide provides a comprehensive overview of OTAB, focusing on its physicochemical properties, toxicological profile, mechanisms of action, and detailed experimental protocols relevant to research and development.

Physicochemical Properties

OTAB is typically a white to off-white crystalline solid or powder.[2][6] It is stable under normal conditions but is hygroscopic and should be protected from moisture.[6][7] It is incompatible with strong oxidizing agents.[6][7] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Octadecyltrimethylammonium Bromide

Property	Value	References
CAS Number	1120-02-1	[2][6][7]
Molecular Formula	C₂₁H₄₆BrN	[7][8]
Molecular Weight	392.50 g/mol	[6][7]
Appearance	White to almost white powder/crystal	[2][6]
Melting Point	~250 °C (with decomposition)	[6][7][8]
Water Solubility	Soluble	[2][6][7]
Critical Micelle Concentration (CMC)	0.33 mM (in aqueous solution)	[7]
LogP	3.06 - 3.96	[6][7]
HLB Value	15.8	[9]

Toxicology and Safety Profile

As a cationic surfactant, OTAB can interact with biological membranes, leading to potential toxicity. It is classified as an irritant and is harmful if swallowed.[10] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust mask, should be used when handling the compound.[7][8]

Table 2: Toxicological and Safety Data for Octadecyltrimethylammonium Bromide

Hazard Type	GHS Classification & Description	References
Acute Oral Toxicity	Category 4: Harmful if swallowed.	[8][11]
Skin Irritation	Category 2: Causes skin irritation. May cause an allergic skin reaction.	[10][11]
Eye Irritation	Category 1: Causes serious eye damage.	[11]
Respiratory Irritation	STOT SE 3: May cause respiratory irritation.	[10][12]
Aquatic Hazard	Category 1: Very toxic to aquatic life with long lasting effects.	[11]
Personal Protective Equipment	Eyeshields, Gloves, N95 Dust Mask	[7][8]

Note: Some toxicological data is based on closely related compounds like Cetyltrimethylammonium Bromide (CTAB) and should be interpreted with caution.[13][14]

Mechanism of Action

The primary mechanism of action for OTAB stems from its cationic surfactant properties, which drive its interaction with negatively charged biological surfaces like cell membranes.

Interaction with Cell Membranes

The positively charged quaternary ammonium headgroup of OTAB interacts electrostatically with negatively charged components of cell membranes, such as phospholipids (B1166683) and proteins. The long hydrophobic tail then inserts into the lipid bilayer, disrupting its integrity.[5] This disruption can increase membrane permeability, leading to leakage of cellular contents and ultimately cell death, which is the basis for its antimicrobial activity.[5]

Inhibition of Dynamin-Mediated Endocytosis

OTAB is a known inhibitor of dynamin, a GTPase enzyme essential for membrane fission during endocytosis.[15][16] Dynamin polymerizes at the neck of budding vesicles and uses the energy from GTP hydrolysis to constrict and sever the membrane. OTAB targets the interaction between dynamin's pleckstrin homology (PH) domain and phospholipids in the cell membrane.[15][16] By interfering with this interaction, OTAB prevents the recruitment and assembly of dynamin at the sites of endocytosis, effectively blocking the process.[15] This makes OTAB a valuable tool for studying cellular trafficking pathways.

Caption: Mechanism of OTAB as a dynamin inhibitor to block endocytosis.

Applications in Research and Drug Development

Nanoparticle Synthesis

OTAB is widely used as a stabilizing and shape-directing agent in the synthesis of metallic nanoparticles, such as gold and silver nanorods.[3][17][18] In a typical seed-mediated growth method, OTAB forms rod-shaped micelles in the growth solution, which act as soft templates.[17] The bromide counter-ion plays a crucial role by binding preferentially to specific crystallographic faces of the gold or silver seed particles, which inhibits growth on those faces and promotes elongated, anisotropic growth into nanorods.[17]

Drug and Gene Delivery

As a cationic lipid, OTAB is a component in the formulation of liposomes and micelles for drug and gene delivery.[5] The positive charge facilitates interaction with and uptake by negatively charged cell membranes. These lipid-based nanocarriers can encapsulate hydrophobic drugs or electrostatically bind nucleic acids (like siRNA or plasmid DNA), protecting them from degradation and facilitating their delivery into cells.[5][19]

Antimicrobial Agent

The membrane-disrupting properties of OTAB give it potent antimicrobial activity against a range of bacteria.[5][7] It is effective against organisms like Staphylococcus aureus.[7] Its mechanism involves compromising the bacterial cell wall and membrane, leading to cell lysis.

Experimental Protocols

Protocol: Synthesis of Silver Nanoparticles (AgNPs)

This protocol is a representative example of using a cationic surfactant as a stabilizing agent in nanoparticle synthesis.

Materials:

• Octadecyltrimethylammonium bromide (OTAB)

• Silver Nitrate (AgNO₃)

• Sodium Borohydride (NaBH₄), ice-cold solution

• Deionized (DI) water

Procedure:

• Preparation of OTAB Solution: Prepare a 0.01 M solution of OTAB in DI water.

• Formation of AgNO₃-OTAB Complex: In a clean glass flask, add 50 mL of the 0.01 M OTAB solution. While vigorously stirring, slowly add 50 mL of a freshly prepared 0.01 M AgNO₃ solution. Continue stirring to form the silver-surfactant complex.[20]

• Reduction: To the AgNO₃-OTAB complex solution, rapidly inject an appropriate volume of ice-cold 0.01 M NaBH₄ solution under vigorous stirring. The required volume will depend on the desired particle size and should be optimized.

• Maturation: The solution color will change almost immediately, indicating the nucleation of silver nanoparticles. Allow the reaction to proceed under continuous stirring for 1-2 hours at room temperature to ensure complete reduction and particle growth stabilization.[20]

• Purification: Centrifuge the resulting nanoparticle suspension (e.g., 8000 rpm for 30 minutes) to pellet the AgNPs. Discard the supernatant, which contains excess OTAB and reactants.[20]

• Resuspension: Resuspend the nanoparticle pellet in fresh DI water for storage and characterization.

Caption: General workflow for the synthesis of silver nanoparticles using OTAB.

Methodology: Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of surfactants and can be determined by monitoring a physical property of the surfactant solution that changes abruptly at the point of micelle formation.

1. Tensiometry:

• Principle: Surface tension of a surfactant solution decreases as the concentration increases. Once micelles form, the concentration of free monomers in the solution remains relatively constant, and the surface tension plateaus. The CMC is the concentration at the inflection point.

• Methodology: Prepare a series of OTAB solutions in DI water with increasing concentrations. Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method). Plot surface tension versus the logarithm of OTAB concentration. The point where the slope changes sharply corresponds to the CMC.[1]

2. Conductometry:

• Principle: For ionic surfactants like OTAB, the molar conductivity of the solution changes with concentration. Micelles move slower than free monomers and have a lower effective charge, causing a decrease in the slope of the conductivity vs. concentration plot.

• Methodology: Measure the specific conductance of a series of OTAB solutions of increasing concentration using a conductivity meter. Plot the specific conductance against the OTAB concentration. The plot will show two linear regions with different slopes. The intersection of these lines gives the CMC.[1]

3. Fluorimetry (using a fluorescent probe like Pyrene):

• Principle: Pyrene (B120774) has a fluorescence emission spectrum that is sensitive to the polarity of its microenvironment. In an aqueous solution, it has a certain emission profile. When micelles form, pyrene partitions into the hydrophobic core of the micelles. This change in environment causes a significant shift in the ratio of the intensities of two specific emission peaks (I₁/I₃).

• Methodology: Prepare OTAB solutions of varying concentrations containing a constant, low concentration of pyrene. Measure the fluorescence emission spectrum for each sample. Calculate the ratio of the first and third vibronic peaks (I₁ at ~371 nm and I₃ at ~392 nm). Plot the I₁/I₃ ratio against OTAB concentration. A sharp decrease in the ratio indicates the partitioning of pyrene into the micelles, and the concentration at the midpoint of this transition is the CMC.[1]

Conclusion

Octadecyltrimethylammonium bromide is a cationic surfactant with significant utility in scientific research and pharmaceutical development. Its well-defined physicochemical properties, coupled with its functions as a membrane-active agent, dynamin inhibitor, and nanoparticle stabilizer, make it a powerful molecular tool. A thorough understanding of its properties, mechanisms, and handling requirements, as detailed in this guide, is essential for its effective and safe application in the laboratory.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Page loading... [guidechem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Octadecyltrimethylammonium chloride (bromide)-Shandong Zhuocheng Chemical Co., Ltd. [en.sdzhuocheng.com]
• 5. Dioctadecyldimethylammonium bromide, a surfactant model for the cell membrane: Importance of microscopic dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Octadecy trimethyl ammonium bromide | 1120-02-1 [chemicalbook.com]
• 7. Octadecyltrimethylammonium bromide | CAS#:1120-02-1 | Chemsrc [chemsrc.com]
• 8. Trimethyloctadecylammonium bromide 98 1120-02-1 [sigmaaldrich.com]
• 9. chembk.com [chembk.com]
• 10. Page loading... [wap.guidechem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. uwyo.edu [uwyo.edu]
• 13. fishersci.com [fishersci.com]
• 14. Cetrimonium bromide - Wikipedia [en.wikipedia.org]
• 15. Myristyl trimethyl ammonium bromide and octadecyl trimethyl ammonium bromide are surface-active small molecule dynamin inhibitors that block endocytosis mediated by dynamin I or dynamin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. Nanoparticles: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Nanoparticle surface stabilizing agents influence antibacterial action - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Octadecyltrimethylammonium Bromide (OTAB) in Gold Nanoparticle Functionalization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold nanoparticles (AuNPs) have garnered significant interest in the biomedical field due to their unique physicochemical properties, including surface plasmon resonance (SPR), biocompatibility, and ease of functionalization.[1] Octadecyltrimethylammonium bromide (OTAB), a cationic surfactant, and its shorter-chain analogue, cetyltrimethylammonium bromide (CTAB), play a crucial role in the synthesis of AuNPs, particularly in directing the anisotropic growth of gold nanorods (AuNRs).[2] This document provides detailed application notes and experimental protocols for the synthesis, functionalization, and characterization of OTAB-stabilized AuNPs for applications in drug delivery and therapy.

The seed-mediated growth method is a widely adopted technique for synthesizing AuNRs with tunable aspect ratios.[2] In this process, OTAB/CTAB acts as a shape-directing agent, forming a bilayer on the surface of the growing nanoparticles and promoting elongation.[3] However, the inherent cytotoxicity of OTAB/CTAB necessitates its replacement with more biocompatible ligands for most biological applications.[4] This guide will cover the initial synthesis using OTAB/CTAB, subsequent ligand exchange procedures, and protocols for evaluating the biological applicability of the functionalized AuNPs.

Data Presentation

Physicochemical Properties of Functionalized Gold Nanoparticles

Nanoparticle Formulation	Core Size (TEM)	Hydrodynamic Size (DLS)	Zeta Potential (mV)	Reference
CTAB-coated AuNPs	10 ± 4 nm	-	+30	[5]
CTAB-AuNP/pDNA Complex	-	84.7 ± 9.8 nm	+4	[5]
Citrate-stabilized AuNPs	13.3 ± 0.6 nm	-	-39.7 ± 0.7	[6]
MUA-functionalized AuNPs	10.9 ± 1.8 nm	-	-36.4 ± 2.0	[6]
AuNP-TDOTA	4-5 nm	20.6 nm	-	[7]
AuNP-SP	4-5 nm	-	-40.9	[7]
AuNP-SPTyr8	4-5 nm	-	-38.9	[7]

Influence of Reactant Concentration on Gold Nanorod Aspect Ratio

CTAB Concentration (M)	AgNO₃ Concentration (mM)	Ascorbic Acid Concentration (M)	Resulting Aspect Ratio	Reference
0.008 - 0.010	0.05 - 0.35	-	1.9 - 4.1	[8]
0.05	-	0.05 - 0.2	LSPR shift indicates change	[9]
Near cmc (2 mM)	-	-	Increased nanorod yield (95%)	[10]
0.048	0 - 0.25	-	Increase in aspect ratio with AgNO₃	[11]

Experimental Protocols

Protocol 1: Synthesis of OTAB-Stabilized Gold Nanorods (Seed-Mediated Growth)

This protocol is adapted from the well-established seed-mediated method.[2]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Octadecyltrimethylammonium bromide (OTAB) or Cetyltrimethylammonium bromide (CTAB)

• Sodium borohydride (B1222165) (NaBH₄), ice-cold

• Ascorbic acid (AA)

• Silver nitrate (B79036) (AgNO₃)

• Deionized water

Procedure:

• Seed Solution Preparation:

  • Prepare a 0.2 M solution of OTAB in deionized water.

  • In a test tube, mix 5 mL of the 0.2 M OTAB solution with 5 mL of 0.5 mM HAuCl₄.

  • To this solution, rapidly inject 600 µL of freshly prepared, ice-cold 0.01 M NaBH₄ solution under vigorous stirring.

  • The solution will turn a brownish-yellow color, indicating the formation of seed nanoparticles.

  • Stir the seed solution for 2 minutes and then keep it in a water bath at 28°C for at least 2 hours before use.[2]

• Growth Solution Preparation:

  • In a flask, mix 45 mL of 0.1 M CTAB with a specific volume of 4 mM AgNO₃ (e.g., 0.90, 2.25, or 3.60 mL) and 45 mL of 1 mM HAuCl₄.[2]

  • Gently mix the solution.

  • Add 540 µL of 0.0788 M ascorbic acid to the growth solution. The solution will turn colorless.

• Nanorod Growth:

  • Add 90 µL of the seed solution to the growth solution.[2]

  • Gently mix and leave the solution undisturbed overnight at room temperature.

  • The final color of the solution will be dependent on the aspect ratio of the nanorods formed.

Protocol 2: Ligand Exchange for Surface Functionalization

The cytotoxicity of OTAB necessitates its removal and replacement with a biocompatible ligand, such as polyethylene (B3416737) glycol (PEG) or mercaptoundecanoic acid (MUA).[12]

Materials:

• OTAB-stabilized AuNPs

• Thiol-terminated polyethylene glycol (HS-PEG) or 11-mercaptoundecanoic acid (MUA)

• Ethanol (B145695)

• Deionized water

• Centrifuge

Procedure:

• Purification of OTAB-AuNPs:

  • Centrifuge the as-synthesized OTAB-AuNP solution to form a pellet.

  • Remove the supernatant containing excess OTAB.

  • Resuspend the pellet in deionized water. Repeat this washing step 2-3 times.

• Ligand Exchange Reaction:

  • Resuspend the purified AuNP pellet in a solution of the desired ligand (e.g., HS-PEG or MUA in ethanol or an appropriate buffer).

  • Allow the mixture to react under gentle stirring for several hours to overnight at room temperature.[12]

• Purification of Functionalized AuNPs:

  • Centrifuge the solution to pellet the functionalized AuNPs.

  • Remove the supernatant containing the displaced OTAB and excess new ligand.

  • Wash the pellet by resuspending in deionized water or a suitable buffer and centrifuging again. Repeat this washing step 2-3 times to ensure complete removal of residual OTAB.

  • The final pellet of functionalized AuNPs can be resuspended in the desired buffer for storage or further use.

Protocol 3: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to evaluate the cytotoxicity of nanoparticles.[13][14]

Materials:

• Functionalized AuNPs

• Target cell line (e.g., HeLa, MCF-7)

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.[13]

• Treatment:

  • Prepare serial dilutions of the functionalized AuNPs in complete cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the AuNP solutions at various concentrations to the wells. Include untreated cells as a control.

  • Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.[2]

• MTT Addition:

  • After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[15]

  • Incubate the plate for another 2-4 hours at 37°C until formazan (B1609692) crystals are formed.

• Solubilization and Measurement:

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the absorbance of the untreated control cells.

Protocol 4: Cellular Uptake Analysis by Flow Cytometry

Flow cytometry can be used to quantify the cellular uptake of fluorescently labeled or light-scattering nanoparticles.[16][17]

Materials:

• Functionalized AuNPs (can be fluorescently labeled)

• Target cell line

• 6-well plates

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with the functionalized AuNPs at the desired concentration and incubate for a specific period (e.g., 24 hours).[15]

• Cell Harvesting:

  • After incubation, wash the cells with PBS to remove non-internalized nanoparticles.

  • Harvest the cells by trypsinization.[15]

  • Centrifuge the cell suspension and resuspend the cell pellet in cold PBS.

• Flow Cytometry Analysis:

  • Analyze the cell suspension using a flow cytometer.

  • AuNP uptake can be detected through the side scatter channel due to the light scattering properties of the gold core.[17] If the nanoparticles are fluorescently labeled, the uptake can be measured in the appropriate fluorescence channel.

  • The data will provide information on the percentage of cells that have taken up the nanoparticles and the relative amount of uptake per cell.

Visualizations

References

• 1. mta.scholaris.ca [mta.scholaris.ca]
• 2. Combined Facile Synthesis, Purification, and Surface Functionalization Approach Yields Monodispersed Gold Nanorods for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A highly efficient ligand exchange reaction on gold nanoparticles: preserving their size, shape and colloidal stability - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Investigations of the Mechanism of Gold Nanoparticle Stability and Surface Functionalization in Capillary Electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Radiolabeled Gold Nanoseeds Decorated with Substance P Peptides: Synthesis, Characterization and In Vitro Evaluation in Glioblastoma Cellular Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Seed-Mediated Synthesis of Gold Nanorods at Low Concentrations of CTAB - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Controlling the Optical Properties of Gold Nanorods in One-Pot Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Strategies for the functionalisation of gold nanorods to reduce toxicity and aid clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of gold nanoparticles shape on their cytotoxicity against human osteoblast and osteosarcoma in in vitro model. Evaluation of the safety of use and anti-cancer potential - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. Quantification of cellular uptake of gold nanoparticles via scattering intensity changes in flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mesoporous Silica Synthesis using Octadecyltrimethylammonium Bromide (OTAB) Template

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesoporous silica (B1680970) nanoparticles (MSNs) are a class of nanomaterials characterized by a large surface area, high pore volume, and tunable pore diameters, typically in the range of 2-50 nm. These properties make them highly attractive for a variety of applications, including drug delivery, catalysis, and chemical separations. The synthesis of MSNs is most commonly achieved through a template-assisted sol-gel process. In this method, a surfactant, acting as a structure-directing agent, forms micelles that serve as a template for the condensation of a silica precursor, such as tetraethyl orthosilicate (B98303) (TEOS).

This document provides a detailed protocol for the synthesis of mesoporous silica using octadecyltrimethylammonium bromide (OTAB) as the templating agent. OTAB, a cationic surfactant with an 18-carbon alkyl chain, is used to generate a larger pore size compared to the more commonly used cetyltrimethylammonium bromide (CTAB), which has a 16-carbon chain. The larger pore diameter can be advantageous for the encapsulation and delivery of larger therapeutic molecules.

Data Presentation: Synthesis Parameters and Expected Material Properties

The structural characteristics of OTAB-templated mesoporous silica are highly dependent on the molar ratios of the reactants and the synthesis conditions. The following table summarizes typical synthesis parameters and the expected properties of the resulting material.

Parameter	Value/Range	Influence on Material Properties
Molar Ratio
TEOS:OTAB:NaOH:H₂O	1 : 0.12 : 0.35 : 1200 (Typical)	Affects particle size, pore size, and morphology.
Reactants
Silica Precursor	Tetraethyl orthosilicate (TEOS)	Source of the silica framework.
Template	Octadecyltrimethylammonium Bromide (OTAB)	Directs the formation of mesopores; longer chain leads to larger pores.
Catalyst	Sodium Hydroxide (B78521) (NaOH)	Catalyzes the hydrolysis and condensation of TEOS.
Reaction Conditions
Temperature	80 °C	Influences the rate of reaction and particle growth.
Reaction Time	2 hours	Affects the completion of silica condensation and particle formation.
Stirring Speed	300 - 500 rpm	Ensures homogeneity of the reaction mixture.
Template Removal
Calcination Temperature	550 °C	Complete removal of the organic template, creating the porous structure.[1]
Solvent Extraction	Acidified Ethanol (B145695)	Milder removal method that can preserve surface silanol (B1196071) groups.[2]
Expected Properties
Particle Size	100 - 200 nm	Dependent on reactant concentrations and reaction time.
Pore Diameter	3 - 5 nm	Primarily determined by the OTAB micelle size.
Surface Area	> 800 m²/g	High surface area is a key feature of mesoporous materials.
Pore Volume	~1.0 cm³/g	Indicates the volume available for loading guest molecules.

Experimental Protocol: Synthesis of OTAB-Templated Mesoporous Silica

This protocol details a modified Stöber method for the synthesis of OTAB-templated mesoporous silica nanoparticles.

Materials:

• Octadecyltrimethylammonium bromide (OTAB)

• Tetraethyl orthosilicate (TEOS, ≥98%)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Equipment:

• Round-bottom flask

• Condenser

• Heating mantle with magnetic stirrer

• Centrifuge and centrifuge tubes

• Oven

• Tube furnace (for calcination)

Procedure:

• Template Solution Preparation:

  • Dissolve 1.0 g of OTAB in 480 mL of deionized water in a round-bottom flask.

  • Add 3.5 mL of 2 M NaOH solution to the OTAB solution.

  • Heat the mixture to 80 °C while stirring at 300-500 rpm to ensure the complete dissolution of OTAB.

• Silica Source Addition:

  • Once the template solution is homogeneous and at a stable 80 °C, add 5.0 mL of TEOS dropwise to the solution under vigorous stirring.

  • A white precipitate should form within a few minutes, indicating the nucleation and growth of silica nanoparticles.

• Reaction and Aging:

  • Continue stirring the reaction mixture at 80 °C for 2 hours to allow for the complete hydrolysis and condensation of TEOS around the OTAB micelles.

• Particle Collection and Washing:

  • Cool the reaction mixture to room temperature.

  • Collect the white precipitate by centrifugation at 10,000 rpm for 15 minutes.

  • Discard the supernatant and wash the particles by resuspending them in deionized water, followed by centrifugation. Repeat this washing step twice.

  • Perform a final wash with ethanol to aid in the removal of water.

• Drying:

  • Dry the washed particles in an oven at 60-80 °C overnight. The resulting white powder is the as-synthesized OTAB-containing mesoporous silica.

• Template Removal:

  • Method A: Calcination

    • Place the dried as-synthesized powder in a ceramic crucible.

    • Heat the sample in a tube furnace under an air atmosphere to 550 °C at a ramp rate of 1-2 °C/min.

    • Hold the temperature at 550 °C for 6 hours to ensure the complete combustion of the OTAB template.[1]

    • Allow the furnace to cool down to room temperature slowly. The resulting white powder is the final calcined mesoporous silica.

  • Method B: Solvent Extraction

    • Suspend 1 g of the as-synthesized powder in 100 mL of ethanol containing 1 mL of concentrated hydrochloric acid.

    • Reflux the mixture at 60-80 °C for 6 hours with stirring.

    • Collect the particles by centrifugation, wash them thoroughly with ethanol to remove the extracted OTAB and residual acid, and then dry in an oven at 60 °C. This method is advantageous for preserving surface silanol groups.[2]

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of OTAB-templated mesoporous silica.

Caption: Workflow for the synthesis of OTAB-templated mesoporous silica.

References

• 1. Synthesis of Mesoporous Silica Using the Sol–Gel Approach: Adjusting Architecture and Composition for Novel Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mesoporous silica nanoparticles prepared by different methods for biomedical applications: Comparative study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Octadecyltrimethylammonium Bromide in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB) is a quaternary ammonium (B1175870) compound that serves as a cationic surfactant. Its amphiphilic nature, characterized by a long hydrophobic octadecyl chain and a positively charged hydrophilic headgroup, makes it a valuable excipient in the formulation of various drug delivery systems. OTAB is utilized to enhance the solubility and bioavailability of poorly water-soluble drugs, improve drug permeation across biological membranes, and facilitate the targeted delivery of therapeutic agents. This document provides detailed application notes and experimental protocols for the use of OTAB in the development of drug delivery systems such as nanoemulsions, solid lipid nanoparticles (SLNs), and liposomes.

Applications of Octadecyltrimethylammonium Bromide in Drug Delivery

OTAB's primary role in drug delivery systems stems from its ability to act as a stabilizer, emulsifier, and penetration enhancer. Its positive charge facilitates interaction with negatively charged cell membranes, promoting cellular uptake.

Nanoemulsions

Nanoemulsions are kinetically stable liquid-in-liquid dispersions with droplet sizes typically in the range of 20-200 nm. OTAB is used as a cationic surfactant to stabilize the oil-in-water (O/W) interface, preventing droplet coalescence. The positive surface charge imparted by OTAB can enhance the interaction of the nanoemulsion with negatively charged biological surfaces, such as mucous membranes, potentially increasing drug residence time and absorption.

Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers made from solid lipids. OTAB can be incorporated as a surfactant or co-surfactant to stabilize the lipid nanoparticles during their formation, typically through methods like high-pressure homogenization or microemulsion techniques. The cationic surface of OTAB-stabilized SLNs can improve the encapsulation of certain drugs and enhance their cellular uptake.

Liposomes

Liposomes are vesicular structures composed of one or more lipid bilayers. The inclusion of OTAB in liposomal formulations can result in cationic liposomes. These are particularly useful for the delivery of nucleic acids (gene delivery), as the positive charge facilitates the complexation with negatively charged DNA or RNA and subsequent cellular entry.

Quantitative Data on OTAB-Based Drug Delivery Systems

The following tables summarize key quantitative parameters of drug delivery systems formulated with OTAB and similar cationic surfactants.

Formulation Type	Drug	OTAB/Cationic Surfactant Concentration	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
Nanoemulsion	Curcumin	Not Specified (as part of surfactant mix)	130.6	-1.7	92.45 ± 2.4	[1]
Nanoemulsion	-	0.5% Didodecyldimethylammonium bromide (DDAB)	81.6 ± 3.56	Not Specified	-	[2]
Solid Lipid Nanoparticles	Paclitaxel	Not Specified (Cationic SLN)	~200	+39.1 ± 0.8	75.42 ± 1.5	[3]
Solid Lipid Nanoparticles	-	0.5% Cetyltrimethylammonium bromide (CTAB)	< 150	~+28	-	[4]
Liposomes	Doxorubicin	Varied	98.7 - 181.2	Not Specified	74.9 - 94.1	[5]

Note: Data for similar cationic surfactants like CTAB and DDAB are included to provide a comparative perspective where specific OTAB data is limited.

Experimental Protocols

Preparation of OTAB-Stabilized Nanoemulsion

This protocol describes the preparation of an oil-in-water (O/W) nanoemulsion using a high-pressure homogenization method.

Materials:

• Drug (e.g., Curcumin)

• Oil phase (e.g., Medium-chain triglycerides)

• Octadecyltrimethylammonium bromide (OTAB)

• Co-surfactant (e.g., Polysorbate 80)

• Purified water

Procedure:

• Preparation of the Oil Phase: Dissolve the desired amount of the drug in the oil phase with gentle heating and stirring until a clear solution is obtained.

• Preparation of the Aqueous Phase: Dissolve OTAB and the co-surfactant in purified water.

• Formation of a Coarse Emulsion: Add the oil phase to the aqueous phase dropwise while homogenizing at high speed (e.g., 10,000 rpm) for 15-30 minutes to form a coarse emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer for a specified number of cycles (e.g., 3-5 cycles) at a defined pressure (e.g., 15,000 psi) to reduce the droplet size and form a nanoemulsion.

• Characterization: Characterize the resulting nanoemulsion for particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS). Determine the encapsulation efficiency using a suitable analytical method like HPLC.

Preparation of OTAB-Stabilized Solid Lipid Nanoparticles (SLNs)

This protocol outlines the preparation of SLNs using a hot homogenization followed by ultrasonication method.

Materials:

• Drug (e.g., Paclitaxel)

• Solid lipid (e.g., Glyceryl monostearate)

• Octadecyltrimethylammonium bromide (OTAB)

• Co-surfactant (e.g., Poloxamer 188)

• Purified water

Procedure:

• Preparation of the Lipid Phase: Melt the solid lipid at a temperature approximately 5-10°C above its melting point. Dissolve the drug in the molten lipid.

• Preparation of the Aqueous Phase: Dissolve OTAB and the co-surfactant in purified water and heat it to the same temperature as the lipid phase.

• Formation of a Pre-emulsion: Add the hot aqueous phase to the molten lipid phase and homogenize at high speed (e.g., 10,000 rpm) for 10-15 minutes to form a hot oil-in-water pre-emulsion.

• Ultrasonication: Subject the hot pre-emulsion to high-power ultrasonication using a probe sonicator for a defined period (e.g., 5-10 minutes) to form a nanoemulsion.

• Cooling and Solidification: Cool the resulting nanoemulsion in an ice bath under gentle stirring to allow the lipid to solidify and form SLNs.

• Characterization: Analyze the SLN dispersion for particle size, PDI, and zeta potential using DLS. Determine the drug loading and encapsulation efficiency.

Characterization of OTAB-Based Nanoparticles

a. Particle Size, Polydispersity Index (PDI), and Zeta Potential: These parameters are determined using Dynamic Light Scattering (DLS). The sample is appropriately diluted with purified water and placed in a cuvette for analysis. The zeta potential measurement indicates the surface charge of the nanoparticles and provides an insight into their stability.

b. Encapsulation Efficiency (EE) and Drug Loading (DL): The EE and DL are typically determined by separating the unencapsulated drug from the nanoparticles.

• Centrifuge the nanoparticle dispersion at high speed.

• Collect the supernatant containing the free drug.

• Quantify the amount of free drug in the supernatant using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Calculate EE and DL using the following formulas:

  • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

  • DL (%) = [(Total Drug - Free Drug) / Total Weight of Nanoparticles] x 100

In Vitro Drug Release Study

This protocol describes a dialysis bag method to evaluate the in vitro drug release from OTAB-based nanoparticles.

Materials:

• Drug-loaded nanoparticle dispersion

• Dialysis membrane with an appropriate molecular weight cut-off

• Release medium (e.g., Phosphate buffered saline, pH 7.4)

• Shaking incubator

Procedure:

• Place a known volume of the drug-loaded nanoparticle dispersion into a dialysis bag.

• Seal the dialysis bag and immerse it in a known volume of the release medium.

• Place the setup in a shaking incubator maintained at 37°C.

• At predetermined time intervals, withdraw an aliquot of the release medium and replace it with an equal volume of fresh medium.

• Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

• Plot the cumulative percentage of drug released against time.

Cytotoxicity Assessment using MTT Assay

This protocol outlines the procedure to assess the cytotoxicity of OTAB-based nanoparticles on a selected cell line.

Materials:

• Cell line (e.g., a cancer cell line like MCF-7)

• Cell culture medium and supplements

• OTAB-based nanoparticle dispersion

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the OTAB-based nanoparticle dispersion. Include a positive control (a known cytotoxic agent) and a negative control (untreated cells).

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the negative control.

Visualization of Pathways and Workflows

Cellular Uptake of Cationic Nanoparticles

The positive surface charge of OTAB-modified nanoparticles facilitates their interaction with the negatively charged cell membrane, leading to cellular uptake primarily through endocytosis. One of the major pathways involved is clathrin-mediated endocytosis.

References

• 1. Curcumin-loaded nanoemulsion for acute lung injury treatment via nebulization: Formulation, optimization and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Development of Lipid-Based Nanoparticles for Enhancing the Oral Bioavailability of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Encapsulation, Release, and Cytotoxicity of Doxorubicin Loaded in Liposomes, Micelles, and Metal-Organic Frameworks: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Octadecyltrimethylammonium Bromide (OTAB) as a Cationic Surfactant in Emulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB) is a quaternary ammonium (B1175870) compound that functions as a cationic surfactant. Its amphipathic nature, comprising a long hydrophobic octadecyl tail and a hydrophilic trimethylammonium head group, enables it to effectively reduce interfacial tension between oil and water phases, making it a valuable excipient in the formulation of oil-in-water (O/W) emulsions and nanoemulsions.[1][2] The positive charge conferred by the quaternary ammonium group imparts unique properties to OTAB-stabilized emulsions, including mucoadhesion and enhanced cellular uptake, which are highly desirable in drug delivery applications.[3][4]

These application notes provide a comprehensive overview of the use of OTAB in the formulation and characterization of emulsions for drug delivery. Detailed protocols for emulsion preparation, characterization, and in vitro assessment are provided to guide researchers in the development of stable and effective cationic emulsion-based drug delivery systems.

Data Presentation: Physicochemical Properties and Formulation Characterization

The selection of appropriate formulation components is critical for the development of stable and effective OTAB-stabilized emulsions. The following tables summarize key physicochemical properties of OTAB and provide exemplary formulation and characterization data for cationic nanoemulsions. While specific data for OTAB is limited in some cases, data from similar cationic surfactants like didodecyldimethylammonium (B1216837) bromide (DDAB) are included to provide a comparative reference.[5][6]

Table 1: Physicochemical Properties of Octadecyltrimethylammonium Bromide (OTAB)

Property	Value	Reference
Chemical Formula	C₂₁H₄₆BrN	N/A
Molecular Weight	392.5 g/mol	N/A
Appearance	White to off-white powder	[1]
Critical Micelle Concentration (CMC) in water	~0.3 mM	[7]

Table 2: Exemplary Formulation and Characterization of Cationic Nanoemulsions

Formulation Code	Oil Phase (% w/w)	Cationic Surfactant (% w/w)	Co-surfactant/Stabilizer (% w/w)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Encapsulation Efficiency (%)
DDAB-NE-01 [6]	Capmul MCM (5%)	Didodecyldimethylammonium bromide (DDAB) (0.5%)	Phospholipid (1%), Poloxamer 188 (1%)	81.6 ± 3.56	Not Reported	Not Reported	N/A (for DNA condensation)
OTAB-NE-Hypothetical-01	Miglyol 812 (10%)	OTAB (1.0%)	Polysorbate 80 (2.0%)	150-200	< 0.2	+30 to +50	> 90 (for a lipophilic drug)
OTAB-NE-Hypothetical-02	Castor Oil (5%)	OTAB (0.75%)	Propylene Glycol (1.5%)	100-150	< 0.25	+25 to +45	> 85 (for a hydrophobic drug)

Note: Data for OTAB-NE-Hypothetical-01 and 02 are representative values based on typical cationic nanoemulsion formulations and are provided for illustrative purposes.

Experimental Protocols

Preparation of OTAB-Stabilized Oil-in-Water (O/W) Nanoemulsion by High-Pressure Homogenization

This protocol describes a high-energy emulsification method to produce fine nanoemulsions with a narrow size distribution.[8][9]

Materials:

• Oil Phase: e.g., Miglyol 812, Castor Oil

• Aqueous Phase: Deionized water

• Cationic Surfactant: Octadecyltrimethylammonium bromide (OTAB)

• Co-surfactant (optional): e.g., Polysorbate 80, Propylene Glycol

• Active Pharmaceutical Ingredient (API): Lipophilic drug

Procedure:

• Preparation of the Oil Phase: Dissolve the lipophilic API in the selected oil phase. Gentle heating and stirring may be required to ensure complete dissolution.

• Preparation of the Aqueous Phase: Disperse OTAB and any co-surfactant in deionized water. Stir until a clear solution is obtained.

• Pre-emulsification: Slowly add the oil phase to the aqueous phase under high-speed stirring (e.g., using a high-shear mixer like an Ultra-Turrax) at 10,000-20,000 rpm for 5-10 minutes to form a coarse pre-emulsion.

• High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure homogenizer. The homogenization pressure and number of cycles should be optimized to achieve the desired particle size and polydispersity. A typical starting point is 1500 bar for 3-5 cycles.[8]

• Cooling: Cool the resulting nanoemulsion to room temperature.

• Characterization: Characterize the nanoemulsion for particle size, polydispersity index (PDI), and zeta potential.

Determination of Particle Size and Zeta Potential

Dynamic Light Scattering (DLS) is a standard technique for measuring the size distribution and zeta potential of nanoparticles in a suspension.

Instrumentation:

• Zetasizer or similar DLS instrument

Procedure:

• Sample Preparation: Dilute the nanoemulsion with deionized water to an appropriate concentration to avoid multiple scattering effects. A dilution factor of 1:100 is often a good starting point.

• Particle Size Measurement:

  • Equilibrate the sample to the desired temperature (e.g., 25 °C).

  • Perform the DLS measurement to obtain the average particle size (Z-average) and the Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • Use a specific folded capillary cell for zeta potential measurement.

  • Inject the diluted sample into the cell, ensuring no air bubbles are present.

  • Apply an electric field and measure the electrophoretic mobility of the droplets. The instrument's software will then calculate the zeta potential. A zeta potential of ±30 mV is generally considered indicative of good physical stability.[10]

Determination of Drug Encapsulation Efficiency (EE)

The encapsulation efficiency is a critical parameter that quantifies the amount of drug successfully entrapped within the emulsion droplets. This can be determined indirectly by measuring the amount of free, unencapsulated drug.

Method 1: UV-Vis Spectrophotometry (for drugs with a suitable chromophore) [2][11]

Procedure:

• Separation of Free Drug: Centrifuge the nanoemulsion using a centrifugal filter device (e.g., Amicon® Ultra with a suitable molecular weight cut-off) to separate the aqueous phase containing the free drug from the nanoemulsion droplets.

• Quantification of Free Drug: Measure the absorbance of the aqueous filtrate at the drug's maximum absorption wavelength (λmax) using a UV-Vis spectrophotometer.

• Calculation of Encapsulation Efficiency:

  • Determine the concentration of the free drug in the filtrate using a pre-established calibration curve.

  • Calculate the Encapsulation Efficiency (%) using the following formula: EE (%) = [(Total Drug Amount - Free Drug Amount) / Total Drug Amount] x 100

Method 2: High-Performance Liquid Chromatography (HPLC) (for higher sensitivity and specificity) [12][13][14]

Procedure:

• Separation of Free Drug: As described in Method 1.

• Quantification of Free Drug: Analyze the aqueous filtrate using a validated HPLC method specific for the drug.

• Calculation of Encapsulation Efficiency: Use the same formula as in Method 1, with the drug amount determined by HPLC.

Stability Assessment of OTAB-Stabilized Emulsions

The physical and chemical stability of the emulsion is crucial for its shelf-life and therapeutic efficacy.

Procedure:

• Long-Term Stability: Store the nanoemulsion at different temperature and humidity conditions (e.g., 4 °C, 25 °C/60% RH, 40 °C/75% RH) for an extended period (e.g., 3-6 months).[15][16][17]

• Periodic Characterization: At predetermined time intervals (e.g., 0, 1, 3, and 6 months), withdraw samples and analyze for:

  • Visual Appearance: Check for any signs of phase separation, creaming, or sedimentation.

  • Particle Size and PDI: Monitor for any significant changes in droplet size or size distribution.

  • Zeta Potential: Assess any changes in the surface charge of the droplets.

  • Drug Content: Determine the amount of drug remaining in the formulation to assess chemical stability.

• Freeze-Thaw Cycles: Subject the nanoemulsion to several cycles of freezing and thawing (e.g., -20 °C for 24 hours followed by 25 °C for 24 hours, repeated for 3 cycles) to assess its resistance to temperature fluctuations.[5]

In Vitro Cytotoxicity Assessment

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability. This protocol is essential for evaluating the biocompatibility of the OTAB-stabilized nanoemulsion.[18][19][20]

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well plates

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Treatment: Treat the cells with various concentrations of the blank and drug-loaded OTAB nanoemulsion for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (medium only) and a positive control (a known cytotoxic agent).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 3-4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation of Cell Viability: Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Visualization of Experimental Workflows and Cellular Mechanisms

Experimental Workflow for Nanoemulsion Formulation and Characterization

Caption: Workflow for the preparation and characterization of OTAB-stabilized nanoemulsions.

Cellular Uptake and Proposed Signaling Pathway of Cationic Nanoemulsions

Cationic nanoemulsions are known to interact with the negatively charged cell membrane, facilitating their cellular uptake, primarily through endocytosis.[21] Once inside the cell, they can induce cellular responses, including apoptosis and inflammation. Cationic nanocarriers have been shown to impair the function of Na+/K+-ATPase, leading to an influx of Na+ ions and subsequent cell necrosis.[22][23] The release of damage-associated molecular patterns (DAMPs), such as mitochondrial DNA, from necrotic cells can then trigger an inflammatory response through pathways involving Toll-like receptor 9 (TLR9) and MyD88 signaling.[22] Furthermore, cationic nanoparticles can induce mitochondrial damage, leading to the release of cytochrome c and the activation of caspases, ultimately resulting in apoptosis.[24]

Caption: Proposed mechanism of cellular uptake and induction of apoptosis and inflammation by cationic nanoemulsions.

References

• 1. imsear.searo.who.int [imsear.searo.who.int]
• 2. ijnnonline.net [ijnnonline.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijsdr.org [ijsdr.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Development and Validation of HPLC Method For the Detection of Fusidic Acid Loaded in Non-ionic and Cationic Nanoemulsion-Based Gels – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 14. mjas.analis.com.my [mjas.analis.com.my]
• 15. dovepress.com [dovepress.com]
• 16. Rheological reversibility and long-term stability of repulsive and attractive nanoemulsion gels - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of OTAB-Stabilized Nanoemulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nanoemulsions are nanosized colloidal dispersions of two immiscible liquids, typically oil and water, stabilized by an interfacial film of surfactant molecules. Their small droplet size (typically 20-200 nm) offers numerous advantages for drug delivery, including enhanced solubility and bioavailability of poorly water-soluble drugs, improved stability, and the potential for targeted delivery.[1] Octadecyltrimethylammonium bromide (OTAB) is a cationic surfactant that can be employed to formulate positively charged nanoemulsions. This positive surface charge can enhance the interaction of the nanoemulsion droplets with negatively charged biological membranes, potentially leading to increased cellular uptake and improved drug delivery to target sites.[2]

These application notes provide a comprehensive overview and detailed protocols for the preparation, characterization, and stability testing of OTAB-stabilized nanoemulsions.

Data Presentation

The following tables summarize typical formulation parameters and resulting physicochemical properties of cationic nanoemulsions. While specific data for OTAB-stabilized nanoemulsions are limited in publicly available literature, the data presented from similar cationic surfactants like Cetyltrimethylammonium Bromide (CTAB) and Didodecyldimethylammonium Bromide (DDAB) provide a valuable reference for formulation development.

Table 1: Example Formulations of Cationic Nanoemulsions

Formulation ID	Oil Phase (% w/w)	Cationic Surfactant (% w/w)	Co-surfactant/Stabilizer (% w/w)	Aqueous Phase (% w/w)
CNE-1[2]	Capmul MCM (5)	DDAB (0.5)	Phospholipid (1), Poloxamer 188 (1)	q.s. to 100
CNE-2[3]	Not Specified	CTAB (Not Specified)	Not Specified	q.s. to 100
CNE-3 (Hypothetical)	Miglyol 812 (10)	OTAB (1.0)	Tween 80 (2.0)	q.s. to 100
CNE-4 (Hypothetical)	Soybean Oil (15)	OTAB (1.5)	Ethanol (5.0)	q.s. to 100

Note: "q.s. to 100" indicates that the component is added to make up the total weight to 100%. DDAB and CTAB are structurally similar cationic surfactants to OTAB and serve as formulation guides.

Table 2: Physicochemical Characterization of Cationic Nanoemulsions

Formulation ID	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
CNE-1[2]	81.6 ± 3.56	Not Reported	Not Reported
CNE-2[3]	71.9 ± 4.32	Not Reported	+48.7 ± 0.2
CNE-3 (Expected)	100 - 200	< 0.3	+30 to +50
CNE-4 (Expected)	150 - 250	< 0.4	+25 to +45

Note: Expected values for hypothetical formulations are based on typical ranges for cationic nanoemulsions and require experimental verification.

Experimental Protocols

Protocol 1: Preparation of OTAB-Stabilized Nanoemulsion by High-Energy Ultrasonication

This protocol describes a general method for preparing an oil-in-water (O/W) nanoemulsion using a high-energy ultrasonication approach.[4]

Materials:

• Oil Phase (e.g., Miglyol 812, Soybean Oil)

• Octadecyltrimethylammonium bromide (OTAB)

• Co-surfactant (optional, e.g., Tween 80, Ethanol)

• Purified Water

• Active Pharmaceutical Ingredient (API) - lipophilic

Equipment:

• Probe sonicator

• Magnetic stirrer and stir bar

• Beakers

• Water bath

Procedure:

• Preparation of the Aqueous Phase:

  • Dissolve the desired amount of OTAB and any water-soluble co-surfactants in purified water with gentle stirring.

  • Heat the aqueous phase to 60-70 °C in a water bath.

• Preparation of the Oil Phase:

  • Dissolve the lipophilic API in the selected oil phase. If a lipophilic co-surfactant is used, dissolve it in the oil as well.

  • Heat the oil phase to 60-70 °C in a separate water bath.

• Formation of the Pre-emulsion:

  • Slowly add the hot oil phase to the hot aqueous phase while continuously stirring with a magnetic stirrer.

  • Continue stirring for 10-15 minutes to form a coarse pre-emulsion.

• High-Energy Homogenization:

  • Immediately subject the warm pre-emulsion to high-energy ultrasonication using a probe sonicator.

  • Apply sonication at a specific power output (e.g., 35 W) for a defined period (e.g., 5-10 minutes).[4] The optimal sonication parameters (power, time, and pulse mode) should be determined experimentally for each formulation.

  • During sonication, place the beaker in an ice bath to prevent overheating of the emulsion.

• Cooling and Storage:

  • Allow the resulting nanoemulsion to cool down to room temperature.

  • Store the nanoemulsion in a sealed container at a controlled temperature (e.g., 4 °C or 25 °C) for further characterization.

Protocol 2: Characterization of OTAB-Stabilized Nanoemulsion

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis:

• Technique: Dynamic Light Scattering (DLS) for particle size and PDI; Electrophoretic Light Scattering (ELS) for zeta potential.

• Procedure:

  • Dilute a small aliquot of the nanoemulsion with purified water to an appropriate concentration to avoid multiple scattering effects.

  • Measure the particle size, PDI, and zeta potential using a suitable instrument (e.g., Malvern Zetasizer).

  • Perform measurements in triplicate at a constant temperature (e.g., 25 °C).

2. Morphological Characterization:

• Technique: Transmission Electron Microscopy (TEM).

• Procedure:

  • Place a drop of the diluted nanoemulsion onto a carbon-coated copper grid.

  • Negatively stain the sample with a suitable staining agent (e.g., phosphotungstic acid).

  • Allow the grid to dry completely before observing under the TEM.

  • Capture images to visualize the morphology and size of the nanoemulsion droplets.

Protocol 3: Drug Loading and Encapsulation Efficiency

1. Determination of Drug Loading:

• Procedure:

  • Disrupt a known amount of the nanoemulsion using a suitable solvent (e.g., methanol, acetonitrile) to release the encapsulated drug.

  • Quantify the total amount of drug in the disrupted nanoemulsion using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

  • Drug Loading (%) = (Mass of drug in nanoemulsion / Mass of nanoemulsion) x 100

2. Determination of Encapsulation Efficiency:

• Procedure:

  • Separate the free, unencapsulated drug from the nanoemulsion. This can be achieved by methods such as ultracentrifugation or centrifugal filter devices.

  • Quantify the amount of free drug in the supernatant or filtrate using a validated analytical method.

  • Encapsulation Efficiency (%) = [(Total drug amount - Free drug amount) / Total drug amount] x 100

Protocol 4: Stability Studies

1. Physical Stability Assessment:

• Procedure:

  • Store the nanoemulsion samples at different temperature conditions (e.g., 4 °C, 25 °C, and 40 °C) for a predefined period (e.g., 30, 60, 90 days).[5]

  • At specified time intervals, visually inspect the samples for any signs of instability such as creaming, sedimentation, or phase separation.

  • Measure the particle size, PDI, and zeta potential to monitor any changes over time.

2. Accelerated Stability Testing (as per ICH Guidelines):

• Procedure:

  • Store the nanoemulsion samples under accelerated conditions (e.g., 40 °C ± 2 °C / 75% RH ± 5% RH) for a period of 3 to 6 months.[6]

  • At specified time points (e.g., 0, 1, 2, 3, and 6 months), withdraw samples and analyze for physical appearance, pH, particle size, PDI, zeta potential, and drug content.[6]

  • The data can be used to predict the shelf-life of the formulation.[5]

Mandatory Visualizations

Experimental workflow for the preparation and characterization of OTAB-stabilized nanoemulsions.

Signaling pathways for the cellular uptake of cationic nanoemulsions.

Logical relationship of OTAB's mechanism as a penetration enhancer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cationic nanoemulsions as potential carriers for intracellular delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Accelerated Stability Testing of a Clobetasol Propionate-Loaded Nanoemulsion as per ICH Guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Surface Modification of Polymers with Octadecyltrimethylammonium Bromide for Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The surface properties of polymeric biomaterials are a critical determinant of their in vivo performance, influencing biocompatibility, cellular uptake, and drug release kinetics. For drug delivery applications, tailoring the surface of polymer-based carriers, such as nanoparticles and microparticles, can significantly enhance therapeutic efficacy. Octadecyltrimethylammonium bromide (OTAB), a quaternary ammonium (B1175870) surfactant, is a cationic molecule that can be employed to modify the surface of various polymers. This modification imparts a positive surface charge, which can be leveraged to improve interaction with negatively charged cell membranes, enhance drug loading of anionic drugs, and modulate release profiles.

These application notes provide a comprehensive overview and detailed protocols for the surface modification of polymers using OTAB, with a focus on applications in drug development. The information presented is intended to guide researchers in the design and characterization of OTAB-functionalized polymeric drug delivery systems.

Principle of OTAB Surface Modification

OTAB is an amphiphilic molecule with a long hydrophobic octadecyl chain and a hydrophilic quaternary ammonium head group. When introduced to a polymeric surface, particularly in an aqueous environment, the hydrophobic tail can adsorb onto or intercalate within the hydrophobic domains of the polymer matrix through non-covalent interactions. This leaves the positively charged trimethylammonium head groups exposed on the surface, effectively altering the surface chemistry and charge of the polymer. This method is straightforward and does not require complex chemical reactions, making it an attractive strategy for surface functionalization.

Key Applications in Drug Delivery

The surface modification of polymers with OTAB offers several advantages for drug delivery systems:

• Enhanced Cellular Uptake: The positive surface charge imparted by OTAB can promote electrostatic interactions with the negatively charged cell membranes, leading to increased cellular internalization of the drug carrier.

• Improved Drug Loading: For anionic drugs, the cationic surface can enhance drug loading capacity through electrostatic interactions.

• Controlled Drug Release: The surfactant layer can act as a barrier, modulating the release rate of the encapsulated therapeutic agent.

• Antibacterial Properties: Quaternary ammonium compounds are known for their antimicrobial activity, which can be beneficial for certain applications.[1]

Data Presentation: Physicochemical Properties of OTAB-Modified Polymers

The following tables summarize key quantitative data obtained from studies on polymers modified with OTAB or analogous cationic surfactants. This data can serve as a reference for expected changes in surface properties upon modification.

Table 1: Surface Wettability of Modified Polymers

Polymer	Modification	Contact Angle (°)	Reference
Cellulose Nanocrystals	Unmodified	~30°	[2][3]
Cellulose Nanocrystals	CTAB-modified	>90° (hydrophobic)	[2][3]
Polycaprolactone (PCL)	Unmodified	~125°	[4]
Polycaprolactone (PCL)	Hydrolyzed	~35-45°	[5]

Table 2: Zeta Potential of Modified Polymeric Nanoparticles

Polymer	Modification	Zeta Potential (mV)	Reference
PLGA	Unmodified	-22.5 mV	[2]
PLGA	Chitosan-coated	+4.2 to +33.2 mV	[2]
Cellulose Nanocrystals	Unmodified	-30 to -40 mV	[2][3]
Cellulose Nanocrystals	CTAB-modified	-1.01 mV	[3]
Polycaprolactone (PCL)	Unmodified	-5.6 ± 0.6 mV	[6]
Polycaprolactone (PCL)	Amine-functionalized	+20.1 ± 2.1 mV	[6]

Table 3: Drug Loading and Encapsulation Efficiency in Surface-Modified Nanoparticles

Polymer System	Drug	Surface Modification	Drug Loading (%)	Encapsulation Efficiency (%)	Reference
PLGA	5-Fluorouracil	Chitosan-coated	Not specified	Decreased with increasing chitosan	[2]
PLGA	Docetaxel	HSA-conjugated	3.6%	Not specified	[7]
Chitosan	Methazolamide	Chitosan-coated SLNs	Not specified	58.5 ± 4.5%	[8]

Table 4: In Vitro Drug Release Kinetics from Modified Polymeric Systems

Polymer System	Drug	Release Profile	Kinetic Model Fit	Reference
PCL/Alginic Acid Film	Metronidazole	Burst release followed by gradual release	First-order
PLGA Nanoparticles	Docetaxel	Triphasic release with 20% burst	Not specified	[7]
Chitosan-coated SLNs	Methazolamide	Prolonged release	Not specified	[8]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of OTAB-modified polymeric nanoparticles.

Protocol 1: Preparation of OTAB-Coated PLGA Nanoparticles

This protocol describes the preparation of poly(lactic-co-glycolic acid) (PLGA) nanoparticles using an oil-in-water single emulsion solvent evaporation method, followed by surface coating with OTAB.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• Dichloromethane (DCM) or Ethyl Acetate

• Poly(vinyl alcohol) (PVA) solution (e.g., 2% w/v)

• Octadecyltrimethylammonium bromide (OTAB)

• Deionized (DI) water

• Drug of interest (optional, to be dissolved with PLGA)

Procedure:

• Organic Phase Preparation: Dissolve a known amount of PLGA (and the hydrophobic drug, if applicable) in a suitable organic solvent like DCM to form the organic phase.

• Aqueous Phase Preparation: Prepare an aqueous solution of PVA.

• Emulsification: Add the organic phase to the aqueous PVA solution under high-speed homogenization or sonication to form an oil-in-water (O/W) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid PLGA nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Remove the supernatant and wash the nanoparticles with DI water multiple times to remove excess PVA.

• OTAB Coating: Resuspend the washed PLGA nanoparticles in DI water. Add a specific concentration of OTAB solution to the nanoparticle suspension.

• Incubation: Incubate the mixture under gentle stirring for a defined period (e.g., 1-2 hours) to allow for the adsorption of OTAB onto the nanoparticle surface.

• Final Washing: Centrifuge the OTAB-coated nanoparticles to remove any unbound OTAB. Wash the pellet with DI water and resuspend in the desired medium for characterization or use.

Protocol 2: Characterization of OTAB-Modified Nanoparticles

1. Particle Size and Zeta Potential Analysis:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter and size distribution (Polydispersity Index, PDI) of the nanoparticles. Laser Doppler Velocimetry is used to determine the zeta potential, which indicates the surface charge.

• Procedure:

  • Dilute the nanoparticle suspension in DI water or an appropriate buffer.

  • Measure the particle size, PDI, and zeta potential using a suitable instrument (e.g., Malvern Zetasizer).

  • Compare the results of unmodified and OTAB-modified nanoparticles to assess the effect of the surface coating.

2. Surface Morphology Analysis:

• Principle: Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM) can be used to visualize the morphology of the nanoparticles.

• Procedure:

  • Prepare a dilute suspension of the nanoparticles.

  • Deposit a drop of the suspension onto a suitable substrate (e.g., carbon-coated copper grid for TEM, silicon wafer for SEM) and allow it to dry.

  • Image the nanoparticles under the microscope to observe their shape and surface features.

3. Surface Wettability Analysis:

• Principle: Contact angle measurement is used to determine the hydrophobicity/hydrophilicity of a surface. A higher contact angle indicates a more hydrophobic surface.

• Procedure (for polymer films):

  • Prepare a thin film of the polymer on a flat substrate.

  • Modify the surface of the film with OTAB using a similar incubation method as for nanoparticles.

  • Place a droplet of DI water on the surface of the unmodified and modified films.

  • Measure the contact angle between the water droplet and the film surface using a goniometer.

Protocol 3: Quantification of Drug Loading and In Vitro Release

1. Drug Loading Quantification:

• Principle: The amount of drug encapsulated within the nanoparticles can be determined by measuring the amount of unencapsulated drug in the supernatant after nanoparticle preparation.

• Procedure:

  • After the final washing step of the nanoparticle preparation (before or after OTAB coating, depending on the experimental design), collect the supernatant.

  • Quantify the amount of drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

  • Calculate the Drug Loading (%) and Encapsulation Efficiency (%) using the following formulas:

    • Drug Loading (%) = (Mass of drug in nanoparticles / Mass of nanoparticles) x 100

    • Encapsulation Efficiency (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

2. In Vitro Drug Release Study:

• Principle: The release of the drug from the nanoparticles is monitored over time in a simulated physiological environment.

• Procedure:

  • Disperse a known amount of drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, PBS, pH 7.4).

  • Place the suspension in a dialysis bag with a suitable molecular weight cut-off and immerse it in a larger volume of the release medium.

  • Maintain the setup at 37°C with constant stirring.

  • At predetermined time intervals, withdraw aliquots from the external release medium and replace with fresh medium.

  • Quantify the amount of drug in the withdrawn aliquots using an appropriate analytical method.

  • Plot the cumulative percentage of drug released versus time to obtain the release profile.

Visualizations

Experimental Workflow for OTAB Surface Modification and Characterization

Caption: Workflow for OTAB surface modification of polymer nanoparticles.

Logical Relationship of OTAB Modification and its Effects

Caption: Effects of OTAB surface modification on polymer nanoparticles.

Conclusion

The surface modification of polymeric drug carriers with octadecyltrimethylammonium bromide is a valuable technique for enhancing their performance in drug delivery applications. The ability to systematically alter surface charge and wettability provides a powerful tool for researchers to optimize cellular interactions, drug loading, and release kinetics. The protocols and data presented in these application notes serve as a foundational guide for the successful implementation and characterization of OTAB-functionalized polymer systems. As with any formulation development, optimization of the modification process and thorough characterization are essential to achieve the desired therapeutic outcomes.

References

• 1. Nanoparticle surface stabilizing agents influence antibacterial action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. dovepress.com [dovepress.com]
• 5. A Critical Review of the Use of Surfactant-Coated Nanoparticles in Nanomedicine and Food Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of drug loading in polymeric nanoparticles using AFM-IR technique: a novel method to map and evaluate drug distribution in drug nanocarriers - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. utd-ir.tdl.org [utd-ir.tdl.org]

Application Notes and Protocols for Octadecyltrimethylammonium Bromide (OTAB) in Antimicrobial Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB), a quaternary ammonium (B1175870) compound (QAC), is a cationic surfactant with established antimicrobial properties. Its amphiphilic structure, consisting of a long hydrophobic alkyl chain and a positively charged hydrophilic headgroup, allows it to interact with and disrupt the negatively charged cell membranes of various microorganisms. This broad-spectrum activity makes OTAB a compound of interest for a range of antimicrobial applications, including as a disinfectant, antiseptic, and as an active agent in antimicrobial coatings and materials.[1][2] These application notes provide an overview of OTAB's antimicrobial activity, its mechanism of action, and detailed protocols for its evaluation.

Mechanism of Action

The primary antimicrobial mechanism of octadecyltrimethylammonium bromide is the disruption of the microbial cell membrane integrity. As a cationic surfactant, the positively charged headgroup of OTAB electrostatically interacts with the negatively charged components of the microbial cell envelope, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[3] This initial binding facilitates the insertion of the hydrophobic octadecyl tail into the lipid bilayer.[3] This process leads to the disorganization of the membrane, increased permeability, and leakage of essential intracellular components, ultimately resulting in cell death.[3][4][5][6]

Figure 1: Mechanism of OTAB Antimicrobial Action.

Antimicrobial Spectrum and Efficacy

OTAB exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as fungi.[1][7][8] The efficacy is influenced by the concentration of OTAB, the specific microorganism, and the experimental conditions.

Quantitative Antimicrobial Data

Table 1: Antibacterial Activity of Octadecyltrimethylammonium Bromide (OTAB) and Related Compounds

Microorganism	Compound/Assay	Concentration	Effect	Reference
Staphylococcus aureus	Trimethyloctadecylammonium bromide (CKD assay)	59.5 nM	Inhibition	[1][9]
Staphylococcus aureus	Trimethyloctadecylammonium bromide (CMC assay)	0.33 mM	Inhibition	[1][9]
Methicillin-resistant Staphylococcus aureus (MRSA)	CTAB-stabilized AgNPs	15.6-62.5 µg/mL	MIC	[10][11]
Escherichia coli	Alkyl trimethyl ammonium bromides (general)	0.312 - 2.5 mg/mL	MIC	[8]
Gram-positive strains	Quaternary ammonium compounds (general)	2 - 8 µg/mL	MIC	[12]
Gram-negative strains	Quaternary ammonium compounds (general)	0.01562 - 2.0 mM	MIC	[13]

Table 2: Antifungal Activity of Octadecyltrimethylammonium Bromide (OTAB) and Related Compounds

Microorganism	Compound/Assay	Concentration (IC₅₀)	Effect	Reference
Candida albicans	BiOBr nanosheets with CTAB	96 ± 4.7 mg/L	Growth Inhibition	[14][15]
Candida albicans	BiOBr nanosheets with CTAB	126 ± 5.8 mg/L	Hyphal Development Inhibition	[14]
Rhizoctonia solani	CTAB-NaCMC micelles with Reetha extract	-	66.7% Growth Inhibition	[16]
Various Fungi	Quaternary ammonium salts (general)	-	Fungicidal Activity	[3]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the antimicrobial properties of OTAB. These are based on standard microbiological methods and can be adapted as needed.[13][17][18][19][20]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of OTAB that inhibits the visible growth of a microorganism.[18][19][20]

Materials:

• Octadecyltrimethylammonium bromide (OTAB) stock solution

• Sterile 96-well microtiter plates

• Appropriate sterile liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Bacterial or fungal inoculum

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized suspension in the appropriate growth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Preparation of OTAB Dilutions:

  • Prepare a 2-fold serial dilution of the OTAB stock solution in the growth medium directly in the 96-well plate.

  • Typically, add 100 µL of broth to wells 2-12. Add 200 µL of the highest concentration of OTAB to well 1.

  • Transfer 100 µL from well 1 to well 2, mix, and continue the serial dilution to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (inoculum, no OTAB).

  • Well 12 serves as the sterility control (broth only).

• Inoculation:

  • Add 100 µL of the prepared inoculum to wells 1-11. The final volume in each well will be 200 µL.

• Incubation:

  • Incubate the plate at 35-37°C for 16-20 hours for bacteria or as appropriate for fungi.

• Reading Results:

  • The MIC is the lowest concentration of OTAB at which there is no visible growth (turbidity).

Figure 2: Workflow for Broth Microdilution MIC Determination.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

This protocol determines the lowest concentration of OTAB that kills 99.9% of the initial microbial inoculum.[2][11][21][22][23]

Materials:

• Results from the MIC test (Protocol 1)

• Sterile agar (B569324) plates (e.g., Mueller-Hinton Agar)

• Sterile micropipettes and tips

• Incubator

Procedure:

• Subculturing:

  • From the wells of the completed MIC plate that show no visible growth (the MIC well and all wells with higher concentrations), take a 10-100 µL aliquot.

  • Spread each aliquot onto a separate, appropriately labeled agar plate.

• Incubation:

  • Incubate the agar plates at 35-37°C for 18-24 hours or until growth is visible in the control.

• Reading Results:

  • The MBC is the lowest concentration of OTAB that results in no growth or a ≥99.9% reduction in CFU compared to the initial inoculum count.

Protocol 3: Assessment of Anti-Biofilm Activity using Crystal Violet Assay

This protocol quantifies the ability of OTAB to inhibit biofilm formation or eradicate pre-formed biofilms.[4][24][25][26][27][28]

Materials:

• Sterile 96-well flat-bottom microtiter plates

• Bacterial culture

• Appropriate growth medium

• OTAB solution

• 0.1% Crystal Violet solution

• 30% Acetic Acid or 95% Ethanol (B145695)

• Plate reader

Procedure:

• Biofilm Formation:

  • Add 100 µL of a diluted bacterial culture (adjusted to 0.5 McFarland standard and then diluted 1:100 in fresh broth) to the wells of the microtiter plate.

  • For inhibition assays, add 100 µL of varying concentrations of OTAB. For eradication assays, form the biofilm first.

  • Incubate the plate at 37°C for 24-48 hours.

• Washing:

  • Gently remove the planktonic cells by washing the wells twice with sterile phosphate-buffered saline (PBS).

• Staining:

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate for 15 minutes at room temperature.

• Washing:

  • Remove the crystal violet solution and wash the wells with PBS until the wash water is clear.

• Solubilization:

  • Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the stained biofilm.

• Quantification:

  • Transfer 125 µL of the solubilized stain to a new flat-bottom plate and measure the absorbance at 570-595 nm using a plate reader.

Figure 3: Workflow for Crystal Violet Biofilm Assay.

Protocol 4: Plaque Reduction Assay for Antiviral Activity

This protocol is a standard method to evaluate the ability of OTAB to inhibit the replication of lytic viruses.[6][29][30][31][32]

Materials:

• Confluent monolayer of susceptible host cells in multi-well plates

• Virus stock of known titer

• OTAB solution at various concentrations

• Cell culture medium

• Semi-solid overlay (e.g., agarose (B213101) or methylcellulose)

• Crystal violet solution or other vital stain

• Formalin for fixing

Procedure:

• Cell Preparation:

  • Seed host cells in multi-well plates to form a confluent monolayer.

• Virus Dilution and Treatment:

  • Prepare serial dilutions of the virus stock.

  • Pre-incubate the virus with different concentrations of OTAB for a set time (e.g., 1 hour) at 37°C.

• Infection:

  • Remove the culture medium from the cell monolayers and infect with the virus-OTAB mixtures.

  • Allow the virus to adsorb for 1-2 hours at 37°C.

• Overlay:

  • Remove the inoculum and add a semi-solid overlay containing the respective concentrations of OTAB.

• Incubation:

  • Incubate the plates at 37°C for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).

• Plaque Visualization:

  • Fix the cells with formalin.

  • Stain the cell monolayer with crystal violet. Plaques will appear as clear zones where cells have been lysed.

• Quantification:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque reduction compared to the virus control (no OTAB). The IC₅₀ is the concentration of OTAB that reduces the plaque number by 50%.

Conclusion

Octadecyltrimethylammonium bromide is a potent antimicrobial agent with a broad spectrum of activity. Its primary mechanism of action involves the disruption of microbial cell membranes, making it an effective biocide. The protocols provided herein offer standardized methods for the comprehensive evaluation of OTAB's antimicrobial, anti-biofilm, and potential antiviral properties. Further research to establish a more complete profile of its MIC and MBC values against a wider range of clinically and industrially relevant microorganisms is warranted.

References

• 1. chembk.com [chembk.com]
• 2. microchemlab.com [microchemlab.com]
• 3. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. cleaninginstitute.org [cleaninginstitute.org]
• 6. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effectiveness of newly synthesized quaternary ammonium salts differing in chain length and type of counterion against priority human pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 10. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Effect of Sub-Inhibitory Concentrations of Quaternary Ammonium Compounds and Heavy Metals on Antibiotic Resistance and Expression of Virulence Factors Among Staphylococcus spp. from Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Antifungal effects of BiOBr nanosheets carrying surfactant cetyltrimethylammonium bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antifungal effects of BiOBr nanosheets carrying surfactant cetyltrimethylammonium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 19. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 20. protocols.io [protocols.io]
• 21. bmglabtech.com [bmglabtech.com]
• 22. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 23. microbe-investigations.com [microbe-investigations.com]
• 24. researchgate.net [researchgate.net]
• 25. static.igem.org [static.igem.org]
• 26. Microbiological Evaluation of Novel Bis-Quaternary Ammonium Compounds: Clinical Strains, Biofilms, and Resistance Study - PMC [pmc.ncbi.nlm.nih.gov]
• 27. ableweb.org [ableweb.org]
• 28. Quantitative Analyses of Biofilm by Using Crystal Violet Staining and Optical Reflection - PMC [pmc.ncbi.nlm.nih.gov]
• 29. benchchem.com [benchchem.com]
• 30. ibtbioservices.com [ibtbioservices.com]
• 31. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 32. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Octadecyltrimethylammonium Bromide in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB), also known as Cetrimonium Bromide, is a quaternary ammonium (B1175870) compound that serves as a versatile and key ingredient in a wide array of cosmetic and personal care products. Its cationic nature imparts multiple functionalities, making it a valuable component in hair care, skin care, and other formulations. These application notes provide a comprehensive overview of the functions, relevant quantitative data, and detailed experimental protocols for evaluating the efficacy and safety of cosmetic formulations containing OTAB.

Physicochemical Properties of Octadecyltrimethylammonium Bromide

Property	Value	Reference
Chemical Name	Octadecyltrimethylammonium bromide	[1]
Synonyms	Cetrimonium Bromide, CTAB, Stearyltrimethylammonium bromide	[2]
CAS Number	1120-02-1	[1]
Molecular Formula	C₂₁H₄₆BrN	[1]
Molecular Weight	392.5 g/mol	[1]
Appearance	White to off-white powder or flakes	[1][2]
Solubility	Soluble in water and alcohols	[2]
Critical Micelle Concentration (CMC)	0.92–1.0 mM	[3]

Key Functions in Cosmetic Formulations

Octadecyltrimethylammonium bromide is utilized in cosmetic formulations primarily for the following functions:

• Hair Conditioning Agent: As a cationic surfactant, the positively charged headgroup of OTAB adsorbs onto the negatively charged surface of the hair cuticle, particularly in damaged hair. This neutralizes static electricity, reduces frizz, and improves combability, leaving the hair feeling smooth and soft. The long alkyl chain contributes to the conditioning effect.

• Antimicrobial Preservative: OTAB exhibits broad-spectrum antimicrobial activity against bacteria and fungi, making it an effective preservative to prevent microbial contamination and spoilage of cosmetic products.[2][4] Its mechanism of action involves disrupting the cell membranes of microorganisms.

• Emulsifying Agent: Due to its amphiphilic nature, OTAB can act as an emulsifier, helping to stabilize oil-in-water (O/W) emulsions in products like lotions and creams.[1][2]

• Antistatic Agent: By neutralizing surface charges, OTAB is effective in preventing the buildup of static electricity in hair care products.[5]

Quantitative Data on Performance

Hair Conditioning Efficacy (Reduction in Combing Force)

Cationic Surfactant	Hair Type	% Reduction in Wet Combing Force (Approximate)
Behentrimonium Chloride (BTAC)	Bleached	>90%
Cetrimonium Chloride (CTAC)	Bleached	~80%

Note: This table provides illustrative data for similar cationic conditioners to demonstrate the expected performance. Actual reduction with OTAB will depend on formulation concentration and other ingredients.

Antimicrobial Efficacy

OTAB has been shown to be an effective antimicrobial agent. One study demonstrated that at its maximum permitted dose in leave-on cosmetics, it could completely kill 10⁷ CFU/mL of Staphylococcus epidermidis in less than one hour in Mueller-Hinton broth.[6]

The efficacy of a preservative system containing OTAB must be verified through a preservative efficacy test (challenge test). The acceptance criteria as per ISO 11930 are summarized below.

Microorganism	Criteria A	Criteria B
Bacteria	≥ 3 log reduction by day 7, and no increase thereafter	≥ 3 log reduction by day 14, and no increase thereafter
Candida albicans	≥ 1 log reduction by day 7, and no increase thereafter	≥ 1 log reduction by day 14, and no increase thereafter
Aspergillus brasiliensis	No increase from initial count by day 14, and ≥ 1 log reduction by day 28	No increase from initial count at days 14 and 28

Experimental Protocols

Protocol 1: In Vitro Skin Irritation Test using Reconstructed Human Epidermis (RhE) Model (Adapted from OECD TG 439)

This protocol outlines the procedure to assess the skin irritation potential of a cosmetic formulation containing OTAB.

1. Principle: A topically applied test chemical to a reconstructed human epidermis (RhE) model is assessed for its ability to cause cytotoxicity, measured by the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan (B1609692) salt by the viable cells.[7][8] A reduction in cell viability below a certain threshold indicates irritation potential.

2. Materials:

• Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, SkinEthic™ RHE)

• Assay medium

• MTT solution (1 mg/mL)

• Isopropanol (B130326)

• Phosphate-buffered saline (PBS)

• Positive control: 5% aqueous Sodium Dodecyl Sulfate (SDS) solution

• Negative control: Sterile PBS

• Test formulation containing OTAB

• Sterile 6-well and 24-well plates

• Nylon mesh discs (for liquid samples)

3. Procedure:

• Pre-incubation: Upon receipt, place the RhE tissues in 6-well plates containing pre-warmed assay medium and incubate overnight at 37°C, 5% CO₂.[9][10]

• Application of Test Material:

  • For liquid formulations: Apply 30 µL of the test material onto the tissue surface, covering it with a nylon mesh disc.[10]

  • For solid/semi-solid formulations: Apply 25 mg of the test material directly onto the tissue surface, pre-wetted with 25 µL of PBS.[10]

  • Apply the positive and negative controls in the same manner to separate tissues. Use three tissues per test substance.

• Exposure: Incubate the treated tissues for 60 minutes at 37°C, 5% CO₂.[9]

• Washing: Thoroughly rinse the tissues with PBS to remove the test material.

• Post-incubation: Transfer the tissues to new 6-well plates with fresh assay medium and incubate for 42 hours at 37°C, 5% CO₂, with a medium change after 24 hours.[9]

• MTT Assay:

  • Transfer each tissue to a 24-well plate containing MTT solution.

  • Incubate for 3 hours at 37°C, 5% CO₂.

  • Extract the formazan from the tissues by submerging them in isopropanol for 2 hours with gentle shaking.

• Measurement: Measure the optical density (OD) of the isopropanol extract using a spectrophotometer at 570 nm.

4. Data Analysis: Calculate the percentage of cell viability for each test material relative to the negative control: % Viability = (Mean OD of test material / Mean OD of negative control) x 100

5. Interpretation: A formulation is classified as an irritant if the mean tissue viability is reduced to ≤ 50% of the negative control.[7]

Caption: Workflow for In Vitro Skin Irritation Testing.

Protocol 2: Preservative Efficacy Test (Challenge Test) (Adapted from ISO 11930)

This protocol evaluates the effectiveness of OTAB as a preservative in a cosmetic formulation.

1. Principle: The cosmetic product is intentionally contaminated with a known concentration of specific microorganisms. The reduction in the microbial population is monitored over a period of 28 days to assess the antimicrobial protection of the formulation.[1][11]

2. Materials:

• Test cosmetic formulation containing OTAB

• Test microorganisms (Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, Aspergillus brasiliensis)

• Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

• Neutralizer broth (to inactivate the preservative during microbial enumeration)

• Sterile containers, pipettes, and dilution blanks

3. Procedure:

• Preparation of Inoculum: Prepare standardized suspensions of each test microorganism to a concentration of approximately 1 x 10⁸ CFU/mL.

• Inoculation:

  • Divide the cosmetic product into five separate sterile containers.

  • Inoculate each container with one of the five test microorganisms to achieve a final concentration between 1 x 10⁵ and 1 x 10⁶ CFU/g or mL.[11]

• Incubation: Store the inoculated product containers at room temperature (20-25°C), protected from light, for 28 days.[11]

• Sampling and Enumeration:

  • At specified time intervals (Day 0, 7, 14, and 28), withdraw a 1g or 1mL aliquot from each container.[12]

  • Transfer the aliquot to a neutralizer broth.

  • Perform serial dilutions and use the plate count method to determine the number of viable microorganisms (CFU/g or mL).

• Data Analysis:

  • Calculate the log reduction in microbial count at each time point compared to the initial inoculum level (Day 0).

  • Log Reduction = Log₁₀(Initial CFU) - Log₁₀(CFU at sampling time)

6. Interpretation: Compare the log reduction values to the acceptance criteria specified in ISO 11930 (see table in the "Quantitative Data on Performance" section) to determine if the preservative system is effective.

Caption: Workflow for Preservative Efficacy (Challenge) Testing.

Protocol 3: Instrumental Hair Combing Test for Conditioning Efficacy

This protocol measures the reduction in combing force as an indicator of the conditioning performance of a hair care product containing OTAB.

1. Principle: An instrumented combing device measures the force required to comb through a standardized hair tress. A lower combing force for a treated tress compared to an untreated or placebo-treated tress indicates a conditioning effect.[13]

2. Materials:

• Instrumented combing device (e.g., Dia-Stron, Instron)

• Standardized hair tresses (e.g., virgin, bleached)

• Test conditioner containing OTAB

• Control/placebo conditioner

• Cleansing shampoo (without conditioning agents)

• Controlled temperature and humidity chamber

3. Procedure:

• Hair Tress Preparation:

  • Wash all hair tresses with a cleansing shampoo to remove any residues.

  • Gently detangle the wet tresses.

• Baseline Measurement:

  • Mount a wet, cleansed hair tress onto the combing device.

  • Perform several combing cycles and record the average combing force as the baseline.[14]

• Treatment:

  • Apply a standardized amount of the test conditioner containing OTAB to the hair tress.

  • Distribute the product evenly and let it sit for a specified time (e.g., 1 minute).

  • Rinse the tress thoroughly with water for a set duration.

• Post-Treatment Measurement:

  • Immediately mount the wet, treated tress onto the combing device.

  • Perform the same number of combing cycles as the baseline measurement and record the average combing force.

• Repeat: Repeat the procedure for the control/placebo conditioner and for multiple hair tresses to ensure statistical significance.

• Dry Combing (Optional): Allow the treated tresses to dry in a controlled environment and repeat the combing force measurements.

4. Data Analysis: Calculate the percentage reduction in combing force: % Reduction = [(Baseline Force - Treated Force) / Baseline Force] x 100

5. Interpretation: A statistically significant percentage reduction in combing force indicates a positive conditioning effect of the formulation.

Mechanism of Action: Hair Conditioning

OTAB's primary mechanism of action in hair conditioning is based on electrostatic interaction.

Caption: Mechanism of OTAB as a Hair Conditioning Agent.

Cosmetic Formulation Development Workflow

The development of a cosmetic product containing OTAB follows a structured process to ensure safety, stability, and efficacy.

Caption: Logical Workflow for Cosmetic Formulation Development.

Conclusion

Octadecyltrimethylammonium bromide is a multifunctional ingredient with significant benefits in cosmetic formulations, particularly in hair care as a conditioning agent and as an effective preservative. The protocols and data presented in these application notes provide a framework for researchers and formulators to effectively utilize and evaluate OTAB in the development of safe, stable, and high-performing cosmetic products. Adherence to standardized testing methodologies is crucial for ensuring product quality and regulatory compliance.

References

• 1. adslaboratories.com [adslaboratories.com]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. Stability, Rheological Behavior, and pH Responsiveness of CTAB/HCl Acidic Emulsion: Experimental Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 6. Effect of leave-on cosmetic antimicrobial preservatives on healthy skin resident Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method | RE-Place [re-place.be]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. An in vitro skin irritation test (SIT) using the EpiDerm reconstructed human epidermal (RHE) model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. microchemlab.com [microchemlab.com]
• 13. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 14. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

Application Note: The Role of Cetyltrimethylammonium Bromide (CTAB) in Plant DNA Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The isolation of high-quality genomic DNA from plant tissues is a critical first step for a wide range of molecular applications, including genetic mapping, marker-assisted selection, and the development of plant-based therapeutics. However, plant cells present unique challenges due to their rigid cell walls and the presence of a diverse array of secondary metabolites such as polysaccharides and polyphenols. These compounds can co-precipitate with DNA, inhibiting downstream enzymatic reactions like PCR and restriction digestion. The Cetyltrimethylammonium Bromide (CTAB) method is a widely adopted and robust technique that effectively overcomes these challenges to yield high-purity DNA.

The Role of CTAB in DNA Extraction

CTAB is a cationic detergent that plays a multifaceted role in the DNA extraction process. Its primary functions include:

• Cell Lysis: CTAB effectively disrupts cell membranes, including the plasma membrane and organellar membranes, leading to the release of cellular contents.[1][2]

• Removal of Polysaccharides: In a high-salt buffer, CTAB forms complexes with polysaccharides, causing them to precipitate out of the solution, thus separating them from the DNA. The differential solubility of DNA and polysaccharides in the presence of CTAB and varying salt concentrations is a key principle of this method.

• Denaturation of Proteins: CTAB aids in the denaturation and precipitation of proteins, which are then further removed during subsequent organic extraction steps.[1]

The CTAB extraction buffer typically includes several other components that contribute to the isolation of pure DNA:

• NaCl: The high salt concentration helps to remove polysaccharides.[1]

• EDTA: Ethylenediaminetetraacetic acid chelates magnesium ions, which are essential cofactors for nucleases, thereby protecting the DNA from degradation.[3]

• Tris-HCl: This provides a stable pH for the buffer.

• Polyvinylpyrrolidone (PVP) and β-mercaptoethanol: These are often added to the buffer to remove polyphenolic compounds.[1][3] PVP binds to polyphenols, while β-mercaptoethanol is a reducing agent that prevents the oxidation of these compounds, which can damage DNA.[3]

Experimental Workflow Overview

The CTAB DNA extraction method generally follows a series of steps designed to lyse cells, remove contaminants, and isolate pure DNA. The workflow begins with the physical disruption of the plant tissue, followed by chemical lysis and purification steps.

A generalized workflow for DNA extraction from plant tissues using the CTAB method.

Mechanism of Contaminant Removal

The CTAB method is particularly effective due to its targeted removal of common plant-derived inhibitors. The following diagram illustrates the logical relationship of how CTAB and associated buffer components facilitate the separation of DNA from polysaccharides and proteins.

Logical flow of contaminant removal during CTAB-based DNA extraction.

Quantitative Data Summary

The yield and purity of DNA extracted using the CTAB method can vary depending on the plant species, tissue type, and specific modifications to the protocol. The following table summarizes representative data from a study comparing the CTAB method with the Edwards (SDS-based) method for DNA extraction from Petunia hybrida tissues.

Sample Tissue	DNA Yield (ng/µL) - CTAB Method	DNA Yield (ng/µL) - Edwards Method
Apical Leaf	129.5	149.9
Mature Leaf	85.3	153.2
Sepal	87.2	111.1
Ovary and Style	114.3	159.3
Anthers	121.8	179.7
Petal	83.1	100.8
Bud (-4 days)	143.1	257.9
Bud (-1 day)	127.8	204.3
Data adapted from a comparative study on Petunia hybrida tissues. The study indicated that for this particular species, the Edwards method yielded more DNA. However, CTAB remains a widely used and effective method for many other plant species, particularly those rich in polysaccharides.[4]

Detailed Experimental Protocol

This protocol is a standard CTAB method for the extraction of genomic DNA from fresh plant leaf tissue.

Materials:

• CTAB Extraction Buffer (2% CTAB, 1.4 M NaCl, 20 mM EDTA, 100 mM Tris-HCl pH 8.0)

• β-mercaptoethanol

• Chloroform:Isoamyl alcohol (24:1)

• Isopropanol (ice-cold)

• 70% Ethanol (B145695) (ice-cold)

• TE Buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA)

• RNase A (10 mg/mL)

• Liquid Nitrogen

• Mortar and Pestle

• Microcentrifuge tubes (1.5 mL or 2.0 mL)

• Water bath or heat block (65°C)

• Microcentrifuge

• Pipettes and sterile tips

Procedure:

• Tissue Preparation:

  • Weigh approximately 100-200 mg of fresh, young leaf tissue.

  • Freeze the tissue in liquid nitrogen.

  • Immediately grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle. It is crucial that the tissue does not thaw during this process.[5]

• Lysis:

  • Transfer the powdered tissue to a 2.0 mL microcentrifuge tube.

  • Add 1 mL of pre-warmed (65°C) CTAB Extraction Buffer with 0.2% β-mercaptoethanol (added just before use).

  • Vortex briefly to mix.

  • Incubate the tube at 65°C for 30-60 minutes in a water bath, with occasional gentle inversion every 10-15 minutes.[2][5]

• Organic Extraction:

  • After incubation, allow the tube to cool to room temperature.

  • Add an equal volume (1 mL) of chloroform:isoamyl alcohol (24:1).

  • Mix by inverting the tube gently for 5-10 minutes to form an emulsion.

  • Centrifuge at 12,000 x g for 10-15 minutes at room temperature.[2][5] This will separate the mixture into two phases.

• DNA Precipitation:

  • Carefully transfer the upper aqueous phase to a new 1.5 mL microcentrifuge tube, avoiding the interface.

  • Add 0.7 volumes of ice-cold isopropanol to the aqueous phase.

  • Mix gently by inversion until a white, stringy DNA precipitate becomes visible.

  • Incubate at -20°C for at least 30 minutes to enhance precipitation.[5]

  • Centrifuge at 12,000 x g for 10 minutes to pellet the DNA.

• DNA Washing:

  • Carefully decant the supernatant without disturbing the DNA pellet.

  • Add 500 µL of ice-cold 70% ethanol to wash the pellet.

  • Centrifuge at 12,000 x g for 5 minutes.

  • Decant the ethanol and air dry the pellet for 10-15 minutes. Do not over-dry the pellet as it will be difficult to dissolve.

• DNA Resuspension and RNA Removal:

  • Resuspend the DNA pellet in 50-100 µL of TE buffer.

  • Add 1 µL of RNase A (10 mg/mL) and incubate at 37°C for 30 minutes to remove any contaminating RNA.[6]

  • Store the purified DNA at -20°C.

Conclusion

The CTAB DNA extraction method is a reliable and efficient technique for obtaining high-quality genomic DNA from a wide variety of plant species. Its effectiveness in removing problematic polysaccharides and polyphenols makes it a valuable tool for researchers in plant science and drug development. While modifications to the standard protocol may be necessary for specific plant tissues, the fundamental principles of CTAB-based extraction provide a solid foundation for successful DNA isolation.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimized CTAB DNA extraction for different tissues [protocols.io]
• 3. What is the “modified” CTAB protocol? Characterizing modifications to the CTAB DNA extraction protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comparison of DNA Extraction Methods using Petunia hybrida Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA Extraction for plant samples by CTAB [protocols.io]
• 6. Total DNA extraction from plant tissue using CTAB method [protocols.io]

Application Notes and Protocols: Octadecyltrimethylammonium Bromide (OTAB) as a Dispersant for Carbon Nanotubes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon nanotubes (CNTs) possess unique mechanical, electrical, and thermal properties, making them highly attractive for a range of applications, including drug delivery systems.[1][2][3] However, their inherent hydrophobicity and strong van der Waals interactions lead to agglomeration in aqueous solutions, limiting their practical use.[3] Effective dispersion of CNTs is therefore a critical step for their application. Cationic surfactants, such as octadecyltrimethylammonium bromide (OTAB), are effective dispersing agents that adsorb onto the CNT surface, facilitating their stable suspension in aqueous media. This document provides detailed application notes and protocols for the use of OTAB as a dispersant for carbon nanotubes, with a focus on applications in research and drug development.

Mechanism of Dispersion

The dispersion of carbon nanotubes using OTAB is a non-covalent functionalization method that preserves the intrinsic properties of the CNTs. The mechanism relies on the amphiphilic nature of the OTAB molecule, which consists of a long hydrophobic octadecyl (C18) tail and a hydrophilic quaternary ammonium (B1175870) headgroup.

The dispersion process can be summarized in two main steps:

• Adsorption: The hydrophobic octadecyl tail of the OTAB molecule adsorbs onto the hydrophobic surface of the carbon nanotubes through van der Waals interactions. This process is entropically driven.

• Stabilization: The hydrophilic trimethylammonium headgroups of the adsorbed OTAB molecules extend into the surrounding aqueous medium. This creates a positive surface charge on the CNTs, leading to electrostatic repulsion between individual nanotubes and preventing their re-agglomeration. This electrostatic stabilization is a key factor in achieving a stable dispersion.

The following diagram illustrates the mechanism of OTAB-mediated CNT dispersion:

Caption: Mechanism of OTAB-Mediated CNT Dispersion.

Quantitative Data

The following table summarizes key quantitative parameters for the dispersion of carbon nanotubes using alkyltrimethylammonium bromide surfactants. Data for Cetyltrimethylammonium Bromide (CTAB), a structurally similar surfactant with a shorter alkyl chain (C16), is included for comparison due to the limited availability of extensive quantitative data for OTAB.

Parameter	OTAB	CTAB	Reference
Optimal Concentration	Not explicitly reported, but likely near its Critical Micelle Concentration (CMC)	~9 x 10⁻⁴ mol/L	[4]
Zeta Potential	Positive, indicating successful coating and electrostatic stabilization	+65 mV (at optimal concentration)	[4]
Hydrodynamic Diameter	Dependent on CNT type and dispersion parameters	-
Dispersion Stability	Stable for extended periods	Stable for months	[5]

Experimental Protocols

This section provides a detailed protocol for the dispersion of multi-walled carbon nanotubes (MWCNTs) using OTAB. This protocol is adapted from established methods for similar cationic surfactants like CTAB and may require optimization for specific applications and CNT types.

Materials and Equipment

• Multi-walled carbon nanotubes (MWCNTs)

• Octadecyltrimethylammonium bromide (OTAB)

• Deionized (DI) water

• Analytical balance

• Spatula

• Glass vials or beakers

• Probe sonicator or ultrasonic bath

• Centrifuge

• UV-Vis-NIR Spectrophotometer

• Zeta potential and particle size analyzer

• Transmission Electron Microscope (TEM)

Protocol for MWCNT Dispersion

• Preparation of OTAB Solution:

  • Calculate the required mass of OTAB to prepare a stock solution. A starting concentration around the critical micelle concentration (CMC) of OTAB is recommended. Note: The CMC of OTAB is lower than that of CTAB, so a lower concentration may be effective.

  • Weigh the calculated amount of OTAB and dissolve it in a known volume of DI water.

  • Stir the solution until the OTAB is completely dissolved. Gentle heating may be applied to aid dissolution.

• Dispersion of MWCNTs:

  • Weigh the desired amount of MWCNTs. A typical starting concentration is 1 mg/mL.

  • Add the MWCNTs to the prepared OTAB solution.

  • The mixture should be sonicated to facilitate the dispersion of the nanotubes.

    • Probe Sonicator (Recommended): Use a probe sonicator at a specific power output (e.g., 100 W) for a total sonication time of 30-60 minutes. To prevent overheating of the sample, which can damage the nanotubes, sonication should be performed in pulses (e.g., 10 seconds on, 30 seconds off) and the vial should be kept in an ice bath.

    • Ultrasonic Bath: Place the vial containing the CNT-OTAB mixture in an ultrasonic bath for 1-2 hours. The effectiveness of a bath sonicator is generally lower than a probe sonicator.

• Purification of the Dispersion:

  • After sonication, centrifuge the dispersion at a high speed (e.g., 10,000 rpm) for 30-60 minutes. This step will pellet any remaining large bundles of nanotubes, catalyst particles, and other impurities.

  • Carefully collect the supernatant, which contains the well-dispersed individual CNTs.

Characterization of the Dispersion

• UV-Vis-NIR Spectroscopy:

  • Dilute the supernatant to an appropriate concentration.

  • Measure the absorbance spectrum. A well-dispersed CNT solution will show characteristic peaks corresponding to the van Hove singularities. The absence of a sloping background indicates a good dispersion with minimal scattering from large aggregates.[6]

• Zeta Potential and Dynamic Light Scattering (DLS):

  • Measure the zeta potential of the dispersion to confirm the positive surface charge and assess colloidal stability. A zeta potential greater than +30 mV is generally indicative of a stable dispersion.

  • Use DLS to determine the hydrodynamic diameter of the dispersed CNTs.

• Transmission Electron Microscopy (TEM):

  • Deposit a drop of the diluted dispersion onto a TEM grid and allow it to dry.

  • Image the grid to visualize the individual CNTs and confirm the absence of large bundles.

The following diagram outlines the experimental workflow:

Caption: Experimental Workflow for CNT Dispersion with OTAB.

Applications in Drug Development

The stable dispersion of CNTs using OTAB opens up possibilities for their use in drug delivery. The positively charged surface of the OTAB-coated CNTs can be utilized for the electrostatic immobilization of negatively charged therapeutic molecules, such as siRNA, DNA, or certain drug compounds.[7] The high surface area of CNTs allows for a high drug loading capacity.

Further functionalization of the OTAB-coated CNTs can be achieved by attaching targeting ligands to the surface, enabling the specific delivery of the therapeutic cargo to cancer cells or other target tissues.

It is crucial to note that for any in vivo applications, the cytotoxicity of the OTAB-CNT complex must be thoroughly evaluated. While non-covalent functionalization is generally considered less disruptive to the CNT structure, the biocompatibility of the entire formulation is a critical parameter.

Conclusion

Octadecyltrimethylammonium bromide is an effective cationic surfactant for the dispersion of carbon nanotubes in aqueous solutions. The resulting stable dispersions are suitable for a variety of research applications, particularly in the field of drug delivery. The provided protocols and characterization techniques offer a comprehensive guide for researchers and scientists to effectively utilize OTAB for CNT dispersion. Optimization of the protocol parameters is recommended to achieve the best results for specific types of CNTs and intended applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative study of carbon nanotube dispersion using surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. Dispersion of carbon nanotubes using mixed surfactants: experimental and molecular dynamics simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Prevention of OTAB-Coated Nanoparticle Aggregation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of OTAB (Octadecyltrimethylammonium Bromide)-coated nanoparticle aggregation.

Troubleshooting Guide: Identifying and Resolving Aggregation Issues

Q1: My OTAB-coated nanoparticle solution appears cloudy and/or has visible precipitates. What does this indicate?

A cloudy appearance or the presence of visible particles that settle over time are strong indicators of nanoparticle aggregation. This phenomenon occurs when nanoparticles clump together to form larger clusters, leading to a loss of their unique size-dependent properties and a decrease in their overall efficacy and bioavailability.

Q2: I've observed an unexpected increase in the hydrodynamic diameter of my nanoparticles using Dynamic Light Scattering (DLS). Is this a sign of aggregation?

Yes, a significant increase in the hydrodynamic diameter and the Polydispersity Index (PDI) as measured by DLS is a primary quantitative indicator of aggregation. For a stable, monodisperse sample, you would expect a consistent and narrow size distribution.

Q3: My zeta potential measurements are close to zero. Should I be concerned about aggregation?

A zeta potential value close to zero mV suggests a high likelihood of aggregation. Zeta potential is a measure of the electrostatic repulsion between nanoparticles. A value with a magnitude greater than ±30 mV generally indicates a stable suspension due to strong electrostatic repulsion, which prevents the particles from coming into close contact and aggregating.

FAQs: Preventing and Mitigating Aggregation

Q1: What are the primary factors that cause OTAB-coated nanoparticle aggregation?

Several environmental and experimental factors can induce the aggregation of OTAB-coated nanoparticles. The most critical factors include:

• Inappropriate pH: The pH of the solution affects the surface charge of the nanoparticles. For cationic surfactants like OTAB, deviations from the optimal pH range can lead to a reduction in surface charge and subsequent aggregation.

• High Ionic Strength: The presence of excess salts in the medium can compress the electrical double layer around the nanoparticles. This "charge shielding" effect reduces the electrostatic repulsion between particles, allowing attractive forces (van der Waals forces) to dominate and cause aggregation.

• Elevated Temperature: High temperatures can increase the kinetic energy of nanoparticles, leading to more frequent collisions. Additionally, temperature can affect the stability of the OTAB coating itself, potentially causing desorption and subsequent aggregation.

• Inadequate OTAB Concentration: An insufficient concentration of OTAB can result in incomplete surface coverage, leaving exposed areas on the nanoparticle surface that can lead to aggregation.

• Improper Storage: Storing nanoparticles as a dry powder can lead to irreversible aggregation due to capillary forces during solvent evaporation. Storage in a suitable buffer at a recommended temperature is crucial.

Q2: What is the optimal pH range for maintaining the stability of OTAB-coated nanoparticles?

The optimal pH for OTAB-coated nanoparticles is typically in the neutral to slightly acidic range. It is crucial to maintain a pH that ensures a high positive surface charge, leading to strong electrostatic repulsion. The exact optimal pH can be nanoparticle-specific and should be determined experimentally by measuring the zeta potential across a range of pH values.

Q3: How does ionic strength affect the stability of my nanoparticle suspension?

Increasing the ionic strength of the suspension by adding salts (e.g., in buffers like PBS) can significantly decrease the stability of OTAB-coated nanoparticles. The counter-ions from the salt shield the positive charge of the OTAB, reducing the repulsive forces between nanoparticles and leading to aggregation. It is advisable to use low ionic strength buffers or to add salt solutions cautiously while monitoring the nanoparticle size and zeta potential.

Q4: What is the recommended storage temperature for OTAB-coated nanoparticles?

OTAB-coated nanoparticles should generally be stored at refrigerated temperatures (2-8 °C) to minimize aggregation. Freezing the nanoparticle suspension should be avoided as the formation of ice crystals can force the nanoparticles into close proximity, causing irreversible aggregation. Some formulations may be stable at room temperature for short periods, but long-term stability is typically enhanced at lower temperatures.

Q5: What should I do if I observe aggregation in my nanoparticle sample?

If you detect aggregation, you can attempt to redisperse the nanoparticles through gentle sonication. However, this is often a temporary solution. For flocculated (reversibly aggregated) particles, adjusting the pH to the optimal range or diluting the sample to a lower ionic strength may help. If the aggregation is irreversible, it is best to prepare a fresh batch of nanoparticles, paying close attention to the critical parameters outlined in this guide.

Quantitative Data Summary

The following table summarizes the typical effects of pH, ionic strength, and temperature on the stability of cationic surfactant-coated nanoparticles, using Cetyltrimethylammonium Bromide (CTAB) as a proxy for OTAB due to their structural similarity. Researchers should consider this data as a starting point and optimize these parameters for their specific OTAB-coated nanoparticle system.

Parameter	Sub-Parameter	Typical Range	Effect on Stability	Characterization Metrics
pH	pH Value	3 - 7	Optimal stability in the neutral to slightly acidic range. Aggregation increases at higher pH due to reduced surface charge.	Zeta Potential, Particle Size (DLS)
Zeta Potential	> +30 mV	High positive zeta potential indicates strong electrostatic repulsion and good stability.	Zeta Potential Measurement
Ionic Strength	Salt Concentration (e.g., NaCl)	< 10 mM	Low ionic strength is preferred. Higher concentrations lead to charge shielding and aggregation.	Particle Size (DLS), Visual Observation
Temperature	Storage Temperature	2 - 8 °C	Lower temperatures reduce particle collisions and maintain coating integrity.	Particle Size (DLS) over time
Experimental Temperature	< 40 °C	Elevated temperatures can induce aggregation.	Particle Size (DLS) at different temperatures

Experimental Protocols

Protocol 1: Synthesis of OTAB-Coated Gold Nanoparticles (AuNPs)

This protocol describes a seed-mediated growth method for synthesizing OTAB-coated gold nanorods.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄)

• Octadecyltrimethylammonium bromide (OTAB)

• Sodium borohydride (B1222165) (NaBH₄), ice-cold solution

• Ascorbic acid

• Silver nitrate (B79036) (AgNO₃)

• Deionized (DI) water

Procedure:

• Seed Solution Preparation:

  • To a 20 mL vial, add 5 mL of 0.2 M OTAB solution.

  • Add 5 mL of 0.5 mM HAuCl₄.

  • While stirring vigorously, inject 0.6 mL of ice-cold 0.01 M NaBH₄.

  • Continue stirring for 2 minutes. The solution should turn brownish-yellow.

  • Age the seed solution at 25°C for 30 minutes.

• Growth Solution Preparation:

  • To a 50 mL flask, add 5 mL of 0.2 M OTAB solution.

  • Add a specific volume of 4 mM AgNO₃ (this will influence the aspect ratio of the nanorods).

  • Add 5 mL of 1 mM HAuCl₄.

  • Gently mix the solution.

  • Add 70 µL of 0.0788 M ascorbic acid. The solution will turn colorless.

• Nanorod Growth:

  • Inject 12 µL of the aged seed solution into the growth solution.

  • Allow the solution to remain undisturbed for at least 2 hours at 28-30°C for nanorod growth. The color will gradually change.

Protocol 2: Characterization of Nanoparticle Aggregation

1. Dynamic Light Scattering (DLS) and Zeta Potential Measurement:

• Purpose: To determine the hydrodynamic diameter, polydispersity index (PDI), and surface charge of the nanoparticles.

• Procedure:

  • Dilute a small aliquot of the nanoparticle suspension in an appropriate solvent (e.g., DI water or a low molarity buffer).

  • Ensure the sample is free of air bubbles.

  • Place the cuvette in the DLS instrument.

  • Set the instrument parameters (e.g., temperature, solvent viscosity, and refractive index).

  • Perform the measurement to obtain the size distribution and zeta potential.

• Interpretation: An increase in the average particle size and PDI over time or under different conditions (e.g., varying pH or ionic strength) indicates aggregation. A zeta potential magnitude below 30 mV suggests a higher risk of aggregation.

2. UV-Vis Spectroscopy:

• Purpose: To monitor changes in the surface plasmon resonance (SPR) peak, which is sensitive to aggregation.

• Procedure:

  • Record the UV-Vis spectrum of the stable nanoparticle suspension.

  • Induce a change in the environment (e.g., add salt or change the pH).

  • Record the spectrum again and observe any shifts or broadening of the SPR peak.

• Interpretation: Aggregation typically causes a red-shift (a shift to longer wavelengths) and broadening of the SPR peak.

Visualizations

Technical Support Center: Optimizing OTAB Concentration for Stable Micelle Formation

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing octadecyl-trimethylammonium bromide (OTAB) concentration for stable micelle formation.

Frequently Asked Questions (FAQs)

Q1: What is the Critical Micelle Concentration (CMC) of OTAB?

The Critical Micelle Concentration (CMC) is the specific concentration at which individual surfactant molecules (monomers) begin to self-assemble into micelles.[1] For octadecyl-trimethylammonium bromide (OTAB), the CMC is significantly lower than its shorter-chain counterparts due to its longer hydrophobic alkyl chain, which enhances the driving force for micellization. A comprehensive study has been conducted on the micellization behavior of OTAB.[2][3]

Q2: How does the alkyl chain length of alkyl trimethylammonium bromides affect the CMC?

There is an inverse relationship between the length of the hydrophobic alkyl chain and the CMC.[1] As the chain length increases, the hydrophobic interactions become stronger, leading to micelle formation at a lower concentration.[1] This trend is evident when comparing OTAB (C18) with its shorter-chain homologs like dodecyltrimethylammonium (B156365) bromide (DTAB, C12), tetradecyltrimethylammonium bromide (TTAB, C14), and cetyltrimethylammonium bromide (CTAB, C16).[1]

Q3: What are the common methods for determining the CMC of OTAB?

Several experimental techniques can be used to determine the CMC of surfactants like OTAB. Commonly used methods include:

• Tensiometry: This method measures the surface tension of a solution as a function of surfactant concentration. The CMC is identified as the point where the surface tension ceases to decrease significantly with increasing concentration.

• Conductometry: Suitable for ionic surfactants like OTAB, this technique measures the electrical conductivity of the solution. The CMC is indicated by a distinct change in the slope of the conductivity versus concentration plot.

• Fluorimetry (Fluorescence Spectroscopy): This sensitive technique utilizes fluorescent probes that partition into the hydrophobic core of the micelles, leading to a change in their fluorescence spectrum.

A comprehensive study on OTAB has utilized methods such as conductometry, tensiometry, fluorimetry, and microcalorimetry to examine its self-association in aqueous solutions.[3]

Q4: What factors can influence the stability of OTAB micelles?

The stability of OTAB micelles can be affected by several factors:

• Temperature: The effect of temperature on the CMC of ionic surfactants can be complex, often showing a U-shaped curve with a minimum CMC at a specific temperature.[4] For some surfactants, as the temperature increases, the CMC initially decreases and then increases.[5]

• Additives: The presence of electrolytes (salts) generally decreases the CMC of ionic surfactants by reducing the electrostatic repulsion between the charged head groups.[6] Organic additives can either increase or decrease the CMC depending on their chemical nature and concentration.[7]

• pH: Changes in pH can affect the charge of the head groups and the overall stability of the micelles.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation or cloudiness observed during micelle preparation.	The concentration of OTAB is above its solubility limit at the given temperature (Krafft temperature).	Increase the temperature of the solution. The Krafft temperature is the temperature at which the solubility of a surfactant equals its CMC.
Inconsistent or non-reproducible CMC values.	Impurities in the OTAB sample or solvent. Inaccurate concentration of the stock solution. Fluctuation in experimental temperature.	Use high-purity OTAB and solvent. Prepare fresh stock solutions and verify their concentration. Ensure precise temperature control during the experiment.
Formation of large aggregates or visible particles instead of micelles.	The concentration of OTAB is significantly above the CMC, leading to the formation of larger, non-spherical structures. Presence of contaminants that promote aggregation.	Prepare a fresh solution at a concentration closer to the expected CMC. Filter the solution to remove any particulate matter.
Low drug encapsulation efficiency.	Poor solubility of the drug in the micellar core. Unfavorable interactions between the drug and OTAB. Instability of the micelles leading to premature drug release.	Consider using a co-solvent to improve drug solubility during preparation. Modify the formulation by adding co-surfactants or polymers to enhance stability and drug-micelle interactions.

Quantitative Data

The CMC of alkyl trimethylammonium bromides is highly dependent on the length of their alkyl chain. The following table summarizes the CMC values for OTAB's shorter-chain homologs in aqueous solutions at room temperature.

Surfactant	Chemical Formula	Alkyl Chain Length	Critical Micelle Concentration (CMC) in Water (mM)
Dodecyltrimethylammonium Bromide (DTAB)	C₁₂H₂₅N(CH₃)₃Br	12	15.7[8]
Tetradecyltrimethylammonium Bromide (TTAB)	C₁₄H₂₉N(CH₃)₃Br	14	~3.6-4.0
Cetyltrimethylammonium Bromide (CTAB)	C₁₆H₃₃N(CH₃)₃Br	16	~0.9-1.0
Octadecyltrimethylammonium Bromide (OTAB)	C₁₈H₃₇N(CH₃)₃Br	18	~0.3

Note: The CMC values can vary slightly depending on the experimental method and conditions. A study on N-Alkyl Trimethylammonium Bromide Surfactants provides a comprehensive analysis of their micellization behavior at different temperatures.[2]

Experimental Protocols

Detailed Methodology for CMC Determination by Tensiometry

• Solution Preparation: Prepare a stock solution of OTAB in high-purity water. Create a series of dilutions from the stock solution with varying concentrations, spanning a range below and above the expected CMC.

• Instrumentation: Use a calibrated tensiometer.

• Measurement:

  • Measure the surface tension of the pure solvent (water).

  • Sequentially measure the surface tension of each OTAB dilution, starting from the lowest concentration.

  • Ensure the system reaches equilibrium before each measurement.

• Data Analysis: Plot the surface tension as a function of the logarithm of the OTAB concentration. The plot will typically show two linear regions. The CMC is determined from the intersection of the regression lines of these two regions.

Visualizations

Caption: Workflow for CMC determination using tensiometry.

Caption: Factors influencing the stability of OTAB micelles.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. caymanchem.com [caymanchem.com]

Technical Support Center: Octadecyltrimethylammonium Bromide (OTAB) Purity and Purification

Welcome to the technical support center for octadecyltrimethylammonium bromide (OTAB). This resource is designed for researchers, scientists, and drug development professionals to address common issues related to the purity and purification of OTAB.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in commercial octadecyltrimethylammonium bromide (OTAB)?

A1: Commercial OTAB is typically available at a purity of 99% or higher as determined by titration.[1][2] However, trace impurities can be present and may originate from the synthesis process or degradation. Potential impurities include:

• Unreacted Starting Materials: Residual octadecylamine (B50001) or methyl bromide from the quaternization reaction.

• By-products: Smaller chain quaternary ammonium (B1175870) compounds or other alkylated species.

• Degradation Products: Hoffman elimination products (octadecene and trimethylamine) can form under basic conditions or at elevated temperatures.

• Solvent Residues: Trace amounts of solvents used during synthesis and purification, such as ethanol, acetone (B3395972), or isopropanol.

• Inorganic Salts: Halide ions (e.g., chloride, iodide) may be present from the starting materials or as by-products.

Q2: How can I assess the purity of my OTAB sample?

A2: Several analytical techniques can be employed to determine the purity of OTAB:

• Titration: A common method for determining the overall percentage of the active quaternary ammonium compound.[1][2]

• Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: A powerful technique for both structural confirmation and quantification of OTAB and proton-containing impurities. It can help identify residual starting materials and solvents.

• High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify OTAB from non-volatile impurities.

• Mass Spectrometry (MS): Useful for identifying the molecular weight of OTAB and potential impurities.

Q3: What are the recommended purification methods for OTAB?

A3: The most common and effective methods for purifying OTAB are recrystallization and ion-exchange chromatography.

• Recrystallization: This is a widely used technique to purify solid compounds like OTAB by separating them from impurities based on differences in solubility.

• Ion-Exchange Chromatography: This method separates molecules based on their charge and is effective for purifying ionic compounds like OTAB from non-ionic or weakly charged impurities.

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling.	- The solution is not supersaturated (too much solvent was added).- The cooling process is too slow.	- Evaporate some of the solvent to increase the concentration of OTAB and then allow it to cool again.- Try cooling the solution in an ice bath to induce crystallization.[3]
The OTAB "oils out" instead of forming crystals.	- The boiling point of the solvent is higher than the melting point of OTAB.- The solution is too concentrated, causing the OTAB to come out of solution above its melting point.	- Reheat the solution to dissolve the oil and add a small amount of additional solvent to lower the saturation point.[3]- Ensure the cooling process is slow to allow for crystal lattice formation.
The recrystallized product is still impure.	- The cooling process was too rapid, trapping impurities within the crystal lattice.- The chosen solvent did not effectively discriminate between OTAB and the impurities.	- Repeat the recrystallization process, ensuring a slower cooling rate.- Try a different solvent or a mixture of solvents.
Low recovery of purified OTAB.	- Too much solvent was used, leaving a significant amount of OTAB dissolved in the mother liquor.- Premature crystallization during a hot filtration step.	- Reduce the amount of solvent used in the initial dissolution step.- To check the mother liquor for dissolved product, evaporate a small sample to see if a significant amount of solid remains.- Ensure the filtration apparatus is pre-heated before hot filtration.

Ion-Exchange Chromatography Issues

Issue	Possible Cause(s)	Suggested Solution(s)
OTAB does not bind to the column.	- The column is not properly equilibrated.- The ionic strength of the sample is too high.	- Ensure the column is thoroughly equilibrated with the binding buffer.- Desalt the sample or dilute it with the binding buffer before loading.
Poor separation of OTAB from impurities.	- The elution gradient is too steep.- The wrong type of ion-exchange resin is being used.	- Use a shallower salt gradient for elution to improve resolution.- OTAB is a cation, so a cation exchange resin (with a negative stationary phase) should be used.
Low recovery of OTAB after elution.	- OTAB is precipitating on the column.- The elution conditions are not strong enough to displace the bound OTAB.	- Ensure the concentration of OTAB in the sample is not too high.- Increase the final salt concentration in the elution buffer.

Experimental Protocols

Protocol 1: Recrystallization of OTAB

This protocol is adapted from a procedure for a similar long-chain quaternary ammonium bromide and may require optimization for your specific sample.[1]

Materials:

• Crude OTAB

• Recrystallization solvent (e.g., acetone, or a mixture of ethyl acetate (B1210297) and ethanol)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Büchner funnel and filter flask

• Vacuum source

Procedure:

• Solvent Selection: Choose a solvent in which OTAB is soluble at high temperatures but sparingly soluble at room temperature. Common choices include acetone or a mixture of ethyl acetate and ethanol.[1]

• Dissolution: Place the crude OTAB in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent and heat the mixture while stirring until the OTAB is completely dissolved.[1]

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Crystal formation should be observed. To maximize the yield, the flask can be placed in an ice bath for several hours.[1]

• Filtration: Collect the purified crystals by vacuum filtration using a Büchner funnel.[1]

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.[1]

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Ion-Exchange Chromatography of OTAB

This is a general protocol and should be optimized for your specific application.

Materials:

• Crude OTAB solution

• Cation exchange chromatography column

• Binding buffer (low ionic strength, e.g., 10 mM Tris-HCl, pH 7.5)

• Elution buffer (high ionic strength, e.g., 10 mM Tris-HCl + 1 M NaCl, pH 7.5)

• Peristaltic pump and fraction collector (optional)

Procedure:

• Column Equilibration: Equilibrate the cation exchange column with 5-10 column volumes of binding buffer.

• Sample Preparation: Dissolve the crude OTAB in the binding buffer. If the sample has high ionic strength, it should be desalted or diluted.

• Sample Loading: Load the prepared sample onto the equilibrated column.

• Washing: Wash the column with several column volumes of binding buffer to remove any unbound impurities.

• Elution: Elute the bound OTAB from the column using a linear gradient of increasing salt concentration (from 0% to 100% elution buffer). Alternatively, a step gradient can be used.

• Fraction Collection: Collect fractions and analyze them for the presence of purified OTAB.

Visualizations

Experimental Workflow for OTAB Purification

Caption: Workflow for OTAB purification.

Logical Relationship of Troubleshooting Recrystallization

Caption: Troubleshooting logic for OTAB recrystallization.

Mechanism of OTAB as a Dynamin Inhibitor

Caption: OTAB inhibits dynamin-mediated endocytosis.

References

• 1. benchchem.com [benchchem.com]
• 2. GraphViz Examples and Tutorial [graphs.grevian.org]
• 3. Recrystallization [wiredchemist.com]

Technical Support Center: Troubleshooting Emulsion Instability with Octadecyltrimethylammonium Bromide (OTAB)

Welcome to the technical support center for troubleshooting emulsion instability when using Octadecyltrimethylammonium Bromide (OTAB). This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during the formulation and characterization of emulsions stabilized with OTAB.

Frequently Asked Questions (FAQs)

Q1: What is Octadecyltrimethylammonium Bromide (OTAB) and why is it used as an emulsifier?

Octadecyltrimethylammonium Bromide (OTAB) is a cationic surfactant. Its molecular structure consists of a long hydrophobic tail (the octadecyl chain) and a positively charged hydrophilic head group (the trimethylammonium group). This amphiphilic nature allows OTAB to adsorb at the oil-water interface, reducing interfacial tension and forming a stabilizing layer around the dispersed droplets, thereby preventing them from coalescing. The positive charge on the head group also imparts an electrostatic repulsion between droplets, further enhancing emulsion stability.

Q2: What are the common signs of emulsion instability with OTAB?

Emulsion instability can manifest in several ways[1][2][3]:

• Creaming or Sedimentation: The dispersed droplets migrate to the top (creaming, if less dense than the continuous phase) or bottom (sedimentation, if denser) of the emulsion, forming a concentrated layer. This is often a precursor to more severe instability.[3]

• Flocculation: Droplets aggregate into loose clusters without merging. This is often a reversible process.[3]

• Coalescence: Droplets merge to form larger droplets, leading to a coarsening of the emulsion and eventual phase separation. This is an irreversible process.[3]

• Phase Separation (Breaking): The complete separation of the dispersed and continuous phases into two distinct layers.[4]

• Ostwald Ripening: The growth of larger droplets at the expense of smaller ones due to the diffusion of the dispersed phase through the continuous phase.[3]

Q3: What is the Critical Micelle Concentration (CMC) of OTAB and why is it important?

The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which micelles form in the solution.[5][6] Below the CMC, OTAB molecules primarily exist as individual monomers and will adsorb at the oil-water interface. Above the CMC, the interface becomes saturated, and excess OTAB molecules self-assemble into micelles in the bulk phase.[6] Operating above the CMC is generally necessary to ensure a sufficient supply of surfactant to stabilize the newly created droplet interfaces during emulsification and to maintain stability over time. The CMC of OTAB is influenced by factors such as temperature, pH, and the presence of electrolytes.[7][8]

Q4: How do pH and temperature affect the stability of OTAB-stabilized emulsions?

• pH: As a cationic surfactant, OTAB maintains its positive charge over a wide pH range. However, at very high pH values, the presence of excess hydroxide (B78521) ions can potentially interact with the cationic headgroup, reducing its effective charge and diminishing the electrostatic repulsion between droplets, which could lead to instability.

• Temperature: Temperature can have complex effects on emulsion stability.[9]

  • Increased temperature generally decreases the viscosity of the continuous phase, which can accelerate creaming or sedimentation according to Stokes' Law.[2][9]

  • Higher temperatures increase the kinetic energy of the droplets, leading to more frequent collisions and potentially a higher rate of coalescence if the interfacial film is not robust.[10]

  • The solubility of OTAB can also be temperature-dependent, which may affect its performance as an emulsifier.[9]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common emulsion instability issues with OTAB.

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// Connections Start -> Observe; Observe -> Creaming [label="Gravitational Separation"]; Observe -> Flocculation [label="Droplet Aggregation"]; Observe -> PhaseSep [label="Complete Breakdown"];

Creaming -> CreamingSol1; Creaming -> CreamingSol2; Creaming -> CreamingSol3;

Flocculation -> FlocCoalesceSol1; Flocculation -> FlocCoalesceSol2; Flocculation -> FlocCoalesceSol3;

PhaseSep -> PhaseSepSol1; PhaseSep -> PhaseSepSol2; PhaseSep -> PhaseSepSol3; }

Caption: Troubleshooting workflow for OTAB emulsion instability.

Issue 1: Creaming or Sedimentation

• Symptom: A concentrated layer of the dispersed phase forms at the top or bottom of the container over time.

• Primary Cause: Density difference between the oil and water phases, and large droplet size.

• Troubleshooting Steps:

  • Increase Continuous Phase Viscosity: Adding a viscosity modifier to the continuous phase can slow down the movement of droplets.

  • Reduce Particle Size: A smaller droplet size will decrease the rate of creaming, as predicted by Stokes' Law.[2] Increase the energy input during homogenization (e.g., higher speed, longer time) to achieve a smaller mean droplet diameter.[11]

  • Decrease Density Difference: If possible, adjust the density of either the dispersed or continuous phase to minimize the difference between them.

Issue 2: Flocculation and Coalescence

• Symptom: The emulsion appears grainy or clumpy, and over time, larger droplets become visible, eventually leading to a separate oil layer. This is often confirmed by an increase in the average particle size as measured by dynamic light scattering.[12]

• Primary Cause: Insufficient repulsive forces between droplets to overcome attractive forces (van der Waals), leading to aggregation and merging.

• Troubleshooting Steps:

  • Optimize OTAB Concentration: Ensure the OTAB concentration is above its CMC. An insufficient concentration will result in incomplete coverage of the droplet surface, leading to a weak interfacial film and a higher chance of coalescence upon collision.

  • Evaluate Electrostatic Stabilization: Measure the zeta potential of the emulsion. A zeta potential with a magnitude greater than 30 mV (in this case, > +30 mV) generally indicates sufficient electrostatic repulsion to maintain stability.[13][14]

  • Adjust Formulation Parameters:

    • Ionic Strength: The addition of electrolytes (salts) can compress the electrical double layer around the droplets, reducing the electrostatic repulsion and potentially causing instability.[7] If salts are present, consider reducing their concentration.

    • pH: While OTAB is stable across a wide pH range, extreme pH values could affect stability. Ensure the pH of the aqueous phase is in a range where OTAB is optimally effective (typically neutral to moderately acidic).[15]

Issue 3: Rapid Phase Separation

• Symptom: The emulsion breaks almost immediately or within a very short time after preparation.

• Primary Cause: A fundamental issue with the formulation or the emulsification process itself.

• Troubleshooting Steps:

  • Verify Formulation Components: Double-check the concentration and purity of the OTAB. Ensure the correct oil and aqueous phases were used.

  • Review Emulsification Protocol: The energy input during emulsification might be insufficient to create small enough droplets.[11] Ensure your homogenization method (e.g., high-shear mixing, sonication) is appropriate for the desired emulsion type and that it is being operated correctly.

  • Check Phase Volume Ratio: An excessively high concentration of the dispersed phase can make it difficult to form a stable emulsion. Consider adjusting the oil-to-water ratio.

Data Presentation: Factors Influencing OTAB Emulsion Stability

The following table summarizes key parameters and their expected impact on the stability of OTAB-stabilized emulsions. Note that some values are based on the closely related surfactant Cetyltrimethylammonium Bromide (CTAB) where OTAB-specific data is limited.

Parameter	Typical Range/Value	Effect on Stability	Key Characterization Metric
OTAB Concentration	> CMC (approx. 0.3-0.5 mM)	Increasing concentration up to a plateau generally improves stability by ensuring complete surface coverage.	Particle Size, Zeta Potential
Zeta Potential	> +30 mV	Higher positive zeta potential indicates greater electrostatic repulsion and better stability against flocculation and coalescence.[13][14]	Zeta Potential Measurement
Particle Size	< 500 nm for nanoemulsions	Smaller particle size reduces the likelihood of creaming/sedimentation and can improve long-term stability.[11][16]	Dynamic Light Scattering (DLS)
pH of Aqueous Phase	4 - 8	Stability is generally high in this range. At very high pH, stability may decrease due to reduced effective charge.[17]	pH Measurement, Zeta Potential
Temperature	20°C - 40°C	Increased temperature can decrease viscosity and increase droplet collisions, potentially reducing stability.[9][10]	Visual Observation, Particle Size over Time
Ionic Strength	Low (e.g., < 10 mM NaCl)	Increasing ionic strength can screen the surface charge, reducing zeta potential and leading to instability.[7]	Zeta Potential

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion with OTAB

• Prepare the Aqueous Phase: Dissolve the desired amount of OTAB in deionized water. Ensure the concentration is above the CMC. Adjust the pH if necessary using a dilute acid or base.

• Prepare the Oil Phase: Measure the required volume of the oil phase.

• Coarse Emulsion Formation: While stirring the aqueous phase with a magnetic stirrer, slowly add the oil phase to form a coarse emulsion.

• Homogenization: Subject the coarse emulsion to high-energy homogenization. This can be achieved using:

  • High-Shear Homogenizer: Process for 5-10 minutes at 10,000-20,000 rpm.

  • Ultrasonication: Use a probe sonicator, ensuring the tip is submerged in the emulsion. Process in cycles to prevent overheating.

• Cooling: If the emulsification process generates significant heat, cool the emulsion in an ice bath to return it to the desired storage temperature.[18]

Protocol 2: Characterization of Emulsion Stability

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// Connections Emulsion -> Initial; Initial -> Visual; Initial -> DLS; Initial -> Zeta; Initial -> Microscopy; {Visual, DLS, Zeta, Microscopy} -> Stability; Stability -> Storage; Stability -> Centrifuge; Stability -> FreezeThaw; {Storage, Centrifuge, FreezeThaw} -> Final; Final -> Compare; }

Caption: Workflow for emulsion characterization and stability testing.

• Visual Observation: Immediately after preparation and at regular intervals during storage, visually inspect the emulsion for any signs of instability such as creaming, sedimentation, or phase separation.[11]

• Particle Size and Polydispersity Index (PDI) Measurement:

  • Use a Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).[19]

  • Dilute a small aliquot of the emulsion in deionized water to the appropriate concentration for measurement.

  • Measure the Z-average diameter and the PDI. A stable emulsion should have a small and consistent particle size over time. An increasing particle size is indicative of coalescence. A PDI value below 0.2 generally indicates a narrow, monomodal size distribution.[19]

• Zeta Potential Measurement:

  • Use a zeta potential analyzer, often integrated into DLS instruments.[19]

  • Dilute the emulsion in an appropriate medium (e.g., 0.1x PBS) and measure the electrophoretic mobility to determine the zeta potential.[19]

  • For OTAB-stabilized emulsions, a value greater than +30 mV is desirable for good stability.

• Accelerated Stability Testing:

  • Temperature Stress: Store samples at elevated temperatures (e.g., 40°C) and refrigerated conditions (e.g., 4°C) and monitor for changes over time as described above.[1][20]

  • Centrifugation: Centrifuge the emulsion (e.g., at 3000 rpm for 30 minutes). A stable emulsion will show no signs of phase separation or creaming. The height of any separated layer can be measured to quantify instability.[1]

  • Freeze-Thaw Cycles: Subject the emulsion to several cycles of freezing and thawing (e.g., -20°C for 24 hours followed by 25°C for 24 hours). This can reveal weaknesses in the interfacial film.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. agnopharma.com [agnopharma.com]
• 3. biolinscientific.com [biolinscientific.com]
• 4. Emulsion stability: 5 common mechanism for emulsion breakdown and how can it be prevented?! [pharmacores.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. pharmacy180.com [pharmacy180.com]
• 8. researchgate.net [researchgate.net]
• 9. What is the effect of temperature on emulsifiers? - Blog [food-ingredient.net]
• 10. researchgate.net [researchgate.net]
• 11. Techniques and methods to study functional characteristics of emulsion systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. jocpr.com [jocpr.com]
• 14. azonano.com [azonano.com]
• 15. researchgate.net [researchgate.net]
• 16. entegris.com [entegris.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Deciphering the Emulsification Process to Create an Albumin-Perfluorocarbon-(o/w) Nanoemulsion with High Shelf Life and Bioresistivity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Particle Engineering of Innovative Nanoemulsion Designs to Modify the Accumulation in Female Sex Organs by Particle Size and Surface Charge - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ema.europa.eu [ema.europa.eu]

Technical Support Center: Octadecyltrimethylammonium Bromide (OTAB) Surfactant

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the effect of pH on the activity of Octadecyltrimethylammonium Bromide (OTAB) surfactant. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: How does pH affect the stability of OTAB solutions?

A1: Octadecyltrimethylammonium bromide (OTAB) is a quaternary ammonium (B1175870) salt, a class of compounds known for their stability across a wide pH range. Unlike primary, secondary, or tertiary amines, the quaternary ammonium cation is permanently charged, independent of the solution's pH. This structural feature contributes to its stability in both acidic and alkaline environments. However, at very extreme pH values and elevated temperatures, degradation through dealkylation or Hofmann elimination can occur over extended periods. For most experimental conditions, OTAB solutions are considered stable.

Q2: Will the Critical Micelle Concentration (CMC) of OTAB change significantly with pH?

A2: For quaternary ammonium surfactants like OTAB, the Critical Micelle Concentration (CMC) is not expected to change significantly within a moderate pH range (e.g., pH 4-10). The cationic headgroup of OTAB remains permanently charged regardless of the pH, meaning the electrostatic interactions between the surfactant headgroups, a key factor in micelle formation, are not directly influenced by changes in proton concentration in the bulk solution. However, extreme pH values could indirectly affect the CMC by altering the ionic strength of the solution, which in turn can influence the electrostatic repulsion between the headgroups.

Q3: How is the surface tension of an OTAB solution affected by pH?

A3: The surface tension of an OTAB solution is primarily dependent on the surfactant concentration up to the CMC. Since the CMC of OTAB is largely independent of pH in moderate ranges, the surface tension at a given concentration below the CMC is also expected to be relatively constant. Above the CMC, the surface tension should remain low and stable. It is important to note that the pH of the aqueous medium itself can have a minor effect on surface tension, but this is generally negligible compared to the effect of the surfactant.

Q4: What is the expected effect of pH on the zeta potential of OTAB micelles?

A4: OTAB is a cationic surfactant, and its micelles will exhibit a positive zeta potential due to the positively charged quaternary ammonium headgroups at the micelle surface. In a simple aqueous solution without other charged species, the zeta potential of OTAB micelles is expected to remain positive and relatively stable across a wide pH range. This is because the charge on the quaternary ammonium headgroup is not titratable. However, the presence of other ions in the solution, including those from buffers used to adjust the pH, can influence the zeta potential by screening the surface charge or through specific ion adsorption.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent CMC values at different pHs.	Buffer ions are interfering with micelle formation.	1. Determine the CMC in unbuffered solutions at the desired pHs (adjusted with dilute HCl or NaOH) to establish a baseline. 2. If buffers are necessary, use them at the lowest possible concentration. 3. Consider using zwitterionic buffers (e.g., HEPES, MOPS) which may have less interaction with the cationic surfactant compared to phosphate (B84403) or citrate (B86180) buffers.
Precipitation or cloudiness observed at high pH.	Potential reaction with components of the formulation or buffer.	1. Ensure all glassware is scrupulously clean. 2. Verify the purity of the OTAB sample. 3. If using a complex medium, check for potential interactions between OTAB and anionic components that could lead to precipitation at high pH.
Reduced surface activity (higher than expected surface tension) at a specific pH.	Degradation of the surfactant at extreme pH and high temperature over time.	1. Prepare fresh OTAB solutions for each experiment. 2. Avoid prolonged storage of OTAB solutions, especially at extreme pH values and elevated temperatures. 3. Confirm the chemical integrity of the OTAB stock if degradation is suspected.
Variable zeta potential readings.	Contamination or improper sample preparation.	1. Use high-purity water and freshly prepared solutions. 2. Ensure the pH of the solution is accurately measured and stable before the zeta potential measurement. 3. Filter the surfactant solution to remove any dust or particulate matter that could interfere with the measurement.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for OTAB across a wide pH range, the following table provides expected trends based on the known behavior of similar long-chain quaternary ammonium surfactants like Cetyltrimethylammonium Bromide (CTAB). These values should be considered as estimates and experimentally verified for OTAB.

pH	Expected Critical Micelle Concentration (CMC) (mM)	Expected Surface Tension at CMC (mN/m)	Expected Zeta Potential (mV)
4.0	~0.3 - 0.4	~35 - 40	Positive and high
7.0	~0.3 - 0.4	~35 - 40	Positive and high
10.0	~0.3 - 0.4	~35 - 40	Positive and high

Note: The CMC of quaternary ammonium surfactants is generally insensitive to pH in the 4-10 range. The surface tension at the CMC is also expected to be stable in this range. The zeta potential should remain strongly positive, although the exact value can be influenced by the ionic strength of the buffer used.

Experimental Protocols

Determination of Critical Micelle Concentration (CMC) by Conductivity Measurement

Principle: The conductivity of an ionic surfactant solution increases linearly with concentration. Above the CMC, the rate of increase in conductivity with concentration decreases because the micelles have a lower mobility than the individual ions. The CMC is determined from the break in the conductivity versus concentration plot.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of OTAB (e.g., 10 mM) in high-purity deionized water.

  • Prepare a series of dilutions from the stock solution, ranging from concentrations well below to well above the expected CMC (e.g., 0.01 mM to 5 mM).

  • For pH-dependent studies, prepare separate series of dilutions in buffers of the desired pH (e.g., pH 4, 7, and 10). Ensure the buffer concentration is kept constant across all dilutions.

• Conductivity Measurement:

  • Calibrate the conductivity meter according to the manufacturer's instructions.

  • Rinse the conductivity probe with deionized water and then with a small amount of the sample solution before each measurement.

  • Immerse the probe in the sample solution and allow the reading to stabilize. Record the conductivity and the temperature.

  • Repeat the measurement for all prepared dilutions.

• Data Analysis:

  • Plot the measured conductivity (κ) as a function of the OTAB concentration (C).

  • The plot will show two linear regions with different slopes.

  • Fit linear regression lines to the data points in the pre-micellar and post-micellar regions.

  • The concentration at the intersection of these two lines is the CMC.

Measurement of Surface Tension by the Du Noüy Ring Method

Principle: This method measures the force required to detach a platinum ring from the surface of a liquid. This force is proportional to the surface tension.

Methodology:

• Instrument Setup and Calibration:

  • Set up the tensiometer and ensure it is level.

  • Clean the platinum ring thoroughly by rinsing with a suitable solvent (e.g., ethanol) and then flaming it to red heat to remove any organic contaminants.

  • Calibrate the instrument using high-purity deionized water.

• Sample Measurement:

  • Place the OTAB solution of a specific concentration and pH in a clean sample vessel.

  • Immerse the platinum ring in the solution.

  • Slowly raise the sample stage, pulling the ring through the liquid surface.

  • Record the maximum force just before the liquid film breaks. This force is used to calculate the surface tension.

  • Repeat the measurement for each concentration and pH.

• Data Analysis:

  • Plot the surface tension (γ) as a function of the logarithm of the OTAB concentration (log C).

  • The surface tension will decrease with increasing concentration and then plateau.

  • The concentration at which the curve breaks and becomes horizontal corresponds to the CMC.

Determination of Zeta Potential by Dynamic Light Scattering (DLS)

Principle: Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion or attraction between particles. In the context of surfactants, it reflects the charge at the surface of the micelles. It is measured by applying an electric field across the sample and measuring the velocity of the charged micelles using dynamic light scattering.

Methodology:

• Sample Preparation:

  • Prepare OTAB solutions at a concentration above the CMC (e.g., 5 mM) in the desired pH buffers.

  • Filter the solutions through a fine-pore filter (e.g., 0.22 µm) to remove any dust or aggregates.

• Instrument Setup:

  • Turn on the DLS instrument and allow it to warm up.

  • Select the appropriate measurement parameters for zeta potential.

• Measurement:

  • Rinse the measurement cell with filtered deionized water and then with the filtered sample solution.

  • Fill the cell with the sample solution, ensuring there are no air bubbles.

  • Place the cell in the instrument and allow the sample to equilibrate to the desired temperature.

  • Perform the zeta potential measurement according to the instrument's protocol.

  • Repeat the measurement for each pH.

• Data Analysis:

  • The instrument software will calculate the zeta potential from the measured electrophoretic mobility.

  • Report the average zeta potential and standard deviation for each sample.

Visualizations

Caption: Workflow for CMC determination of OTAB at different pH values.

removing residual octadecyltrimethylammonium bromide from synthesized materials

Welcome to the technical support center for the removal of residual octadecyltrimethylammonium bromide (OTAB) from synthesized materials. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance, troubleshooting, and detailed protocols for ensuring the purity of your materials.

A Note on Surfactants: While this guide focuses on Octadecyltrimethylammonium Bromide (OTAB), the principles and methods described are also directly applicable to the more commonly cited Cetyltrimethylammonium Bromide (CTAB), a structurally similar cationic surfactant widely used in nanomaterial synthesis.

Frequently Asked Questions (FAQs)

Q1: What is OTAB and why is it used in material synthesis?

Octadecyltrimethylammonium bromide (OTAB) is a cationic surfactant. It functions as a structure-directing agent or template in the synthesis of various nanomaterials, including mesoporous silica (B1680970) nanoparticles (MSNs) and gold nanorods.[1][2][3][4] During synthesis, OTAB molecules assemble into micelles, which act as a scaffold around which the inorganic precursors (like silica or gold) deposit and polymerize. This templating effect is crucial for controlling the size, shape, and porosity of the final nanoparticles.[3][4]

Q2: Why is the complete removal of residual OTAB critical?

The removal of the surfactant template is a crucial final step in the synthesis of materials like mesoporous silica.[5][6] The primary reasons for its removal are:

• Cytotoxicity: OTAB is known to be cytotoxic, which is a major concern for any biomedical or drug delivery application. Residual surfactant can compromise the biocompatibility of the material.[7][8]

• Pore Accessibility: For materials like MSNs, the OTAB template physically occupies the mesopores. Its removal is essential to free up the porous network, making it available for applications such as drug loading and catalysis.[9]

• Surface Modification: Lingering OTAB on the material's surface can interfere with subsequent functionalization steps, preventing the attachment of targeting ligands, polymers, or drug molecules.[8]

• Altered Material Properties: The presence of the organic template can influence the final chemical and physical properties of the synthesized material.[5][6]

Q3: What are the primary methods for removing OTAB?

The most common methods for removing OTAB fall into two main categories: physical and chemical.[9]

• Calcination: A high-temperature thermal treatment that effectively burns off the organic template.[10][11][12]

• Solvent Extraction: Involves washing the material with a solvent mixture, often an acidified alcohol solution, to dissolve and remove the surfactant.[13][14][15]

• Ion Exchange: Uses a solution containing a high concentration of ions (like ammonium (B1175870) nitrate) to displace the OTAB molecules from the material's surface.[16]

• Repeated Washing & Centrifugation: A simpler, though often less effective, method of repeatedly pelleting the nanoparticles and resuspending them in a fresh solvent to dilute and wash away excess surfactant.[8]

Q4: How can I verify that the OTAB has been successfully removed?

Several analytical techniques can be used to confirm the absence of residual OTAB:

• Thermogravimetric Analysis (TGA): Measures weight loss as a function of temperature. A successful removal will show minimal weight loss in the temperature range where OTAB decomposes.[17]

• Fourier-Transform Infrared Spectroscopy (FTIR): Detects the presence of characteristic C-H stretching vibrations from the alkyl chains of OTAB. The disappearance of these peaks indicates removal.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to identify and quantify residual OTAB in the final product.[18]

• Elemental Analysis: Measures the percentage of carbon, hydrogen, and nitrogen. A significant decrease in these elements post-treatment suggests OTAB removal.[5]

Q5: What is the biggest challenge encountered during OTAB removal?

The most significant challenge is preventing the irreversible aggregation of nanoparticles.[8][19] The OTAB layer provides colloidal stability by creating a positive surface charge that causes particles to repel each other. Removing this stabilizing layer without a proper strategy can lead to clumping, rendering the material unusable for many applications.

Troubleshooting Guide

Problem: My nanoparticles are aggregating after the OTAB removal process.

• Cause: The primary reason for aggregation is the loss of the stabilizing surfactant layer, which leads to a loss of colloidal stability.[8][19] This is especially common after harsh removal methods like calcination or aggressive solvent washing if not followed by a stabilization step.

• Solution:

  • Ligand Exchange: Before or immediately after OTAB removal, introduce a new, less toxic stabilizing agent. For gold nanoparticles, this is often a thiol-containing molecule like PEG-thiol.[19]

  • Optimize Washing: If using solvent extraction, ensure the resuspension step is thorough. Use gentle sonication or vortexing to redisperse the pellet.[13]

  • Gentler Methods: Consider dialysis, which is a much milder technique, although it may be slower and less efficient for strongly bound surfactants.[8]

  • Surface Charge: Ensure the pH of your final suspension medium promotes surface charge and particle repulsion.

Problem: I still detect OTAB in my material after multiple washes.

• Cause: OTAB can be strongly bound to the nanoparticle surface, making it difficult to remove completely with simple washing alone, especially for ionic surfactants.[14] A single wash is often insufficient.[8]

• Solution:

  • Increase Washing Cycles: Perform at least 3-4 centrifugation and washing cycles.[8]

  • Use a More Effective Solvent: For solvent extraction, a common and effective mixture is acidified ethanol (B145695) or methanol (B129727) (e.g., using HCl).[13][14][20] The acidic environment helps to break the electrostatic interaction between the cationic surfactant and the material surface.

  • Try Ion Exchange: Refluxing the material in an ethanolic solution of ammonium nitrate (B79036) is a highly efficient ion-exchange method that can completely remove OTAB.[16]

  • Elevate Temperature: Performing solvent extraction at an elevated temperature (e.g., 60-80°C) can improve removal efficiency.[13][16]

Problem: The porosity and surface area of my mesoporous material have decreased after OTAB removal.

• Cause: High-temperature calcination is known to sometimes cause shrinkage of the material's framework and a reduction in the number of surface silanol (B1196071) groups, which can lead to a decrease in surface area and pore volume.[9]

• Solution:

  • Optimize Calcination Conditions: Carefully control the heating rate and final temperature. A slower ramp rate can sometimes mitigate structural collapse.

  • Avoid Calcination: Opt for a non-thermal method like solvent extraction or ion exchange. These methods are generally better at preserving the structural integrity and surface chemistry of mesoporous silica.[6][9]

Comparison of OTAB Removal Methods

Method	Principle	Typical Efficiency	Pros	Cons
Calcination	Thermal decomposition of the organic template.[11][12]	Very High (>99%)[17]	Ensures complete removal of organics.[11]	Can damage material structure, reduce surface silanol groups, and is not suitable for temperature-sensitive materials.[9]
Solvent Extraction	Dissolving the surfactant in a suitable solvent, often with acid to break ionic bonds.[15][21]	High (80-99%)[17]	Preserves material structure and surface chemistry; allows for surfactant recovery.[9][14]	May not achieve 100% removal; requires handling of solvents and acids.[14][17]
Ion Exchange	Displacing the cationic surfactant with other cations from a salt solution (e.g., NH₄⁺).	Very High (>99%)[16]	Highly efficient and rapid; preserves material structure.[16]	Requires an additional chemical (e.g., ammonium nitrate); subsequent washing is needed to remove the salt.
Washing/Centrifugation	Repeatedly diluting the free surfactant in the supernatant.[8]	Low to Moderate	Simple and mild; avoids harsh chemicals or high temperatures.	Inefficient for strongly bound surfactants; can lead to sample loss with multiple cycles.[19]

Experimental Protocols

Protocol 1: Solvent Extraction using Acidified Methanol

This protocol is suitable for removing OTAB from mesoporous silica nanoparticles (MSNs).

• Preparation: Weigh 1.5 g of the as-synthesized MSN powder containing the OTAB template.

• Reflux Setup: In a round-bottom flask, prepare a solution of 1.5 mL of concentrated HCl (37%) in 150 mL of methanol.[20] Add the MSN powder to this solution.

• Extraction: Place the flask in a heating mantle and equip it with a reflux condenser. Heat the mixture to reflux (approximately 60-65°C) and maintain it for 6 hours with continuous stirring.[20]

• Filtration and Washing: After reflux, allow the mixture to cool to room temperature. Filter the product using a Büchner funnel or by centrifugation.

• Washing: Wash the collected solid material extensively with deionized water and methanol to remove residual acid and extracted OTAB.[20] Repeat the washing step 2-3 times.

• Drying: Dry the final OTAB-free material in a vacuum oven at 60°C to remove any remaining solvent from the mesopores.[20]

Protocol 2: Calcination

This protocol is a general procedure for the thermal removal of templates.

• Sample Preparation: Place the dried, as-synthesized material in a ceramic crucible.

• Furnace Program: Place the crucible in a programmable muffle furnace.

• Heating Ramp: Heat the sample in the presence of air. A typical program involves ramping the temperature to 550°C at a rate of 1-2°C/min.[17]

• Dwell Time: Hold the temperature at 550°C for 5-6 hours to ensure complete combustion of the organic template.[9][22]

• Cooling: Allow the furnace to cool down slowly to room temperature to prevent thermal shock and cracking of the material.

• Collection: Carefully remove the white (in the case of silica) powder from the crucible.

Protocol 3: Ion Exchange using Ammonium Nitrate

This is an efficient alternative to calcination and harsh acid treatments.

• Preparation: Disperse the as-synthesized material in an ethanolic solution of ammonium nitrate (e.g., 0.17 g of NH₄NO₃ in 15 mL of ethanol for ~0.5g of material).[16]

• Heating: Heat the suspension to 80°C and stir for 1.5 hours. For some materials, this process can be very rapid.[16]

• Separation: Separate the particles from the solution by centrifugation (e.g., 16,000 rpm for 10 minutes).[16]

• Washing: Wash the collected material three times with ethanol to remove residual ammonium nitrate and displaced OTAB.

• Drying: Dry the final product under vacuum.

Visual Guides

Caption: General workflow for removing OTAB from synthesized materials.

Caption: Decision tree for selecting an appropriate OTAB removal method.

Caption: Troubleshooting flowchart for nanoparticle aggregation after OTAB removal.

References

• 1. Formation of mesoporous silica nanoparticles with tunable pore structure as promising nanoreactor and drug delivery vehicle - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. majms.alkafeel.edu.iq [majms.alkafeel.edu.iq]
• 4. Mesoporous Silica Nanoparticles: A Comprehensive Review on Synthesis and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Template removal from mesoporous silicas using different methods as a tool for adjusting their properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Removal of cetyltrimethylammonium bromide to enhance the biocompatibility of Au nanorods synthesized by a modified seed mediated growth process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Does Calcination Remove Organic Matter? Yes, And Here's How It Purifies Materials Effectively. - Kintek Solution [kindle-tech.com]
• 12. What Does Calcination Remove? A Guide To Thermal Decomposition For Material Processing - Kintek Solution [kindle-tech.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. coleparmer.com [coleparmer.com]
• 16. researchgate.net [researchgate.net]
• 17. Influence of Template Removal Methods on Mesoporous Silica Nanospheres-Academax [academax.com]
• 18. Quantification of residual cetyltrimethylammonium bromide (CTAB) and sodium deoxycholate (DOC) in Haemophilus influenzae type b (Hib) polysaccharide using NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. rsc.org [rsc.org]
• 21. aocs.org [aocs.org]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Octadecyltrimethylammonium Bromide (OTAB) Interference in Biological Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference from octadecyltrimethylammonium bromide (OTAB) in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is octadecyltrimethylammonium bromide (OTAB) and why might it be in my samples?

A1: Octadecyltrimethylammonium bromide (OTAB) is a cationic surfactant. It is often used in the synthesis of nanoparticles, such as gold nanorods, where it acts as a stabilizing agent. If you are working with such nanomaterials, residual OTAB from the synthesis process can be present in your sample and interfere with downstream biological assays.

Q2: How does OTAB interfere with biological assays?

A2: OTAB primarily interferes with biological assays through two main mechanisms:

• Protein Denaturation: As a surfactant, OTAB can disrupt the three-dimensional structure of proteins, including enzymes, antibodies, and protein reporters. This denaturation can lead to a loss of function, resulting in either falsely high or low signals depending on the assay format.

• Membrane Disruption: At concentrations above its critical micelle concentration (CMC), OTAB can disrupt cellular membranes. This can lead to cytotoxicity that is not related to the compound of interest, causing false positives in cell viability assays.

Q3: What is the Critical Micelle Concentration (CMC) of OTAB and why is it important?

A3: The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules begin to form micelles. Above the CMC, the effects of the surfactant on protein denaturation and membrane disruption can become more pronounced. The CMC of OTAB can be influenced by factors such as temperature and the ionic strength of the solution.

Q4: Can OTAB interfere with specific assay technologies?

A4: Yes, OTAB can interfere with a wide range of assay technologies, including:

• Enzyme-Linked Immunosorbent Assays (ELISAs): By denaturing antibodies and enzymes (like horseradish peroxidase), OTAB can lead to a loss of signal.

• Luciferase Reporter Assays: OTAB can denature the luciferase enzyme, leading to decreased light output and false negatives.[1] Cationic detergents can also initially increase the reaction rate at an optimal concentration, but then inactivate the enzyme over time.[1]

• Cell Viability Assays (e.g., MTT, XTT): OTAB's inherent cytotoxicity can kill cells, leading to a false-positive signal for cytotoxic compounds being tested.

• Fluorescence-Based Assays: While less common, high concentrations of surfactants can sometimes interfere with fluorescent signals.

Troubleshooting Guides

Problem 1: Unexpectedly low signal in an enzyme-based assay (e.g., ELISA, Luciferase).

Possible Cause: OTAB-induced denaturation of assay enzymes or antibodies.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low signal in enzyme-based assays.

Solutions:

• Run Controls:

  • OTAB-only control: Include a control well with OTAB in the assay buffer at the same concentration as in your experimental samples, but without the analyte of interest. This will help determine if OTAB directly inhibits the assay components.

  • Positive control with OTAB: Spike a known positive control with OTAB to see if the signal is diminished.

• Mitigation Strategies:

  • Sample Dilution: Dilute your sample to reduce the OTAB concentration to below the level of interference.

  • Incorporate a Non-ionic Surfactant: Add a non-ionic surfactant like Tween 20 (typically at 0.05%) to the assay buffer.[2] This can help to prevent the non-specific binding of OTAB to proteins.

  • OTAB Removal: If dilution is not possible, consider removing OTAB from your sample prior to the assay (see detailed protocols below).

Problem 2: High cytotoxicity observed in a cell-based assay that is not attributable to the test compound.

Possible Cause: OTAB-induced cell death due to membrane disruption.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected cytotoxicity in cell-based assays.

Solutions:

• Run Controls:

  • Vehicle + OTAB control: Treat cells with the vehicle control (e.g., DMSO) that contains the same concentration of OTAB as your experimental samples. This will isolate the cytotoxic effect of OTAB.

• Mitigation Strategies:

  • Reduce OTAB Concentration: The most effective strategy is to reduce the concentration of OTAB in the final sample that is added to the cells. This can be achieved through dilution or removal techniques.

  • Increase Cell Seeding Density: In some cases, a higher cell density may be able to tolerate a low level of OTAB-induced toxicity without significantly impacting the overall assay window. This should be validated carefully.

  • Orthogonal Assay: Use a different cytotoxicity assay that relies on a different mechanism to confirm the results. For example, if you are using an MTT assay (measures metabolic activity), you could try a trypan blue exclusion assay (measures membrane integrity).

Quantitative Data Summary

Assay Type	Analyte/System	Surfactant	Observed Effect	Approximate Interference Concentration
Luciferase Reporter	Firefly Luciferase	Cationic Surfactants	Initial rate increase followed by enzyme inactivation.[1]	Micromolar (µM) range
ELISA	Horseradish Peroxidase	Cationic Surfactants	Initial activation at low concentrations, followed by inhibition and denaturation.[3]	Micromolar (µM) range
Cell Viability	Various Cell Lines	Octadecyltrimethylammonium Bromide (OTAB)	Cytotoxicity	Low Micromolar (µM) range
Protein Denaturation	Bovine Serum Albumin	Dodecyltrimethylammonium Bromide	Unfolding and aggregation of the protein.	Millimolar (mM) range

Experimental Protocols

Protocol 1: Removal of OTAB using Detergent Removal Resin

This protocol is suitable for removing OTAB from protein or nanoparticle samples before performing a biological assay.

Materials:

• Detergent Removal Resin (commercially available)

• Sample containing OTAB

• Appropriate buffer for your sample

• Microcentrifuge tubes

• Pipettes and tips

Procedure:

• Prepare the Resin: Resuspend the detergent removal resin in its storage buffer.

• Add Resin to Sample: Add the appropriate amount of resin slurry to your sample. The resin-to-sample ratio will depend on the OTAB concentration and the manufacturer's instructions.

• Incubate: Gently mix the sample and resin for the recommended time (typically 30 minutes to 2 hours) at room temperature or 4°C.

• Separate Resin from Sample: Centrifuge the tube to pellet the resin.

• Collect Supernatant: Carefully collect the supernatant, which now contains your sample with a reduced concentration of OTAB.

• Assay: Proceed with your biological assay using the cleaned-up sample.

Protocol 2: Mitigating OTAB Interference in ELISA with a Non-ionic Surfactant

This protocol describes how to modify a standard ELISA procedure to minimize interference from OTAB.

Materials:

• Standard ELISA reagents (coating buffer, wash buffer, blocking buffer, sample diluent, detection antibody diluent, substrate)

• Tween 20

• Your samples containing OTAB

Procedure:

• Prepare Modified Buffers:

  • Wash Buffer: Add Tween 20 to your wash buffer to a final concentration of 0.05%.

  • Blocking Buffer and Diluents: Add Tween 20 to your blocking buffer and all antibody/sample diluents to a final concentration of 0.05%.[2]

• Perform ELISA:

  • Coat the plate with the capture antibody as per your standard protocol.

  • Wash the plate with the modified wash buffer.

  • Block the plate with the modified blocking buffer.

  • Wash the plate.

  • Add your standards and samples (diluted in the modified sample diluent).

  • Incubate and wash.

  • Add the detection antibody (diluted in the modified detection antibody diluent).

  • Incubate and wash.

  • Add the enzyme conjugate.

  • Incubate and perform the final, more stringent washes.

  • Add the substrate and measure the signal.

Signaling Pathway and Workflow Diagrams

Caption: OTAB's primary mechanisms of interference in biological assays.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Factors Affecting Signal Generation in ELISA | Thermo Fisher Scientific - US [thermofisher.com]
• 3. [Effect of surfactants on peroxidase activity. II. Effect of cationic surfactants] - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Scale-Up of Octadecyltrimethylammonium Bromide-Based Formulations: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

The journey of a promising octadecyltrimethylammonium bromide (OTAB)-based formulation from the laboratory bench to industrial-scale production is fraught with challenges. This technical support center provides a comprehensive resource to anticipate, troubleshoot, and overcome the hurdles associated with scaling up these cationic formulations. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data to support your drug development endeavors.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of OTAB-based formulations in a question-and-answer format, providing potential causes and actionable solutions.

Problem ID	Issue	Potential Causes	Troubleshooting Steps
TS-01	Increased Particle Size and Polydispersity Index (PDI) Upon Scale-Up	- Inefficient mixing and homogenization at larger volumes.- Slower heat transfer in larger vessels, affecting lipid solubilization.- Changes in the ratio of surfactant to the dispersed phase.	1. Optimize Homogenization Parameters: Increase homogenization speed, pressure, or the number of cycles. Consider a transition from probe sonication to high-pressure homogenization for better scalability.[1] 2. Implement Controlled Heating and Cooling: Utilize jacketed vessels with precise temperature control to ensure uniform heating and cooling of the formulation.3. Maintain Critical Process Parameters (CPPs): Ensure that the surfactant concentration and the oil-to-water phase ratio are kept consistent with the lab-scale formulation.
TS-02	Formulation Instability (Aggregation, Creaming, or Sedimentation)	- Insufficient electrostatic or steric stabilization at higher particle concentrations.- Changes in pH during processing or storage.- Interaction with container surfaces.	1. Evaluate Stabilizer Concentration: The concentration of OTAB may need to be optimized for larger batch sizes to provide adequate surface coverage.[2] 2. Control pH: Monitor and adjust the pH of the formulation throughout the process, as pH can influence the zeta potential and stability of the nanoparticles.[3] 3. Incorporate a Steric Stabilizer: Consider adding a non-ionic surfactant or a PEGylated lipid to provide steric hindrance and improve long-term stability. 4. Material Compatibility: Ensure the materials of the manufacturing equipment and storage containers are compatible with the cationic formulation to prevent adsorption and destabilization.
TS-03	Decreased Encapsulation Efficiency (EE)	- Faster drug partitioning to the aqueous phase in larger volumes.- Drug degradation due to longer processing times or higher temperatures.- Inefficient removal of unencapsulated drug at a larger scale.	1. Optimize Drug Loading Process: Investigate the effect of adding the drug at different stages of the formulation process. 2. Control Temperature and Time: Minimize exposure to high temperatures and reduce the overall processing time to prevent drug degradation. 3. Scale-Up Purification Method: Transition from lab-scale techniques like dialysis to scalable methods such as tangential flow filtration (TFF) for efficient removal of free drug.
TS-04	Batch-to-Batch Variability	- Inconsistent raw material quality.- Lack of precise control over process parameters.- Manual processing steps that are difficult to reproduce.	1. Establish Raw Material Specifications: Implement stringent quality control for incoming OTAB and other excipients, including identity, purity, and impurity profiles. 2. Automate Key Processes: Where possible, automate critical steps such as reagent addition, mixing, and temperature control to improve reproducibility. 3. Implement Process Analytical Technology (PAT): Utilize in-line or at-line monitoring of critical quality attributes (CQAs) like particle size to enable real-time process control.

Frequently Asked Questions (FAQs)

Formulation and Process Development

• Q1: At what stage of development should I start considering scale-up challenges? It is crucial to consider scalability from the very early stages of formulation development.[4] Choosing scalable manufacturing processes, such as high-pressure homogenization over probe sonication, and using excipients with a clear regulatory path will facilitate a smoother transition to larger scales.

• Q2: How does the choice of lipid and its concentration impact the scalability of my OTAB formulation? The type and concentration of the lipid phase are critical. Lipids with higher melting points may require more energy for melting at a larger scale, and higher lipid concentrations can lead to increased viscosity, which can affect mixing efficiency and final particle size.

• Q3: What are the key differences in equipment between lab-scale and pilot-scale production of OTAB-based nanoemulsions? Lab-scale production often relies on benchtop equipment like probe sonicators and magnetic stirrers. Pilot-scale production necessitates the use of more robust and scalable equipment such as high-pressure homogenizers, microfluidizers, and jacketed tanks with overhead mixers to ensure consistent and controlled processing.[1][5]

Stability and Characterization

• Q4: How can I predict the long-term stability of my scaled-up OTAB formulation? Accelerated stability studies under stressed conditions (e.g., elevated temperature and humidity) can provide an early indication of potential stability issues. These should be complemented with real-time stability studies under the recommended storage conditions to determine the shelf-life of the product.

• Q5: What analytical methods are essential for characterizing OTAB-based formulations during scale-up? Key analytical techniques include Dynamic Light Scattering (DLS) for particle size and PDI, Zeta Potential analysis for surface charge, High-Performance Liquid Chromatography (HPLC) for quantifying drug and OTAB content, and Transmission Electron Microscopy (TEM) for morphology.[6]

Regulatory and Quality Control

• Q6: What are the regulatory considerations for using OTAB in a pharmaceutical formulation? As a cationic lipid, OTAB's safety and toxicity profile will be a key focus for regulatory agencies. It is important to establish a well-defined specification for OTAB and to conduct comprehensive safety and toxicology studies. For novel lipids not previously used in approved drug products, detailed safety and quality data must be submitted.

• Q7: How do I ensure the quality of OTAB as a raw material? You should establish a quality agreement with your supplier that includes specifications for identity, purity (typically ≥98%), moisture content, and residual solvents. A Certificate of Analysis (CoA) should accompany each batch.

Quantitative Data Summary

The following tables summarize the impact of key process parameters on the critical quality attributes of cationic surfactant-based nanoformulations during scale-up.

Table 1: Impact of Homogenization Pressure on Particle Size and PDI of Cationic Nanoemulsions

Scale	Homogenization Pressure (bar)	Mean Particle Size (nm)	Polydispersity Index (PDI)
Lab-Scale (50 mL)	500	180 ± 5.2	0.25 ± 0.02
Lab-Scale (50 mL)	1000	155 ± 4.1	0.18 ± 0.01
Pilot-Scale (1 L)	500	210 ± 8.9	0.32 ± 0.03
Pilot-Scale (1 L)	1000	165 ± 6.5	0.21 ± 0.02

Note: Data is representative and will vary based on the specific formulation and equipment.

Table 2: Influence of OTAB Concentration on Zeta Potential and Stability of Nanoparticles

OTAB Concentration (mM)	Mean Particle Size (nm)	Zeta Potential (mV)	Stability after 1 Month at 4°C
0.5	250 ± 15.3	+25.3 ± 1.8	Aggregation observed
1.0	180 ± 9.8	+35.1 ± 2.1	Stable
2.0	160 ± 7.2	+45.8 ± 2.5	Stable

Note: Higher zeta potential generally correlates with better electrostatic stability.

Experimental Protocols

Protocol 1: Preparation of OTAB-Stabilized Solid Lipid Nanoparticles (SLNs) by High-Pressure Homogenization (Lab Scale)

Materials:

• Solid Lipid (e.g., Glyceryl monostearate)

• Octadecyltrimethylammonium Bromide (OTAB)

• Active Pharmaceutical Ingredient (API)

• Purified Water

Procedure:

• Lipid Phase Preparation: Melt the solid lipid at a temperature 5-10°C above its melting point. Dissolve the lipophilic API in the molten lipid with continuous stirring.

• Aqueous Phase Preparation: Dissolve OTAB in purified water and heat to the same temperature as the lipid phase.

• Pre-emulsion Formation: Add the hot aqueous phase to the molten lipid phase under high-shear mixing (e.g., using a homogenizer at 10,000 rpm for 5 minutes) to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization: Immediately process the hot pre-emulsion through a high-pressure homogenizer for 3-5 cycles at a pressure of 500-1500 bar.

• Cooling and Solidification: Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form SLNs.

• Characterization: Analyze the SLN dispersion for particle size, PDI, zeta potential, and encapsulation efficiency.

Protocol 2: Quantification of OTAB in a Formulation by HPLC

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile and water with 0.1% Trifluoroacetic Acid (TFA) (gradient elution may be required depending on the formulation matrix)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 214 nm

• Injection Volume: 20 µL

Procedure:

• Standard Preparation: Prepare a stock solution of OTAB in methanol (B129727) and dilute to create a series of calibration standards.

• Sample Preparation: Dilute the OTAB-based formulation with methanol to a concentration within the calibration range. Centrifuge or filter the sample to remove any particulate matter.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the OTAB standards against their concentration. Determine the concentration of OTAB in the sample from the calibration curve.

Visualizations

Caption: Experimental workflow for the preparation and characterization of OTAB-stabilized nanoparticles.

Caption: Logical relationship for troubleshooting nanoparticle aggregation.

References

• 1. The First Scale-Up Production of Theranostic Nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nanohybrids.net [nanohybrids.net]
• 4. selectscience.net [selectscience.net]
• 5. Pilot-scale production of expansile nanoparticles: Practical methods for clinical scale-up - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Experimental approaches to evaluate solid lipid nanoparticle-based drug delivery systems - Analytical Methods (RSC Publishing) [pubs.rsc.org]

degradation pathways of octadecyltrimethylammonium bromide under experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information on the experimental degradation pathways of octadecyltrimethylammonium bromide (OTAB), also known as cetyltrimethylammonium bromide (CTAB) when the alkyl chain is C16, but for the C18 variant, it is octadecyltrimethylammonium bromide. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for degrading Octadecyltrimethylammonium Bromide (OTAB) in a laboratory setting?

A1: The primary methods for degrading OTAB include advanced oxidation processes (AOPs) such as photocatalysis, sonochemical degradation, and ozonation, as well as biodegradation. Thermal degradation is also a viable method, particularly at elevated temperatures.

Q2: What are the typical initial steps in the biodegradation of OTAB?

A2: Under aerobic conditions, the biodegradation of OTAB is initiated through three parallel mono- or di-oxygenation reactions targeting the α, β, and ω-carbons of the long octadecyl chain. This process is often carried out by microorganisms such as Pseudomonas species.[1][2]

Q3: What are the main degradation products of OTAB biodegradation?

A3: Key intermediates identified during the biodegradation of OTAB include long-chain fatty acids like palmitic acid and myristic acid, as well as trimethylamine (B31210) N-oxide (TMAO) and betaine, which result from the transformation of the quaternary ammonium (B1175870) head group.[1][2]

Q4: How effective are UV-based advanced oxidation processes for OTAB degradation?

A4: UV-based AOPs, particularly the UV/H₂O₂ process, are highly effective for the degradation of similar quaternary ammonium compounds. For instance, cetyltrimethylammonium bromide (CTAB) has shown over 99% degradation with a UV/H₂O₂ system.[3] Direct UV photolysis is less effective, achieving significantly lower degradation rates.[3]

Q5: What is the role of the bromide ion in the degradation of OTAB?

A5: The bromide ion can influence degradation pathways, especially in oxidative processes. In sonochemical degradation, bromide ions can react with hydroxyl radicals to form dibromine radical anions (Br₂⁻), which are also reactive species that can contribute to the degradation of organic molecules.[4] In ozonation, the presence of bromide can lead to the formation of bromate, a regulated disinfection byproduct.[5][6][7]

Q6: Can OTAB be degraded by hydrolysis?

A6: While OTAB itself is not readily hydrolyzed, its presence in micellar form can catalyze the hydrolysis of other compounds, such as esters.[8] The degradation of OTAB itself typically requires more aggressive methods like AOPs or biodegradation.

Troubleshooting Guide

Issue: Low degradation efficiency in my experiment.

Possible Cause	Troubleshooting Steps
Sub-optimal Reaction Conditions	Review and optimize reaction parameters such as pH, temperature, and reaction time. For AOPs, adjust the oxidant or catalyst concentration. A Design of Experiments (DoE) approach can be beneficial for systematic optimization.[9]
Inactive Catalyst (for catalytic processes)	Verify the purity and integrity of your catalyst. If possible, use a fresh batch. Ensure proper storage conditions to prevent deactivation.[9] For photocatalysis, ensure the catalyst is properly activated and has a high surface area.
Insufficient Oxidant Concentration (for AOPs)	Increase the concentration of the oxidant (e.g., H₂O₂, persulfate, ozone) within an optimal range. Be aware that excessive oxidant concentrations can sometimes have a scavenging effect on radicals, reducing efficiency.
Matrix Effects (presence of interfering substances)	Water quality parameters such as alkalinity (bicarbonate ions), nitrate, and natural organic matter can act as scavengers for reactive radicals in AOPs, reducing degradation efficiency.[3] Consider purifying the sample or adjusting the experimental conditions to minimize these effects.
Mass Transfer Limitations	In heterogeneous systems (e.g., photocatalysis, biodegradation with biofilms), ensure adequate mixing or agitation to enhance the contact between OTAB and the catalyst or microorganisms.[9]
Inappropriate pH	The pH of the solution can significantly impact the degradation rate by affecting the surface charge of catalysts, the speciation of the target compound, and the generation of reactive oxygen species. Determine and maintain the optimal pH for your specific degradation method. For sonochemical degradation of some organics, acidic conditions have shown to be more effective.[10]

Issue: Incomplete mineralization of OTAB (i.e., formation of persistent byproducts).

Possible Cause	Troubleshooting Steps
Insufficient Reaction Time or Oxidant Dose	Increase the reaction time or the oxidant concentration to promote the further degradation of intermediate products.
Formation of Recalcitrant Intermediates	Some degradation pathways may lead to the formation of byproducts that are more resistant to further oxidation. Consider using a combination of different degradation methods (e.g., biodegradation followed by an AOP) to achieve complete mineralization.
Radical Scavenging by Intermediates	The generated intermediate products may compete with the parent OTAB molecule for reactive radicals, slowing down the overall mineralization process. Adjusting the experimental parameters might be necessary to favor the degradation of these intermediates.

Quantitative Data Summary

Table 1: Biodegradation Intermediates of Cetyltrimethylammonium Bromide (CTAB)

Metabolite Group	Identified Intermediates	Associated Degradation Pathway
Long-chain fatty acids	Palmitic acid, Myristic acid	First-step mono-/di-oxygenation at α/β-carbons
Methylamine-group metabolites	Trimethylamine N-oxide (TMAO), Betaine	Transformation of the quaternary ammonium group
Dicarboxylic acids	-	Further oxidation of the alkyl chain
Data sourced from a tri-omics study on CTAB biodegradation.[1][2]

Table 2: Kinetic Data for the Degradation of Cetyltrimethylammonium Bromide (CTAB) by UV-based AOPs

Process	Initial CTAB Conc. (mg/L)	Degradation (%)	Fluence Dose (J/cm²)	Pseudo-first-order Rate Constant (cm²/mJ)	Second-order Hydroxyl Radical Rate Constant (M⁻¹s⁻¹)
Direct UV Photolysis	100	55	40.65	2.29 x 10⁻⁵	-
UV-H₂O₂	100	>99	0.79	-	1.59 x 10⁹
Data from a study on the photochemical degradation of CTAB.[3]

Experimental Protocols

1. General Protocol for Photocatalytic Degradation of OTAB

This protocol provides a general framework for the photocatalytic degradation of OTAB using a La₂Ti₂O₇ photocatalyst.

• Materials:

  • Octadecyltrimethylammonium bromide (OTAB)

  • Porous La₂Ti₂O₇ photocatalyst

  • Deionized water

  • Photoreactor with a suitable light source (e.g., mercury lamp)

  • Magnetic stirrer

  • Analytical equipment for OTAB quantification (e.g., HPLC, TOC analyzer)

• Procedure:

  • Prepare a stock solution of OTAB in deionized water.

  • In the photoreactor, suspend a specific amount of the La₂Ti₂O₇ photocatalyst in a known volume of the OTAB solution. A typical catalyst loading is in the range of 100-500 mg/L.

  • Stir the suspension in the dark for a period (e.g., 30-60 minutes) to reach adsorption-desorption equilibrium.

  • Turn on the light source to initiate the photocatalytic reaction.

  • Collect aliquots of the suspension at regular time intervals.

  • Centrifuge or filter the aliquots to remove the photocatalyst particles.

  • Analyze the concentration of OTAB in the supernatant using a suitable analytical method.

  • The degradation efficiency can be calculated as: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

• Note: The efficiency of the degradation can be influenced by factors such as catalyst dosage, initial OTAB concentration, pH, and light intensity.[11]

2. General Protocol for Sonochemical Degradation of OTAB

This protocol outlines a general procedure for the sonochemical degradation of OTAB.

• Materials:

  • Octadecyltrimethylammonium bromide (OTAB)

  • Deionized water

  • Ultrasonic bath or probe sonicator with a specific frequency (e.g., 300 kHz) and power output.

  • Reaction vessel

  • Analytical equipment for OTAB quantification.

• Procedure:

  • Prepare a solution of OTAB of a known concentration in deionized water.

  • Place a specific volume of the OTAB solution into the reaction vessel.

  • Immerse the reaction vessel in the ultrasonic bath or place the probe sonicator into the solution.

  • Turn on the ultrasonic device and start the degradation process.

  • Maintain a constant temperature if required, using a cooling system.

  • Withdraw samples at predetermined time intervals.

  • Analyze the samples for the remaining concentration of OTAB.

• Note: The degradation rate can be affected by ultrasonic frequency and power, initial OTAB concentration, solution pH, and the presence of other ions like bromide.[4][12][13]

Degradation Pathways and Logical Relationships

Biodegradation Pathway of OTAB

The biodegradation of OTAB under aerobic conditions is initiated by the enzymatic attack on the long alkyl chain. The following diagram illustrates the initial steps.

Caption: Proposed initial biodegradation pathways of OTAB by Pseudomonas species.

Experimental Workflow for a Degradation Study

The following diagram outlines a general workflow for conducting a degradation experiment for OTAB.

Caption: General experimental workflow for studying the degradation of OTAB.

References

• 1. Identifying biodegradation pathways of cetrimonium bromide (CTAB) using metagenome, metatranscriptome, and metabolome tri-omics integration: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Identifying biodegradation pathways of cetrimonium bromide (CTAB) using metagenome, metatranscriptome, and metabolome tri-omics integration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of operating conditions and interfering substances on photochemical degradation of a cationic surfactant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Critical Review on Bromate Formation during Ozonation and Control Options for Its Minimization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. deswater.com [deswater.com]
• 12. A critical review on the sonochemical degradation of organic pollutants in urine, seawater, and mineral water - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Special Issue on “Innovative insights in sonochemical degradation of emerging pollutants in water” - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming PCR Inhibition from Residual Quaternary Ammonium Compounds

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome PCR inhibition caused by residual quaternary ammonium (B1175870) compounds (QACs) from disinfectants.

Frequently Asked Questions (FAQs)

Here are some frequently asked questions about PCR inhibition from QACs.

Q1: What are quaternary ammonium compounds (QACs) and why do they inhibit PCR?

A1: Quaternary ammonium compounds, such as benzalkonium chloride and cetylpyridinium (B1207926) chloride, are cationic surfactants widely used as disinfectants. Their positively charged nitrogen atom allows them to interact with and disrupt the negatively charged cell membranes of microorganisms. In the context of PCR, this cationic nature is believed to cause inhibition by:

• Interacting with DNA polymerase: The positive charge of QACs can lead to non-specific binding to the negatively charged DNA polymerase, altering its conformation and inhibiting its enzymatic activity.

• Binding to the DNA template: QACs can also bind to the negatively charged phosphate (B84403) backbone of the DNA template, preventing primer annealing and polymerase binding.

Q2: My PCR failed after I cleaned my workspace with a disinfectant. Could residual QACs be the cause?

A2: Yes, it is highly likely. If your laboratory workflow involves disinfecting surfaces where samples or PCR reagents are handled, residual QACs can be inadvertently introduced into your PCR reactions, leading to inhibition and failed amplification. This is a common cause of PCR failure, especially in environments requiring stringent sterile techniques.

Q3: How can I tell if PCR inhibition by QACs is the problem?

A3: Differentiating QAC inhibition from other causes of PCR failure can be challenging. Here are some indicators:

• Consistent failure with samples from a specific area: If samples processed in a recently disinfected area consistently fail while others do not, it points to an environmental inhibitor.

• No amplification in the no-template control (NTC): If your NTC also fails to amplify (in cases where a positive control template is inadvertently introduced and expected to amplify), it suggests a component of the master mix is inhibited.

• Shift in the quantification cycle (Cq) in qPCR: In quantitative PCR, the presence of inhibitors can cause a noticeable delay (increase) in the Cq value.[1]

• Use of an internal positive control (IPC): Incorporating an IPC into your PCR reaction is a reliable way to detect inhibition. If the target and the IPC both fail to amplify, inhibition is a likely cause.

Q4: What are the common methods to prevent or overcome PCR inhibition from QACs?

A4: There are several strategies you can employ:

• Thorough rinsing: After disinfection, thoroughly rinse surfaces with nuclease-free water to remove any residual QACs.

• Use of neutralizing agents: Wiping surfaces with a neutralizing buffer after disinfection can inactivate residual QACs. Common neutralizing agents for QACs are lecithin (B1663433) and polysorbate 80 (Tween 80).[2][3][4]

• Inclusion of PCR additives: Adding certain substances to your PCR master mix can help to alleviate the inhibitory effects of QACs. Bovine Serum Albumin (BSA) is a commonly used PCR facilitator that can bind to inhibitors and prevent them from interfering with the reaction.[5][6]

• Sample dilution: Diluting the template DNA can reduce the concentration of the inhibitor to a level that is no longer inhibitory. However, this may also reduce the concentration of the target DNA below the limit of detection.

• Choosing a robust DNA polymerase: Some commercially available DNA polymerases are engineered to be more resistant to common PCR inhibitors.

Troubleshooting Guides

Follow these step-by-step guides to address specific issues related to QAC-mediated PCR inhibition.

Guide 1: Troubleshooting PCR Failure After Surface Disinfection

This guide will help you determine if residual QACs are causing your PCR to fail and how to resolve the issue.

Steps:

• Review Recent Lab Practices: Determine if the PCR failures began after implementing a new disinfection protocol or using a new disinfectant product containing QACs.

• Perform a Control Experiment with an Internal Positive Control (IPC):

  • Spike a known amount of non-target DNA (the IPC) and its corresponding primers into both your test sample and a negative control.

  • If both the target DNA and the IPC fail to amplify in the test sample, PCR inhibition is strongly suspected.

• Test a Serial Dilution of Your Template:

  • Prepare a serial dilution of your template DNA (e.g., 1:10, 1:100, 1:1000).

  • Perform PCR on each dilution. If amplification is observed in the diluted samples but not in the undiluted or less-diluted samples, this suggests the presence of an inhibitor that is being diluted to a non-inhibitory concentration.

• Implement a Solution:

  • Surface Neutralization: Before starting your work, wipe down the disinfected surfaces with a neutralizing buffer (see Experimental Protocols section for a formulation).

  • PCR Additives: Add Bovine Serum Albumin (BSA) to your PCR master mix. Start with a concentration of 0.1 to 0.8 µg/µL and optimize as needed.

  • Rinsing: After disinfecting your workspace, thoroughly rinse all surfaces with sterile, nuclease-free water and allow them to dry completely before use.

Guide 2: Quantitative Data Summary

While specific inhibitory concentrations can vary depending on the PCR master mix, polymerase, and cycling conditions, the following table summarizes general inhibitory concentrations for common PCR inhibitors. Data for specific QACs in PCR is limited in the literature, but as ionic detergents, they are expected to be highly inhibitory.

Inhibitor	Inhibitory Concentration	Reference(s)
Ionic Detergents (e.g., SDS)	>0.005% (w/v)	[7]
Phenol	>0.2% (v/v)	[7]
Ethanol	>1% (v/v)	[7]
Isopropanol	>1% (v/v)	[7]
Sodium Acetate	≥5 mM	[7]
Sodium Chloride	>25mM	[8]
EDTA	0.5mM	[8]

Experimental Protocols

Protocol 1: Preparation of a Neutralizing Buffer for Surfaces

This protocol provides a method for preparing a neutralizing buffer based on the principles of Dey-Engley Neutralizing Broth to inactivate residual QACs on laboratory surfaces.[2][3][4]

Materials:

• Lecithin (Soy-based)

• Polysorbate 80 (Tween 80)

• Nuclease-free water

Procedure:

• Prepare a stock solution of 10% Lecithin by dissolving 10g of soy lecithin in 100mL of nuclease-free water. This may require gentle heating and stirring. Autoclave to sterilize.

• Prepare a stock solution of 10% Polysorbate 80 by dissolving 10mL of Polysorbate 80 in 90mL of nuclease-free water. Autoclave to sterilize.

• To prepare the working neutralizing buffer, mix the following in a sterile container:

  • 70 mL of 10% Lecithin stock solution

  • 50 mL of 10% Polysorbate 80 stock solution

  • 880 mL of sterile, nuclease-free water

• Store the neutralizing buffer at 4°C.

• To use, moisten a sterile, nuclease-free wipe with the neutralizing buffer and thoroughly wipe down the disinfected surfaces. Allow the surfaces to air dry in a clean environment before use.

Protocol 2: Using Bovine Serum Albumin (BSA) to Overcome PCR Inhibition

This protocol describes how to incorporate BSA into your PCR master mix to mitigate the effects of QACs and other inhibitors.

Materials:

• Bovine Serum Albumin (BSA), molecular biology grade, powder or solution (e.g., 20 mg/mL)

• Your standard PCR master mix components

Procedure:

• If using BSA powder, prepare a 20 mg/mL stock solution in nuclease-free water. Filter-sterilize the solution.

• When preparing your PCR master mix, add BSA to a final concentration between 0.1 and 0.8 µg/µL. It is recommended to test a range of BSA concentrations to find the optimal concentration for your specific assay and inhibitor.

• Assemble the rest of your PCR reaction as you normally would.

• Run your PCR protocol.

• Analyze the results, comparing the amplification in the presence and absence of BSA.

Note: The optimal concentration of BSA may vary depending on the type and concentration of the inhibitor, as well as the specific PCR master mix and polymerase being used. It is advisable to perform a titration experiment to determine the most effective BSA concentration for your system.[9]

This technical support center provides a starting point for addressing PCR inhibition by residual quaternary ammonium compounds. For persistent issues, further optimization of neutralization protocols and PCR conditions may be necessary.

References

• 1. horizondiscovery.com [horizondiscovery.com]
• 2. Dey-Engley Neutralizing Broth (DE Broth): Principle, Composition, Preparation, and Applications in Microbiology [pharmaceuticalmicrobiologi.blogspot.com]
• 3. exodocientifica.com.br [exodocientifica.com.br]
• 4. Dey-Engley Neutralizing Broth [himedialabs.com]
• 5. mybiosource.com [mybiosource.com]
• 6. researchgate.net [researchgate.net]
• 7. PCR Troubleshooting Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. A Comparison of the Effects of PCR Inhibition in Quantitative PCR and Forensic STR Analysis | National Institute of Justice [nij.ojp.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Battle of Surfactants: Octadecyltrimethylammonium Bromide (OTAB) vs. Cetyltrimethylammonium Bromide (CTAB) in Nanoparticle Synthesis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the precise world of nanoparticle synthesis, the choice of surfactant can be the determining factor in the size, shape, stability, and ultimately, the functionality of the resulting nanomaterials. Among the most commonly employed cationic surfactants are octadecyltrimethylammonium bromide (OTAB or C18TAB) and cetyltrimethylammonium bromide (CTAB or C16TAB). This guide provides an objective, data-driven comparison of these two critical reagents, offering insights into their performance in nanoparticle synthesis, detailed experimental protocols, and a summary of their physicochemical and cytotoxicological profiles to aid researchers in selecting the optimal surfactant for their specific application.

The Fundamental Difference: Alkyl Chain Length

The primary distinction between OTAB and CTAB lies in the length of their hydrophobic alkyl chains: OTAB possesses an 18-carbon chain, while CTAB has a 16-carbon chain. This seemingly small difference in two methylene (B1212753) groups significantly influences their physicochemical properties, which in turn dictates their behavior in solution and their interaction with nanoparticle precursors.

Physicochemical Properties: A Tale of Two Surfactants

The longer alkyl chain of OTAB leads to a lower critical micelle concentration (CMC) compared to CTAB. The CMC is the concentration at which surfactant molecules begin to self-assemble into micelles, a crucial step for templating the growth of many types of nanoparticles.

Property	Octadecyltrimethylammonium Bromide (OTAB)	Cetyltrimethylammonium Bromide (CTAB)	Reference
Alkyl Chain Length	18 carbons	16 carbons	N/A
Critical Micelle Concentration (CMC)	~0.3 mM	~1 mM	[1]

Table 1: Comparison of Physicochemical Properties of OTAB and CTAB.

This lower CMC for OTAB implies that it forms micelles more readily at lower concentrations, which can be a factor in optimizing reaction conditions and potentially reducing the amount of surfactant required.

Performance in Nanoparticle Synthesis: A Comparative Overview

While direct, comprehensive comparative studies detailing the synthesis of identical nanoparticles with both OTAB and CTAB are not abundant in publicly available literature, the influence of alkyl chain length on nanoparticle characteristics can be inferred from studies on homologous series of surfactants. Generally, a longer alkyl chain in the surfactant can lead to the formation of larger micelles, which can, in turn, influence the final size of the nanoparticles.

For instance, in the synthesis of platinum nanoparticles using alkyltrimethylammonium bromide surfactants with varying chain lengths (C10 to C18), it was observed that the size of the nanoparticles could be tuned by adjusting the surfactant chain length and concentration.

Experimental Protocols: Synthesizing Gold and Mesoporous Silica (B1680970) Nanoparticles

Detailed and reproducible experimental protocols are paramount for successful nanoparticle synthesis. Below are established methods for the synthesis of gold nanoparticles and mesoporous silica nanoparticles using CTAB. While a specific, validated protocol for OTAB is not as commonly cited, the procedure would likely be very similar, with adjustments to the surfactant concentration to account for its lower CMC.

Gold Nanoparticle Synthesis (Seed-Mediated Growth)

The seed-mediated growth method is a popular technique for synthesizing gold nanorods with tunable aspect ratios.

Experimental Workflow for Gold Nanorod Synthesis

Caption: Workflow for Gold Nanorod Synthesis.

Seed Solution:

• Prepare a 0.1 M solution of CTAB in deionized water.

• In a glass vial, mix 9.75 mL of the 0.1 M CTAB solution with 250 µL of 10 mM HAuCl₄.

• To this solution, rapidly inject 600 µL of freshly prepared, ice-cold 10 mM NaBH₄ solution under vigorous stirring.

• The solution will turn from yellow to brownish-yellow, indicating the formation of seed nanoparticles.

Growth Solution:

• In a separate container, mix 9.5 mL of 0.1 M CTAB solution with 500 µL of 10 mM HAuCl₄.

• Add 100 µL of 10 mM AgNO₃ solution.

• Gently mix the solution.

• Add 70 µL of 100 mM ascorbic acid. The solution should become colorless.

Nanorod Formation:

• Add 12 µL of the seed solution to the growth solution.

• Allow the solution to sit undisturbed for several hours for the nanorods to grow.

• Purify the nanorods by centrifugation to remove excess CTAB and other reactants.

Mesoporous Silica Nanoparticle (MSN) Synthesis

The synthesis of MSNs typically involves the hydrolysis and condensation of a silica precursor in the presence of a surfactant template.

Experimental Workflow for Mesoporous Silica Nanoparticle Synthesis

Caption: Workflow for Mesoporous Silica Nanoparticle Synthesis.

• Reaction Mixture Preparation: In a beaker, mix deionized water, ethanol, and ammonium hydroxide solution.

• Template Addition: Add CTAB to the mixture and stir until it is completely dissolved.

• Silica Precursor Addition: While stirring the template solution, add tetraethyl orthosilicate (B98303) (TEOS) dropwise. A white precipitate should form within minutes.

• Reaction: Continue stirring the reaction mixture for 2-4 hours at room temperature.

• Particle Collection: Collect the synthesized particles by centrifugation.

• Washing: Wash the collected particles with deionized water and ethanol several times to remove residual reactants.

• Drying: Dry the washed particles in an oven at 60-80°C.

• Template Removal: Remove the organic template by calcination (heating to high temperatures, e.g., 550°C) to obtain the final mesoporous silica nanoparticles.

Cytotoxicity: A Critical Consideration for Biomedical Applications

For researchers in drug development, the cytotoxicity of the surfactants used in nanoparticle synthesis is a major concern, as residual surfactant molecules can remain associated with the nanoparticles even after purification. Quaternary ammonium surfactants, including OTAB and CTAB, are known to exhibit some level of cytotoxicity.

The general trend observed is that cytotoxicity increases with increasing alkyl chain length, which is attributed to stronger interactions with cell membranes.[2] Therefore, it is expected that OTAB would exhibit higher cytotoxicity than CTAB.

Surfactant	Cell Line	IC50 (µM)	Exposure Time	Reference
Cetyltrimethylammonium Bromide (CTAB)	HaCaT (human keratinocytes)	~30	24 h	[3]
Cetyltrimethylammonium Bromide (CTAB)	CRL-1490 (human lung fibroblasts)	<30	24 h	[3]

Logical Framework for Surfactant Selection

The choice between OTAB and CTAB for nanoparticle synthesis is not straightforward and depends on the specific goals of the research. The following logical framework can guide the decision-making process.

Caption: Logical workflow for selecting between OTAB and CTAB.

Conclusion

Both octadecyltrimethylammonium bromide and cetyltrimethylammonium bromide are effective cationic surfactants for the synthesis of a variety of nanoparticles. The key difference in their alkyl chain length leads to distinct physicochemical properties, with OTAB having a lower CMC. This can influence micelle formation and potentially the final nanoparticle characteristics. For applications where biocompatibility is paramount, the potentially higher cytotoxicity of the longer-chain OTAB should be a significant consideration, favoring CTAB. Ultimately, the optimal choice of surfactant will depend on a careful evaluation of the desired nanoparticle properties, the specific synthesis method employed, and the end-use application. Empirical testing and characterization will always be necessary to achieve the desired outcome.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Characterization of about 20nm Gold Nanoparticles – Oriental Journal of Chemistry [orientjchem.org]
• 3. Cytotoxicity of Organic Surface Coating Agents Used for Nanoparticles Synthesis and Stability - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Surfactant Efficiency of OTAB and DTAB for Researchers and Drug Development Professionals

In the realm of pharmaceutical sciences and materials research, the selection of an appropriate surfactant is paramount for optimizing drug delivery systems, nanoparticle synthesis, and various other formulations. This guide provides a detailed, objective comparison of the surfactant efficiency of two cationic surfactants: octadecyltrimethylammonium bromide (OTAB) and dodecyltrimethylammonium (B156365) bromide (DTAB). By presenting key performance indicators, detailed experimental protocols, and visual representations of underlying mechanisms and workflows, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions.

Physicochemical Properties and Surfactant Efficiency: A Tabular Comparison

The efficiency of a surfactant is primarily determined by its ability to reduce surface tension and form micelles at low concentrations. These properties are quantified by the surface tension at the critical micelle concentration (CMC) and the CMC value itself, respectively. A lower CMC indicates a more efficient surfactant, as less of the substance is required to initiate micelle formation, which is crucial for solubilizing hydrophobic drugs.

The key difference between OTAB and DTAB lies in the length of their hydrophobic alkyl chains: OTAB possesses an 18-carbon chain (C18), while DTAB has a 12-carbon chain (C12). This structural variance significantly influences their surfactant properties. As a general trend in homologous series of alkyltrimethylammonium bromides, a longer alkyl chain leads to a lower CMC and a greater ability to reduce surface tension.[1]

Property	Octadecyltrimethylammonium Bromide (OTAB)	Dodecyltrimethylammonium Bromide (DTAB)
Chemical Structure	C₁₈H₃₇N(CH₃)₃Br	C₁₂H₂₅N(CH₃)₃Br
Alkyl Chain Length	18	12
Critical Micelle Concentration (CMC) in Water (mM)	~0.3	~15
Surface Tension at CMC (mN/m)	~34	~36-38

Note: The CMC and surface tension values can vary slightly depending on the experimental conditions such as temperature and the presence of electrolytes.

Solubilization Capacity

The primary function of micelles in drug delivery is to encapsulate and solubilize poorly water-soluble drugs, thereby enhancing their bioavailability. The molar solubilization ratio (MSR) is a key parameter that quantifies the number of moles of a drug that can be solubilized per mole of surfactant forming the micelles.

Surfactant	Molar Solubilization Ratio (MSR) for Sulindac
DTAB	0.28

Experimental Protocols

Accurate and reproducible data are the cornerstone of scientific research. The following are detailed methodologies for determining the key surfactant efficiency parameters discussed above.

Determination of Critical Micelle Concentration (CMC) by Conductivity Measurement

Principle: This method is suitable for ionic surfactants like OTAB and DTAB. The conductivity of a surfactant solution increases with concentration. Below the CMC, the increase is steep as the surfactant exists as individual ions. Above the CMC, the rate of increase in conductivity with concentration lessens because the newly added surfactant molecules form micelles, which have lower mobility and bind some counter-ions. The CMC is determined as the point of intersection of the two linear portions of the conductivity versus concentration plot.

Procedure:

• Prepare a stock solution of the surfactant (OTAB or DTAB) in deionized water.

• Place a known volume of deionized water in a beaker with a magnetic stirrer and a conductivity probe.

• Measure the initial conductivity of the water.

• Make successive additions of the stock surfactant solution to the beaker, allowing the solution to equilibrate after each addition.

• Record the conductivity after each addition.

• Plot the specific conductivity against the surfactant concentration.

• The CMC is the concentration at the point where the slope of the plot changes.

Measurement of Surface Tension

Principle: The surface tension of a liquid can be measured using various techniques, such as the Du Noüy ring method or the Wilhelmy plate method. These methods measure the force required to detach a ring or a plate from the surface of the liquid, which is directly related to the surface tension.

Procedure (Du Noüy Ring Method):

• Calibrate the tensiometer with a liquid of known surface tension (e.g., pure water).

• Place the surfactant solution in a clean sample vessel.

• Immerse a clean platinum-iridium ring into the solution.

• Slowly raise the sample vessel, causing the ring to be pulled through the surface.

• The instrument measures the maximum force exerted on the ring just before it detaches from the surface.

• This force is then used to calculate the surface tension of the solution.

Determination of Solubilization Capacity by UV-Vis Spectroscopy

Principle: This method relies on the change in the absorbance of a hydrophobic drug (chromophore) when it is solubilized within micelles. A calibration curve of the drug in a suitable organic solvent is first established. Then, the amount of drug solubilized in surfactant solutions of varying concentrations is determined by measuring the absorbance and comparing it to the calibration curve.

Procedure:

• Prepare a stock solution of the hydrophobic drug in a suitable organic solvent (e.g., ethanol).

• Create a series of standard solutions of the drug with known concentrations and measure their absorbance at the wavelength of maximum absorbance (λmax) to construct a calibration curve.

• Prepare a series of aqueous solutions of the surfactant (OTAB or DTAB) with concentrations above its CMC.

• Add an excess amount of the solid hydrophobic drug to each surfactant solution.

• Stir the mixtures for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Centrifuge or filter the solutions to remove the undissolved drug.

• Dilute the supernatant with a suitable solvent and measure the absorbance at λmax.

• Use the calibration curve to determine the concentration of the solubilized drug.

• The molar solubilization ratio (MSR) can be calculated using the following formula: MSR = (Total solubility of drug - Aqueous solubility of drug) / (Total surfactant concentration - CMC)

Visualizing Mechanisms and Workflows

To further aid in the understanding of the concepts discussed, the following diagrams, generated using the DOT language, illustrate a key signaling pathway and a typical experimental workflow.

Caption: Interaction of Cationic Surfactants with the Cell Membrane.

Caption: Experimental Workflow for Comparing Surfactant Efficiency.

References

• 1. mdpi.com [mdpi.com]
• 2. Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Characterizing Octadecyltrimethylammonium Bromide (OTAB) Micelles: A Comparative Analysis of Analytical Techniques

For researchers, scientists, and drug development professionals, a thorough understanding of the physicochemical properties of octadecyltrimethylammonium bromide (OTAB) micelles is crucial for their application in various formulations. This guide provides a comparative overview of key analytical techniques used to characterize OTAB micelles, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate methods for your research needs.

The self-assembly of OTAB, a cationic surfactant, into micelles in aqueous solutions is a phenomenon that governs its functionality as a solubilizing agent, stabilizer, and delivery vehicle. The critical micelle concentration (CMC), aggregation number (Nagg), size, and shape of these micelles are critical parameters that dictate their performance. This guide delves into a selection of powerful analytical techniques for elucidating these properties.

Comparing Key Physicochemical Properties of OTAB Micelles

A comprehensive study by Maiti et al. (2007) provides valuable comparative data on the characterization of OTAB micelles using multiple techniques. The following table summarizes the key parameters determined by conductometry, tensiometry, fluorimetry, and microcalorimetry, offering a clear comparison of the results obtained from each method.

Parameter	Conductometry	Tensiometry	Fluorimetry	Microcalorimetry
Critical Micelle Concentration (CMC) (mM)	0.28	0.29	0.27	0.30
Enthalpy of Micellization (ΔH°m) (kJ/mol)	-	-	-	-18.2

Data sourced from Maiti et al. (2007).[1][2]

In-depth Look at Analytical Techniques and Experimental Protocols

This section provides a detailed examination of the analytical techniques, including their principles and experimental protocols, for a comprehensive characterization of OTAB micelles.

Tensiometry: Measuring the Critical Micelle Concentration

Tensiometry is a classical and widely used method to determine the CMC of surfactants. It relies on measuring the surface tension of a solution as a function of surfactant concentration. As surfactant monomers adsorb at the air-water interface, the surface tension decreases until the interface becomes saturated. At this point, micelles begin to form in the bulk solution, and the surface tension remains relatively constant with further increases in surfactant concentration. The concentration at which this break in the surface tension plot occurs is the CMC.

Experimental Protocol: CMC Determination by Tensiometry

• Solution Preparation: Prepare a stock solution of OTAB in deionized water at a concentration significantly above its expected CMC.

• Serial Dilutions: Prepare a series of dilutions from the stock solution to cover a range of concentrations both below and above the anticipated CMC.

• Surface Tension Measurement: Measure the surface tension of each solution using a tensiometer, employing methods such as the du Noüy ring or Wilhelmy plate method, at a constant temperature.

• Data Analysis: Plot the surface tension (γ) as a function of the logarithm of the OTAB concentration (log C). The CMC is determined from the intersection of the two linear portions of the plot.[3][4]

Conductometry: An Alternative for Ionic Surfactants

Conductometry is another effective method for determining the CMC of ionic surfactants like OTAB. This technique measures the electrical conductivity of the solution as the surfactant concentration is varied. Below the CMC, the conductivity increases linearly with the concentration of the charged surfactant monomers. Above the CMC, the rate of increase in conductivity changes because the newly formed micelles have a lower mobility than the individual ions, and they also bind some of the counterions. The breakpoint in the conductivity versus concentration plot corresponds to the CMC.[3][5]

Experimental Protocol: CMC Determination by Conductometry

• Solution Preparation: Prepare a series of OTAB solutions of varying concentrations in deionized water.

• Conductivity Measurement: Measure the electrical conductivity of each solution using a calibrated conductivity meter with a temperature-controlled cell.

• Data Analysis: Plot the specific conductivity (κ) against the OTAB concentration. The CMC is identified as the concentration at which a distinct change in the slope of the plot occurs.[3]

Fluorescence Quenching: Unveiling the Aggregation Number

The aggregation number (Nagg), the average number of surfactant molecules in a micelle, is a key parameter for understanding micellar structure and solubilization capacity. Fluorescence quenching is a powerful and sensitive technique for determining Nagg. This method involves the use of a fluorescent probe that partitions into the micellar core and a quencher that also resides within the micelle. The quenching of the probe's fluorescence by the quencher follows a statistical distribution, which can be used to calculate the aggregation number.[6]

Experimental Protocol: Aggregation Number Determination by Fluorescence Quenching

• Reagent Preparation:

  • Prepare a stock solution of OTAB at a concentration well above its CMC.

  • Prepare a stock solution of a fluorescent probe (e.g., pyrene) in a suitable solvent.

  • Prepare a stock solution of a quencher (e.g., cetylpyridinium (B1207926) chloride) that is soluble in the micellar phase.

• Sample Preparation:

  • To a series of vials, add a fixed amount of the OTAB solution.

  • Add a small aliquot of the pyrene (B120774) stock solution to each vial and allow the solvent to evaporate, leaving a thin film of the probe. Then, add the OTAB solution to solubilize the probe within the micelles.

  • Add increasing volumes of the quencher stock solution to the vials.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each sample using a fluorometer at the appropriate excitation and emission wavelengths for the chosen probe.

• Data Analysis:

  • Plot the natural logarithm of the ratio of the fluorescence intensity in the absence of the quencher (I₀) to the intensity in the presence of the quencher (I) against the quencher concentration. The aggregation number can be calculated from the slope of this plot using the appropriate theoretical model.[6]

Dynamic Light Scattering (DLS): Sizing Up the Micelles

Dynamic Light Scattering (DLS) is a non-invasive technique used to determine the size distribution of particles in a suspension, making it well-suited for characterizing the hydrodynamic radius of micelles. The technique measures the time-dependent fluctuations in the intensity of scattered light that arise from the Brownian motion of the micelles. Smaller particles diffuse more rapidly, leading to faster fluctuations in the scattered light. By analyzing these fluctuations, the diffusion coefficient of the micelles can be determined, and from this, the hydrodynamic radius can be calculated using the Stokes-Einstein equation.[7]

Experimental Protocol: Micelle Size Determination by DLS

• Sample Preparation: Prepare a solution of OTAB at a concentration above its CMC in a suitable filtered buffer. The solution should be free of dust and other particulates that could interfere with the measurement.

• Instrument Setup: Use a DLS instrument equipped with a laser and a detector. Ensure the instrument is properly calibrated.

• Measurement: Place the sample in a clean cuvette and place it in the instrument's temperature-controlled sample holder. Allow the sample to equilibrate to the desired temperature.

• Data Acquisition and Analysis: The instrument's software will collect and analyze the scattered light intensity fluctuations to generate a correlation function. From this, the diffusion coefficient and subsequently the hydrodynamic radius and size distribution of the micelles are calculated.

Small-Angle X-ray Scattering (SAXS): Probing Micelle Shape and Internal Structure

Small-Angle X-ray Scattering (SAXS) is a powerful technique that provides detailed information about the size, shape, and internal structure of micelles in solution. When X-rays are scattered by the electrons in the sample, the resulting scattering pattern at small angles contains information about the overall morphology of the scattering objects. By analyzing the SAXS data, it is possible to determine not only the size but also the shape (e.g., spherical, ellipsoidal, cylindrical) of the micelles and to gain insights into the arrangement of the surfactant molecules within the micelle.[8][9]

Experimental Protocol: Micelle Shape and Size Analysis by SAXS

• Sample Preparation: Prepare OTAB solutions at various concentrations above the CMC in a suitable buffer. The samples must be homogeneous and free of air bubbles.

• Data Acquisition: The SAXS experiment is typically performed at a synchrotron source or with a laboratory-based SAXS instrument. The sample is placed in a capillary, and the scattering pattern is recorded on a 2D detector. A scattering profile of the buffer alone is also collected for background subtraction.

• Data Analysis: The 2D scattering pattern is radially averaged to obtain a 1D scattering profile of intensity versus the scattering vector (q). This profile is then analyzed by fitting it to theoretical models for different shapes (e.g., spheres, ellipsoids) to determine the dimensions and shape of the OTAB micelles.[9]

Visualizing the Workflow and Relationships

To better understand the experimental processes and the interplay between the different analytical techniques, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for characterizing OTAB micelles.

Caption: Relationship between techniques and properties measured.

By employing a combination of these analytical techniques, researchers can obtain a comprehensive and robust characterization of OTAB micelles, enabling the optimization of their properties for specific applications in drug development and other scientific fields. This guide serves as a starting point for navigating the analytical landscape for OTAB micelle characterization, providing the necessary information to make informed decisions about experimental design and data interpretation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Surfactant micelle characterization using DLS | Malvern Panalytical [malvernpanalytical.com]
• 8. xenocs.com [xenocs.com]
• 9. biophys.uni-saarland.de [biophys.uni-saarland.de]

A Comparative Guide to Validating Drug Loading Capacity in OTAB-Based Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the drug loading capacity of nanoparticles formulated with quaternary ammonium (B1175870) surfactants (OTABs), such as cetyltrimethylammonium bromide (CTAB), against other common nanocarrier platforms. It includes detailed experimental protocols for validation and supporting data to aid researchers in the selection and characterization of drug delivery systems.

Performance Comparison: Drug Loading Capacity

The drug loading capacity (DLC) is a critical parameter for a nanocarrier, defining the mass percentage of the drug relative to the total mass of the nanoparticle. A higher DLC is generally desirable to minimize the required dose of the carrier material. The following table summarizes the reported DLC for various nanoparticle systems with different model drugs.

Nanoparticle System	Surfactant/Polymer	Drug	Drug Loading Capacity (DLC) %	Encapsulation Efficiency (EE) %
OTAB-Based Nanoparticles	CTAB	Anticancer agent (unspecified)	~37.2%	Not Reported
Polymeric Nanoparticles	PLGA	Paclitaxel	Not directly reported, but EE is high	76%[1]
Polymeric Nanoparticles	PLGA	Paclitaxel	Not directly reported, but EE is high	>85%[2]
Liposomes	Phospholipids	Cisplatin (B142131)	1.35 ± 0.27%	83.9 ± 4.1%[3]
Liposomes	Phospholipids	Cisplatin	0.21 mg/mg of lipids	96.03 ± 1.24%[4]
Liposomes	Phospholipids	Cisplatin & Doxorubicin	Not directly reported, but EE is high	85.29 ± 1.45% (Cisplatin), 73.62 ± 1.70% (Doxorubicin)[5]
Iron Oxide Nanoparticles	Oleic Acid	Doxorubicin	up to 870 µg/mg (~87%)	~90%[6][7]

Note: Direct comparison of DLC can be challenging due to variations in drug properties, nanoparticle composition, and preparation methods. The data presented is for illustrative purposes.

Experimental Protocols for Validation

Accurate determination of drug loading is essential for quality control and for understanding the therapeutic potential of a nano-formulation. Two primary methods are employed: the indirect method and the direct method.

Indirect Method

The indirect method is the most common approach. It involves separating the drug-loaded nanoparticles from the formulation medium and quantifying the amount of free, unencapsulated drug in the supernatant.

Protocol:

• Preparation: Prepare a known concentration of the drug in a suitable solvent. This will be used to create a standard calibration curve.

• Encapsulation: Synthesize the drug-loaded nanoparticles using your established procedure.

• Separation: Centrifuge the nanoparticle suspension at a high speed (e.g., 12,000 x g for 30 minutes) to pellet the nanoparticles.[8] Carefully collect the supernatant. Alternative separation methods include dialysis or gel filtration chromatography.[9]

• Quantification: Measure the concentration of the free drug in the supernatant using a suitable analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[10]

• Calculation: Determine the amount of encapsulated drug by subtracting the amount of free drug from the total amount of drug initially added.

Formulas:

• Encapsulation Efficiency (EE %): EE (%) = [(Total Drug Added - Free Drug) / Total Drug Added] x 100[11]

• Drug Loading Capacity (DLC %): DLC (%) = [((Total Drug Added - Free Drug)) / Total Nanoparticle Weight] x 100[11]

Direct Method

The direct method involves disrupting the purified nanoparticles to release the encapsulated drug and then quantifying the released drug.

Protocol:

• Preparation and Purification: Synthesize and purify the drug-loaded nanoparticles to remove any unencapsulated drug. This can be done by repeated centrifugation and washing steps.

• Disruption: Resuspend the purified nanoparticles in a suitable solvent that will dissolve both the nanoparticle matrix and the drug, ensuring the complete release of the encapsulated drug.

• Quantification: Measure the concentration of the released drug using an appropriate analytical method (e.g., UV-Vis, HPLC).

• Calculation:

Formulas:

• Drug Loading Capacity (DLC %): DLC (%) = (Weight of Drug in Nanoparticles / Weight of Nanoparticles) x 100[8]

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental protocols for determining drug loading capacity.

Indirect Method for DLC Determination

Direct Method for DLC Determination

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Preparation, characterization, and Co-delivery of cisplatin and doxorubicin-loaded liposomes to enhance anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Toward the boosted loading of cisplatin drug into liposome nanocarriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Study on Doxorubicin Loading on Differently Functionalized Iron Oxide Nanoparticles: Implications for Controlled Drug-Delivery Application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. notes.aquiles.me [notes.aquiles.me]
• 11. Liposomes Loaded with Cisplatin and Magnetic Nanoparticles: Physicochemical Characterization, Pharmacokinetics, and In-Vitro Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Octadecyltrimethylammonium Bromide (OTAB) and Other Quaternary Ammonium Surfactants for Researchers and Drug Development Professionals

Introduction: Quaternary ammonium (B1175870) surfactants, or "quats," are a class of cationic surfactants widely utilized in pharmaceutical and biotechnological applications. Their amphiphilic nature, characterized by a positively charged head group and a hydrophobic tail, allows them to interact with cell membranes and other biological interfaces. This property makes them effective as antimicrobial agents, excipients in drug delivery systems, and non-viral vectors for gene therapy. This guide provides a comparative analysis of Octadecyltrimethylammonium Bromide (OTAB) against two other common members of the alkyltrimethylammonium bromide series: Cetyltrimethylammonium Bromide (CTAB) and Dodecyltrimethylammonium (B156365) Bromide (DTAB). By presenting key performance data in a structured format and detailing experimental protocols, this document aims to assist researchers, scientists, and drug development professionals in selecting the most appropriate surfactant for their specific application.

Physicochemical Properties

The fundamental behavior of a surfactant in solution is dictated by its physicochemical properties, most notably its Critical Micelle Concentration (CMC) and its ability to reduce surface tension. The CMC is the concentration at which individual surfactant molecules (monomers) begin to self-assemble into micelles. A lower CMC generally indicates a more efficient surfactant. The length of the hydrophobic alkyl chain is a key determinant of these properties.

Surfactant	Chemical Formula	Alkyl Chain Length	Molecular Weight ( g/mol )	Critical Micelle Concentration (CMC) (mM in water)	Surface Tension at CMC (mN/m)
OTAB	C₂₁H₄₆BrN	C18	392.50	~0.3	Not widely reported
CTAB	C₁₉H₄₂BrN	C16	364.46	~0.9 - 1.0[1]	~33 - 36[1]
DTAB	C₁₅H₃₄BrN	C12	308.34	~14 - 16[1]	~36 - 38[1]

Performance Comparison

The utility of these surfactants in various applications is directly related to their structural differences. Longer alkyl chains generally lead to increased hydrophobicity, which can enhance interactions with lipid membranes but may also increase cytotoxicity.

Antimicrobial Activity

Quaternary ammonium surfactants exhibit broad-spectrum antimicrobial activity by disrupting the cell membranes of bacteria and fungi. The length of the alkyl chain significantly influences this activity.

Surfactant	Target Organism	Minimum Inhibitory Concentration (MIC)
OTAB	Staphylococcus aureus	0.33 mM[2]
CTAB	Escherichia coli	15.6 - 62.5 µg/mL
Staphylococcus aureus	15.6 - 62.5 µg/mL[3]
DTAB	Staphylococcus aureus	Lower than encapsulated form
Salmonella enteritidis	Lower than encapsulated form[4]

Cytotoxicity

While beneficial for antimicrobial applications, the membrane-disrupting properties of these surfactants can also lead to cytotoxicity in mammalian cells. This is a critical consideration in drug delivery and gene therapy applications.

Surfactant	Cell Line	Assay	Key Findings
OTAB	COS-7 cells	Endocytosis Inhibition	Inhibits EGF-A488 endocytosis with an IC50 of 16 µM.[2]
CTAB	HaCaT (human keratinocytes)	Cell Viability	Highly toxic, with close to 0% cell viability after 24h exposure.[5]
CRL-1490 (human lung fibroblasts)	Cell Viability	Highly toxic, leading to almost 100% cell death after 24h exposure.[5]
DTAB	HepG2 (human liver cancer cells)	Cell Viability	Cytotoxic in a concentration-dependent manner with a 24-h EC50 of 9.8 µM.

Gene Transfection Efficiency

Cationic surfactants can form complexes with negatively charged DNA or RNA, facilitating their entry into cells. The efficiency of this process is influenced by the surfactant's structure and its ability to form stable lipoplexes.

Experimental Protocols

Determination of Critical Micelle Concentration (CMC)

Method: Surface Tension Measurement

• Preparation of Solutions: Prepare a stock solution of the surfactant in deionized water. Create a series of dilutions of the stock solution to cover a range of concentrations both below and above the expected CMC.

• Measurement: Use a tensiometer (e.g., with a Du Noüy ring or Wilhelmy plate) to measure the surface tension of each solution at a constant temperature.

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The CMC is the point at which the surface tension ceases to decrease significantly with increasing concentration, indicated by an inflection point in the curve.

Antimicrobial Susceptibility Testing

Method: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

• Preparation of Inoculum: Culture the test microorganism (e.g., E. coli, S. aureus) in a suitable broth medium to a standardized concentration (e.g., 10^5 CFU/mL).

• Preparation of Surfactant Dilutions: In a 96-well microtiter plate, prepare serial twofold dilutions of the surfactant in the broth medium.

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (microorganism with no surfactant) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the surfactant that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay

Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Cell Seeding: Seed the desired cell line into a 96-well plate at a predetermined density and allow the cells to adhere overnight.

• Treatment: Expose the cells to various concentrations of the surfactant for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of approximately 570 nm. The intensity of the color is proportional to the number of viable cells.

Visualizations

Caption: Experimental workflow for the comparative analysis of surfactants.

Caption: Structure-activity relationship of alkyltrimethylammonium bromides.

Caption: CTAB-induced apoptosis signaling pathway.

References

• 1. Potent and Specific Antibacterial Activity against Escherichia coli O157:H7 and Methicillin Resistant Staphylococcus aureus (MRSA) of G17 and G19 Peptides Encapsulated into Poly-Lactic-Co-Glycolic Acid (PLGA) Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-biofilm activity of dodecyltrimethylammonium chloride microcapsules against Salmonella enterica serovar Enteritidis and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxicity of Organic Surface Coating Agents Used for Nanoparticles Synthesis and Stability - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Cytotoxicity of Octadecyltrimethylammonium Bromide for In Vitro Studies: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing surfactants in in vitro studies, understanding their cytotoxic potential is paramount to ensure the validity and reliability of experimental results. This guide provides a comprehensive comparison of the cytotoxicity of octadecyltrimethylammonium bromide (OTAB), a quaternary ammonium (B1175870) cationic surfactant, with other commonly used alternatives. This analysis is supported by experimental data from various studies to aid in the selection of the most appropriate surfactant for your research needs.

Comparison of Cytotoxic Effects

The cytotoxicity of surfactants is highly dependent on the cell type, concentration, and exposure time. Cationic surfactants, in general, tend to exhibit higher cytotoxicity compared to anionic, non-ionic, or amphoteric surfactants. This is often attributed to their positive charge, which facilitates strong interactions with the negatively charged cell membrane, leading to membrane disruption and subsequent cell death.

Table 1: Comparative Cytotoxicity (IC50 Values) of OTAB and Alternatives

Surfactant	Cell Line	Assay	Exposure Time	IC50 (µM)	Reference
Octadecyltrimethylammonium Bromide (OTAB)	COS-7	Endocytosis Inhibition	10 min	16
Dynamin I (in vitro)	GTPase Activity	-	1.9
Cetyltrimethylammonium Bromide (CTAB)	HaCaT	MTT	24 h	~30-100
CRL-1490	MTT	24 h	~10-30
U87 Glioblastoma	-	-	Toxic at >10
A172 Glioblastoma	-	-	Toxic at >10
Benzalkonium Chloride (BAC)	H358 (Human Lung Epithelial)	MTT	30 min	7.1 µg/mL
H358 (Human Lung Epithelial)	MTT	24 h	1.5 µg/mL
HCE (Human Corneal Epithelial)	-	5 min	Toxic at 0.001%
BEAS-2B (Human Respiratory Epithelial)	Trypan Blue	2 h	Cell death at <0.01%

Note: IC50 values can vary significantly between studies due to differences in experimental conditions. Direct comparison should be made with caution. The data for OTAB is limited, and CTAB, a close structural analog, is often used as a reference.

Experimental Protocols

Accurate assessment of cytotoxicity relies on standardized and well-documented experimental protocols. Below are detailed methodologies for three commonly employed cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the surfactant in a suitable solvent (e.g., sterile water or PBS). Remove the culture medium from the wells and replace it with the medium containing the test surfactant at various concentrations. Include a vehicle control (solvent only) and a positive control (e.g., Triton X-100).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium containing MTT and add 100-150 µL of a solubilizing agent (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the surfactant that causes 50% inhibition of cell viability).

Lactate (B86563) Dehydrogenase (LDH) Assay

This assay quantifies the release of the cytosolic enzyme lactate dehydrogenase into the culture medium upon cell membrane damage.

Principle: LDH is a stable enzyme present in the cytoplasm of all cells. When the plasma membrane is compromised, LDH is released into the extracellular space. The amount of LDH in the supernatant is proportional to the extent of cell lysis.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the 96-well plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells. Carefully collect a portion of the supernatant from each well without disturbing the cell layer.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH assay reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 10-30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 490-520 nm) using a microplate reader.

• Data Analysis: Include controls for spontaneous LDH release (vehicle control) and maximum LDH release (cells lysed with a detergent like Triton X-100). Calculate the percentage of cytotoxicity based on the ratio of experimental LDH release to the maximum LDH release.

Neutral Red Uptake (NRU) Assay

This assay assesses the viability of cells based on their ability to take up and accumulate the supravital dye Neutral Red in their lysosomes.

Principle: Viable cells can incorporate and bind Neutral Red within their lysosomes. Damage to the cell membrane or lysosomes results in a decreased ability to retain the dye.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Neutral Red Incubation: Remove the treatment medium and add medium containing a specific concentration of Neutral Red (e.g., 50 µg/mL). Incubate for 2-3 hours at 37°C.

• Washing: After incubation, remove the Neutral Red-containing medium and wash the cells with a wash buffer (e.g., PBS) to remove any unincorporated dye.

• Dye Extraction: Add a destain solution (e.g., a mixture of ethanol (B145695) and acetic acid) to each well to extract the dye from the lysosomes.

• Absorbance Measurement: Shake the plate for 10-15 minutes to ensure complete extraction. Measure the absorbance at a wavelength of approximately 540 nm.

• Data Analysis: Calculate the percentage of viable cells by comparing the absorbance of treated cells to that of the vehicle control. Determine the IC50 value.

Mandatory Visualizations

To better understand the processes involved in assessing surfactant cytotoxicity, the following diagrams illustrate a typical experimental workflow and the proposed mechanism of action for cationic surfactants.

Caption: A generalized workflow for in vitro cytotoxicity testing of surfactants.

Caption: Proposed mechanism of cationic surfactant-induced cytotoxicity.

Performance of Octadecyltrimethylammonium Bromide (OTAB) in Diverse Solvent Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Octadecyltrimethylammonium bromide (OTAB), a cationic surfactant, is a compound of significant interest in various scientific and industrial applications, including as an emulsifier, a component in drug delivery systems, and a template for nanoparticle synthesis. Its performance, particularly its self-aggregation behavior and interfacial properties, is critically dependent on the surrounding solvent environment. This guide provides a comparative analysis of OTAB's performance in different solvent systems, supported by experimental data, to aid in the selection of appropriate solvent conditions for specific research and development applications.

Key Performance Metrics of OTAB in Various Solvents

The ability of OTAB to form micelles and adsorb at interfaces is significantly influenced by the nature of the solvent. The following table summarizes key quantitative performance metrics of OTAB in aqueous solutions and in the presence of short-chain alcohols. The data is primarily derived from studies by Yu et al. (2019) and Pal et al. (2007).

Solvent System (at 313.15 K)	Critical Micelle Concentration (CMC) (mmol/L)	Degree of Ionization (α)	Maximum Adsorption (Γmax) (10⁻¹⁰ mol/cm²)	Minimum Area per Molecule (Amin) (nm²)	Standard Free Energy of Micellization (ΔG⁰mic) (kJ/mol)	Reference
Pure Water	0.31 (Tensiometry), 0.33 (Conductometry)	0.23	3.45	0.48	-31.5	Yu et al., 2019
Water + 70 g/L Methanol (B129727)	0.40 (Tensiometry), 0.42 (Conductometry)	0.28	3.85	0.43	-30.9	Yu et al., 2019
Water + 70 g/L Ethanol	0.35 (Tensiometry), 0.37 (Conductometry)	0.26	3.64	0.46	-31.3	Yu et al., 2019
Water + 70 g/L 1-Propanol	0.28 (Tensiometry), 0.30 (Conductometry)	0.22	3.23	0.51	-31.9	Yu et al., 2019
Water + 70 g/L 1-Butanol	0.20 (Tensiometry), 0.22 (Conductometry)	0.18	2.94	0.56	-32.8	Yu et al., 2019
Water (at 303 K)	0.29 (Conductometry)	0.18	-	-	-29.3	Pal et al., 2007

Analysis of Performance in Aqueous and Aqueous-Alcohol Systems:

• Critical Micelle Concentration (CMC): In pure water, OTAB exhibits a low CMC, indicating a strong tendency to form micelles. The addition of short-chain alcohols initially increases the CMC (for methanol and ethanol), suggesting that these alcohols make the solvent more favorable for the surfactant monomers, thus disfavoring micellization.[1] This is likely due to the alcohols reducing the polarity of the bulk solvent. However, with increasing alcohol chain length (1-propanol and 1-butanol), the CMC decreases.[1] This indicates that the longer chain alcohols can incorporate into the micelles, stabilizing them and promoting their formation at lower concentrations.

• Degree of Ionization (α): The degree of ionization of the micelles is influenced by the solvent composition. In the presence of methanol and ethanol, the ionization is higher compared to pure water, suggesting a greater dissociation of the bromide counterions from the micelle surface.[1] Conversely, the longer-chain alcohols (1-propanol and 1-butanol) decrease the degree of ionization, indicating a more compact micellar structure with more tightly bound counterions.[1]

• Interfacial Properties (Γmax and Amin): The maximum surface excess concentration (Γmax) and the minimum area per molecule (Amin) describe the packing of OTAB molecules at the air-water interface. Methanol increases the packing density of OTAB at the interface (higher Γmax, lower Amin).[1] As the alkyl chain length of the alcohol increases, the packing density decreases (lower Γmax, higher Amin), suggesting that the longer chain alcohols disrupt the efficient packing of OTAB molecules at the interface.[1]

• Thermodynamics of Micellization (ΔG⁰mic): The negative values of the standard free energy of micellization indicate that the process is spontaneous in all the tested aqueous and aqueous-alcohol systems.[1] The values become more negative with the addition of longer-chain alcohols, confirming that these alcohols promote and stabilize the micellization process.[1]

Performance in Microemulsion Systems

OTAB is also a key component in the formation of microemulsions, which are thermodynamically stable, isotropic dispersions of oil and water. A study by Pal et al. investigated the behavior of OTAB in a microemulsion system composed of n-heptane (oil), n-butanol (cosurfactant), and water.[2][3]

In this ternary system, OTAB facilitates the formation of reverse micelles (water-in-oil microemulsions). The study employed techniques such as conductometry, tensiometry, fluorimetry, and microcalorimetry to characterize the phase behavior and energetics of microemulsion formation.[2][3] The formation and stability of these microemulsions are highly dependent on the ratios of the components. These systems are particularly relevant for the encapsulation and delivery of hydrophilic drugs within a non-polar continuous phase.

Performance in Other Organic Solvents

Systematic studies on the performance of OTAB in a wide range of aprotic polar solvents (e.g., DMSO, DMF) and non-polar organic solvents (e.g., hexane, toluene) are limited in the publicly available literature. Generally, in non-polar solvents, the formation of reverse micelles is expected, where the hydrophilic head groups form the core, encapsulating any polar molecules, while the hydrophobic tails extend into the non-polar solvent. The solubility and aggregation behavior in these solvents would be highly dependent on the specific solvent's polarity and its ability to interact with the different moieties of the OTAB molecule. For drug development professionals, understanding this behavior is crucial for formulation design, especially when using organic solvents as part of the manufacturing process or as a component of the final delivery vehicle.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. The following are summaries of the key experimental protocols used to determine the performance metrics of OTAB.

Tensiometry (for CMC, Γmax, and Amin determination)

• Apparatus: A tensiometer (e.g., a Du Noüy ring tensiometer or a Wilhelmy plate tensiometer).

• Procedure:

  • Prepare a series of OTAB solutions of varying concentrations in the desired solvent system.

  • Measure the surface tension of each solution at a constant temperature.

  • Plot the surface tension as a function of the logarithm of the OTAB concentration.

  • The CMC is determined as the concentration at which a sharp break in the curve occurs.

  • The maximum surface excess concentration (Γmax) can be calculated from the slope of the curve below the CMC using the Gibbs adsorption isotherm equation.

  • The minimum area per molecule (Amin) is then calculated from Γmax.

Conductometry (for CMC and α determination)

• Apparatus: A conductivity meter.

• Procedure:

  • Prepare a series of OTAB solutions of varying concentrations in the desired solvent system.

  • Measure the specific conductivity of each solution at a constant temperature.

  • Plot the specific conductivity as a function of the OTAB concentration.

  • The plot will show two linear regions with different slopes. The intersection of these two lines corresponds to the CMC.

  • The degree of ionization (α) of the micelles is calculated from the ratio of the slopes of the post-micellar region to the pre-micellar region.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for determining the Critical Micelle Concentration (CMC) of OTAB using tensiometry and conductometry.

Caption: Workflow for CMC determination using tensiometry.

Caption: Workflow for CMC determination using conductometry.

Conclusion

The performance of OTAB is highly tunable through the selection of the solvent system. In aqueous solutions, the addition of short-chain alcohols can either hinder or promote micellization depending on the alcohol's chain length. This tunability is crucial for applications in drug delivery, where the encapsulation and release of therapeutic agents can be controlled by the composition of the formulation. While comprehensive data on OTAB's behavior in a wider range of organic solvents is still needed, the existing literature provides a strong foundation for understanding its fundamental physicochemical properties. The experimental protocols and comparative data presented in this guide offer a valuable resource for researchers and professionals working with this versatile cationic surfactant.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Quantitative Determination of Octadecyltrimethylammonium Bromide (OTAB) in Solution

For researchers, scientists, and drug development professionals working with the cationic surfactant octadecyltrimethylammonium bromide (OTAB), accurate quantification in solution is crucial for formulation development, quality control, and mechanistic studies. This guide provides a comparative overview of three common analytical methods for determining OTAB concentration: Potentiometric Titration, Two-Phase Titration, and Spectrophotometry. Detailed experimental protocols and performance data are presented to aid in method selection and implementation.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for OTAB quantification depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following table summarizes the key performance characteristics of the three discussed methods.

Method	Principle	Linearity Range	Accuracy (% Recovery)	Precision (RSD)	Throughput	Key Advantages	Key Disadvantages
Potentiometric Titration	Titration of the cationic OTAB with a standardized anionic surfactant (e.g., Sodium Dodecyl Sulfate, SDS). The endpoint is detected by a surfactant-specific ion-selective electrode (ISE).	10⁻⁵ M - 10⁻² M	98 - 102%	< 2%	Moderate	High accuracy and precision, automatable, not affected by sample color or turbidity.	Requires a specific ion-selective electrode, potential for electrode fouling.
Two-Phase Titration	Titration of the cationic OTAB in an aqueous/organic two-phase system with a standardized anionic surfactant. The endpoint is visualized by the transfer of a colored indicator from one phase to the other.	10⁻⁴ M - 10⁻² M	95 - 105%	< 5%	Low	Simple, does not require specialized instrumentation.	Subjective endpoint determination, use of hazardous organic solvents, not easily automated.
Spectrophotometry	Formation of an ion-pair complex between the cationic OTAB and an anionic dye (e.g., Bromophenol Blue). The absorbance of the complex is measured spectrophotometrically.	1 µg/mL - 20 µg/mL	97 - 103%	< 3%	High	High sensitivity, suitable for dilute samples, high throughput with microplate readers.	Potential for interference from other charged molecules and colored compounds, requires a calibration curve.

Experimental Protocols

Potentiometric Titration

This method relies on the precipitation reaction between the cationic OTAB and an anionic titrant, with the endpoint detected by monitoring the potential change using a surfactant-selective ion-selective electrode (ISE).

Materials:

• Automatic Potentiometric Titrator

• Surfactant-selective Ion-Selective Electrode (e.g., PVC membrane type)

• Reference Electrode (e.g., Ag/AgCl)

• Standardized 0.01 M Sodium Dodecyl Sulfate (SDS) solution (titrant)

• OTAB sample solution

• Deionized water

Procedure:

• Titrant Standardization: Standardize the SDS solution against a primary standard cationic surfactant (e.g., Hyamine® 1622).

• Sample Preparation: Accurately pipette a known volume of the OTAB solution into a titration vessel. Dilute with deionized water to ensure the electrode is sufficiently immersed.

• Titration Setup: Place the titration vessel on the magnetic stirrer and immerse the surfactant ISE and reference electrode in the solution.

• Titration: Start the titration with the standardized SDS solution. The titrator will automatically add the titrant and record the potential. The endpoint is the point of maximum inflection on the titration curve.

• Calculation: The concentration of OTAB is calculated based on the volume of SDS titrant consumed at the equivalence point.

Two-Phase Titration

This classical method involves the titration of OTAB in a two-phase system, typically chloroform (B151607) and water. The endpoint is determined by the color change of an indicator.

Materials:

• Burette

• Separatory funnel or stoppered glass cylinder

• Standardized 0.004 M Sodium Dodecyl Sulfate (SDS) solution

• OTAB sample solution

• Chloroform

• Mixed indicator solution (e.g., Methylene Blue)

• Deionized water

Procedure:

• Sample Preparation: Pipette a known volume of the OTAB solution into the separatory funnel. Add deionized water and a specific volume of chloroform.

• Indicator Addition: Add a few drops of the mixed indicator solution to the funnel.

• Titration: Titrate with the standardized SDS solution. After each addition of titrant, stopper the funnel and shake vigorously for about 30 seconds to allow for partitioning of the components between the two phases. Allow the phases to separate.

• Endpoint Determination: The endpoint is reached when the color of the organic (chloroform) phase is the same as the aqueous phase.

• Calculation: Calculate the OTAB concentration based on the volume of SDS titrant used.

Spectrophotometry

This method is based on the formation of a colored ion-pair between OTAB and an anionic dye. The intensity of the color, which is proportional to the OTAB concentration, is measured using a spectrophotometer.

Materials:

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• OTAB standard solutions of known concentrations

• OTAB sample solution

• Bromophenol Blue solution (or other suitable anionic dye)

• pH buffer solution (e.g., phosphate (B84403) buffer)

• Organic solvent for extraction (e.g., chloroform)

Procedure:

• Calibration Curve: Prepare a series of OTAB standard solutions of varying concentrations. To each standard, add the buffer solution and the Bromophenol Blue solution. Extract the formed ion-pair complex into a fixed volume of chloroform. Measure the absorbance of the organic phase at the wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance versus OTAB concentration.

• Sample Analysis: Treat the OTAB sample solution in the same manner as the standards (addition of buffer and dye, followed by extraction).

• Measurement: Measure the absorbance of the sample extract at the same λmax.

• Calculation: Determine the concentration of OTAB in the sample by interpolating its absorbance value on the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for each of the described analytical methods.

Caption: Workflow for Potentiometric Titration.

Caption: Workflow for Two-Phase Titration.

Caption: Workflow for Spectrophotometry.

Navigating the Cationic Landscape: A Comparative Guide to Surfactants for Advanced Drug Delivery

For researchers, scientists, and drug development professionals, the selection of an appropriate surfactant is a critical determinant in the successful formulation of effective and safe drug delivery systems. Octadecyltrimethylammonium bromide (OTAB), a long-chain cationic surfactant, has been utilized for its ability to stabilize emulsions and nanoparticle formulations. However, the quest for optimized performance, enhanced biocompatibility, and tailored functionalities necessitates a thorough evaluation of alternative surfactants. This guide provides a comprehensive comparison of OTAB with other prominent cationic surfactants—Cetyltrimethylammonium bromide (CTAB), Behentrimonium chloride, and Stearalkonium chloride—with a focus on their application in drug delivery.

This comparative analysis delves into the physicochemical properties and biological performance of these surfactants, supported by available experimental data. Detailed methodologies for key characterization techniques are also provided to aid in the critical appraisal and replication of these findings.

Executive Summary of Comparative Performance

While direct head-to-head comparative studies across all four surfactants for a single drug delivery application are limited in publicly available literature, a comprehensive analysis of existing data allows for a comparative assessment. The following table summarizes key physicochemical and biological parameters, drawing from various studies on nanoparticle formulations and cytotoxicity assays.

Surfactant	Alkyl Chain Length	Molecular Weight ( g/mol )	Critical Micelle Concentration (CMC) (mM in water)	Typical Particle Size in Nanoformulations (nm)	Zeta Potential in Nanoformulations (mV)	Biocompatibility/Cytotoxicity
Octadecyltrimethylammonium bromide (OTAB)	C18	392.50	~0.3	Data not readily available in comparative studies	Data not readily available in comparative studies	Generally considered cytotoxic, characteristic of cationic surfactants.
Cetyltrimethylammonium bromide (CTAB)	C16	364.45	~1.0[1]	100-200	+30 to +60	Known to be cytotoxic; removal from final formulation is often necessary for in vivo applications.[2]
Behentrimonium chloride	C22	404.16	Data not readily available	Data not readily available in pharmaceutical nanoformulations	Data not readily available in pharmaceutical nanoformulations	Considered safe for use in rinse-off and leave-on cosmetic products at specified concentrations.[3][4][5][6]
Stearalkonium chloride	C18 (with benzyl (B1604629) group)	424.15	Data not readily available	Data not readily available in pharmaceutical nanoformulations	Data not readily available in pharmaceutical nanoformulations	Used in cosmetic and pharmaceutical applications; cytotoxicity is concentration-dependent.

Key Observations:

• Alkyl Chain Length: The length of the hydrophobic alkyl chain influences the surfactant's lipophilicity and its interaction with cell membranes. OTAB and Stearalkonium chloride possess a C18 chain, CTAB a C16 chain, and Behentrimonium chloride the longest chain at C22.

• Critical Micelle Concentration (CMC): CTAB has a well-documented CMC of approximately 1.0 mM in water.[1] A lower CMC generally indicates a greater efficiency in forming micelles and stabilizing hydrophobic entities. Data for the other surfactants in a comparable context is less readily available.

• Biocompatibility: Cationic surfactants, as a class, are known to exhibit higher cytotoxicity compared to anionic or non-ionic surfactants due to their interaction with negatively charged cell membranes. CTAB is well-documented for its toxicity, often requiring thorough removal from formulations intended for biological applications.[2] Behentrimonium chloride and Stearalkonium chloride have established safety profiles in the cosmetic industry, suggesting they may offer a better biocompatibility profile, although their use in parenteral drug delivery would require rigorous evaluation.

Detailed Surfactant Profiles

Octadecyltrimethylammonium Bromide (OTAB)

OTAB is a quaternary ammonium (B1175870) compound with a long C18 alkyl chain. Its primary applications in research include its use as a surface-active agent to inhibit dynamin, a key protein involved in endocytosis. While its surfactant properties make it a candidate for stabilizing drug delivery systems, comprehensive data on its performance in such applications and direct comparisons with other cationic surfactants are not abundant in the current literature.

Cetyltrimethylammonium Bromide (CTAB)

CTAB is one of the most extensively studied cationic surfactants, particularly in the synthesis of metallic nanoparticles and as a component in DNA extraction buffers.[2] Its ability to direct the growth of nanoparticles and form stable micelles is well-documented.[1] However, its significant cytotoxicity is a major drawback for many drug delivery applications.[2]

Behentrimonium Chloride

With a C22 alkyl chain, Behentrimonium chloride is a waxy solid derived from canola oil.[6] It is widely used in the cosmetics industry as a conditioning and anti-static agent.[3][5] Its safety in topical applications has been assessed, and it is considered safe for use in rinse-off and leave-on products within certain concentration limits.[3][4][6] Its potential in oral or parenteral drug delivery systems remains largely unexplored in published research.

Stearalkonium Chloride

Stearalkonium chloride is another quaternary ammonium compound with a C18 alkyl chain and a benzyl group attached to the nitrogen atom. It finds use as an anti-static agent, surfactant, and antimicrobial in cosmetics and hair care products. It is also used as a thickener for grease and as a pharmaceutical bactericide. Its safety for use in food and as an antimicrobial agent is recognized by the United States Food and Drug Administration under specific restrictions.

Experimental Protocols

To facilitate a standardized comparison of these surfactants, the following experimental protocols are provided for key characterization techniques.

Nanoparticle Size and Zeta Potential Measurement

Objective: To determine the hydrodynamic diameter and surface charge of nanoparticles stabilized with different cationic surfactants.

Methodology:

• Sample Preparation: Disperse the nanoparticle formulation in an appropriate aqueous medium, such as deionized water or a buffer of low ionic strength. The concentration should be optimized for the instrument being used.

• Instrumentation: Utilize a dynamic light scattering (DLS) instrument for size measurement and an electrophoretic light scattering (ELS) instrument for zeta potential measurement.

• Measurement Parameters: For DLS, set the temperature to 25°C and allow the sample to equilibrate. For ELS, apply an electric field and measure the electrophoretic mobility of the particles.

• Data Analysis: The instrument software will calculate the Z-average diameter and polydispersity index (PDI) from the correlation function of the scattered light intensity fluctuations. The zeta potential is calculated from the electrophoretic mobility using the Henry equation.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxicity of the surfactants and their corresponding nanoformulations on a relevant human cell line.

Methodology:

• Cell Culture: Culture a suitable human cell line (e.g., HeLa, A549) in appropriate growth medium until confluent.

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the surfactants and nanoformulations in cell culture medium. Replace the existing medium in the wells with the treatment solutions. Include a positive control (e.g., doxorubicin) and a negative control (untreated cells).

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.

  • Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or isopropanol).

  • Measure the absorbance of the resulting solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the cell viability against the logarithm of the surfactant concentration to determine the IC50 value (the concentration at which 50% of the cells are viable).

Visualizing Experimental and Logical Workflows

To provide a clearer understanding of the processes involved in comparing these surfactants, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and the logical relationship in selecting a surfactant.

Caption: Experimental workflow for comparing cationic surfactants.

Caption: Logical flow for surfactant selection.

Conclusion

The selection of a cationic surfactant for drug delivery applications is a multifaceted decision that requires a careful balance of formulation stability and biological compatibility. While OTAB and CTAB have demonstrated utility in specific research contexts, their inherent cytotoxicity remains a significant hurdle for clinical translation. Alternatives such as Behentrimonium chloride and Stearalkonium chloride, with their established use in the cosmetics industry, present potentially safer alternatives, particularly for topical or oral formulations. However, a clear gap exists in the literature regarding their performance in advanced drug delivery systems.

For researchers and drug development professionals, this guide highlights the need for direct comparative studies that evaluate these surfactants under identical experimental conditions. Such studies are crucial for building a comprehensive understanding of their structure-function relationships and for making informed decisions in the design of next-generation drug delivery vehicles. The provided protocols and workflows offer a framework for conducting such vital comparative research.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of cytotoxicity of various surfactants tested on normal human fibroblast cultures using the neutral red test, MTT assay and LDH release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Cationic Surfactants: Self-Assembly, Structure-Activity Correlation and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Critical Review of the Use of Surfactant-Coated Nanoparticles in Nanomedicine and Food Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of the Antimicrobial Efficacy of Octadecyltrimethylammonium Bromide (OTAB)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of Octadecyltrimethylammonium Bromide (OTAB), a quaternary ammonium (B1175870) compound (QAC), against specific bacterial strains. Its efficacy is evaluated alongside other antimicrobial agents, supported by available experimental data.

Executive Summary

Octadecyltrimethylammonium Bromide (OTAB) demonstrates notable antimicrobial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus. As a cationic surfactant, its primary mechanism of action involves the disruption of bacterial cell membrane integrity, leading to the leakage of cellular contents and ultimately, cell death. Evidence also suggests that OTAB can induce oxidative stress within bacterial cells, further contributing to its antimicrobial effects.

Comparatively, its efficacy against Gram-negative bacteria, which possess a more complex outer membrane, can be more variable. This guide presents available Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data to facilitate a comparative assessment of OTAB against other common antimicrobials.

Data Presentation: Antimicrobial Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for OTAB and other representative antimicrobial agents against key bacterial strains. It is important to note that these values have been compiled from various studies, and direct comparisons should be made with caution due to potential variations in experimental methodologies.

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL

Antimicrobial Agent	Staphylococcus aureus	Escherichia coli	Pseudomonas aeruginosa
OTAB (Quaternary Ammonium Compound)	Data not consistently available in a comparable format	Data not consistently available in a comparable format	Data not consistently available in a comparable format
Benzalkonium Chloride (Quaternary Ammonium Compound)	5 - 10[1]	~12[2]	64[3][4]
Ciprofloxacin (B1669076) (Fluoroquinolone)	0.25 - 1[5]	≤0.06 - 0.016[6][7]	0.25 - 1[8]
Penicillin G (β-Lactam)	>0.05 (for β-lactamase producers)[9]	Generally resistant	Generally resistant

Table 2: Minimum Bactericidal Concentration (MBC) in µg/mL

Antimicrobial Agent	Staphylococcus aureus	Escherichia coli	Pseudomonas aeruginosa
OTAB (Quaternary Ammonium Compound)	Data not consistently available in a comparable format	Data not consistently available in a comparable format	Data not consistently available in a comparable format
Benzalkonium Chloride (Quaternary Ammonium Compound)	4 or 8[10]	Data not consistently available in a comparable format	Data not consistently available in a comparable format
Ciprofloxacin (Fluoroquinolone)	1.0[11]	Data not consistently available in a comparable format	2x MIC value[8]
Penicillin G (β-Lactam)	Data not consistently available in a comparable format	Data not consistently available in a comparable format	Data not consistently available in a comparable format

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on established standards such as those from the Clinical and Laboratory Standards Institute (CLSI).[12]

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method)

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in a broth dilution susceptibility test.

• Preparation of Antimicrobial Stock Solutions: Prepare stock solutions of the antimicrobial agents (OTAB, Benzalkonium Chloride, Ciprofloxacin, Penicillin G) in a suitable solvent. Sterilize by filtration.

• Preparation of Microtiter Plates: Aseptically dispense 50 µL of sterile Mueller-Hinton Broth (MHB) into each well of a 96-well microtiter plate.

• Serial Dilutions: Add 50 µL of the antimicrobial stock solution to the first well of each row. Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, down the plate. The final volume in each well will be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours) in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL. Include a growth control well (bacteria and broth, no antimicrobial) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Interpretation of Results: The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible turbidity (bacterial growth).

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• Subculturing from MIC Plates: Following the MIC determination, select the wells showing no visible growth (the MIC well and the wells with higher concentrations).

• Plating: Aliquot a small volume (e.g., 10 µL) from each of these clear wells and plate onto a suitable agar (B569324) medium (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the agar plates at 35-37°C for 18-24 hours.

• Interpretation of Results: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original bacteria survive).

Mandatory Visualization

Caption: Experimental workflow for determining MIC and MBC of OTAB.

Caption: Proposed antimicrobial mechanism of action for OTAB.

References

• 1. Increase in Resistance of Methicillin-Resistant Staphylococcus aureus to β-Lactams Caused by Mutations Conferring Resistance to Benzalkonium Chloride, a Disinfectant Widely Used in Hospitals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Co-culture of benzalkonium chloride promotes the biofilm formation and decreases the antibiotic susceptibility of a Pseudomonas aeruginosa strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Co-culture of benzalkonium chloride promotes the biofilm formation and decreases the antibiotic susceptibility of a Pseudomonas aeruginosa strain - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of reduced susceptibility to ciprofloxacin in Escherichia coli isolates from Canadian hospitals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Correlation of penicillin minimum inhibitory concentrations and penicillin zone edge appearance with staphylococcal beta-lactamase production - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Activity of ciprofloxacin against methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]

Characterizing OTAB-Modified Surfaces: A Comparative Guide Using AFM and SEM

For researchers, scientists, and drug development professionals, understanding the surface morphology of modified materials is critical for advancing innovations in drug delivery, biomaterials, and nanotechnology. Octadecyltrimethylammonium bromide (OTAB) is a cationic surfactant frequently used to modify surfaces to alter their physicochemical properties. This guide provides a comprehensive comparison of OTAB-modified surfaces with alternative surface modifications, leveraging the high-resolution imaging and analytical capabilities of Atomic Force Microscopy (AFM) and Scanning Electron Microscopy (SEM).

This document outlines the principles of AFM and SEM for surface characterization, presents a comparative analysis of OTAB with other common surface modifiers, and provides detailed experimental protocols for reproducing these analyses.

Principles of Surface Characterization Techniques

Atomic Force Microscopy (AFM) and Scanning Electron Microscopy (SEM) are powerful and complementary techniques for characterizing surface topography and morphology at the nanoscale.

Atomic Force Microscopy (AFM) operates by scanning a sharp tip, attached to a flexible cantilever, across a sample surface. The interaction forces between the tip and the sample cause the cantilever to deflect. A laser beam reflected off the back of the cantilever onto a photodiode detector measures this deflection, which is then used to create a three-dimensional topographic map of the surface.[1] AFM is particularly adept at providing quantitative height information and can be operated in various environments, including liquid.[1]

Scanning Electron Microscopy (SEM) , in contrast, uses a focused beam of electrons to scan the sample surface. The interaction of the electron beam with the sample generates various signals, primarily secondary electrons, which are detected to form an image.[1] SEM excels at providing high-resolution images of surface morphology over a large area with a great depth of field. When equipped with an Energy Dispersive X-ray (EDX) detector, SEM can also provide elemental analysis of the surface.

Comparative Analysis of Surface Modifications

The choice of surface modification agent significantly impacts the resulting surface properties, such as roughness, hydrophobicity, and biocompatibility. Here, we compare OTAB-modified surfaces with those modified by a similar cationic surfactant, Cetyltrimethylammonium Bromide (CTAB), and a common class of self-assembling molecules, alkylsilanes.

Morphological and Quantitative Comparison

The following table summarizes the key morphological and quantitative parameters obtained from AFM and SEM analysis of surfaces modified with OTAB, CTAB, and alkylsilanes. These values are indicative and can vary depending on the substrate, deposition parameters, and analytical conditions.

Surface Modification	Technique	Key Morphological Features	Quantitative Parameters
OTAB on Mica	AFM	Formation of self-assembled monolayers (SAMs) with distinct island growth. The growth kinetics involve the deposition of adsorbate molecules, formation of a disordered 2D liquid phase, nucleation of ordered islands, and subsequent island growth.[2]	Activation energy for adsorption onto a bare substrate: 20 kJ/mol. Activation energy for adsorption into the saturated liquid phase: 100 kJ/mol. Activation energy for island nucleation: 0.3 kJ/mol.[2]
CTAB on Mica	AFM	Adsorbed CTAB molecules can form various aggregates, including cylindrical micelles and flat layered films, depending on the concentration and adsorption time.[3][4] The morphology can transition from cylindrical aggregates to layered films over time.[3]	Average height of cylindrical aggregates: ~6 nm. Height of flat layered films: ~9-10 nm.[3]
Alkylsilane on Silicon Oxide	AFM	Formation of a complete, uniform monolayer is possible. The number of bonding sites on the silane (B1218182) molecule influences the layer morphology; more bonding sites can lead to island formation and a rougher surface due to polymerization.[5]	For octadecylphosphonate on SiO2/Si, the cross-sectional area per molecule is approximately 18.5 Ų, indicating close-packed alkyl chains.[6] For aminosilane-modified silicon, surface roughness (Ra) can range from 0.09 nm for an uncoated wafer to 0.28 nm for a modified surface with island formation.[5]
General Surface	SEM	Provides qualitative information on surface coverage, uniformity, and the presence of larger aggregates or defects. Can be used to visualize the overall morphology of the modified surface.	Quantitative analysis of SEM images can be performed using digital image processing to determine parameters such as the area of coverage and the size distribution of features.[7][8][9]

Experimental Protocols

Detailed methodologies are crucial for obtaining reproducible and comparable results. The following are generalized protocols for the preparation and characterization of OTAB-modified surfaces.

Preparation of OTAB-Modified Mica Surface

• Substrate Preparation: Freshly cleave a muscovite (B576469) mica sheet to expose an atomically flat surface.

• Solution Preparation: Prepare a solution of OTAB in a suitable solvent (e.g., ultrapure water) at a concentration below its critical micelle concentration (CMC).

• Self-Assembly: Immerse the freshly cleaved mica substrate in the OTAB solution for a specific duration (e.g., minutes to hours) at a controlled temperature (e.g., 22-50°C).[2]

• Rinsing and Drying: Gently rinse the substrate with the pure solvent to remove non-adsorbed molecules and then dry it with a stream of inert gas (e.g., nitrogen).

Atomic Force Microscopy (AFM) Analysis

• Instrument Setup: Use an AFM instrument operating in tapping mode to minimize sample damage. Select an appropriate cantilever with a sharp tip.

• Imaging: Scan the prepared OTAB-modified mica surface. Acquire images at various scan sizes to observe both the overall coverage and the detailed morphology of the self-assembled structures.

• Data Analysis: Use the AFM software to measure key parameters such as the height and width of the molecular islands and the surface roughness (e.g., Root Mean Square, Rq, and Average Roughness, Ra).

Scanning Electron Microscopy (SEM) Analysis

• Sample Preparation: Mount the OTAB-modified substrate on an SEM stub using conductive adhesive. For non-conductive substrates, a thin conductive coating (e.g., gold or carbon) may be necessary to prevent charging.

• Instrument Setup: Place the sample in the SEM chamber and evacuate to high vacuum. Apply an appropriate accelerating voltage and working distance.

• Imaging: Acquire secondary electron images at various magnifications to visualize the surface morphology, coverage, and uniformity of the OTAB layer.

• Quantitative Analysis (Optional): Utilize image analysis software to quantify parameters such as the percentage of surface coverage and the size distribution of any visible aggregates.[7][9]

Visualizing the Experimental Workflow

To illustrate the logical flow of characterizing OTAB-modified surfaces, the following diagram was generated using the DOT language.

Experimental workflow for OTAB surface modification and characterization.

Conclusion

The characterization of OTAB-modified surfaces using AFM and SEM provides invaluable insights into their nanoscale morphology and properties. This guide demonstrates that while OTAB forms distinct self-assembled monolayers, its characteristics can be compared and contrasted with other modification agents like CTAB and alkylsilanes. The choice of modification agent should be guided by the desired surface properties for a specific application. The detailed experimental protocols and the comparative data presented herein serve as a valuable resource for researchers and professionals in the fields of materials science and drug development, enabling informed decisions and facilitating further innovation.

References

• 1. upcommons.upc.edu [upcommons.upc.edu]
• 2. Kinetics of octadecyltrimethylammonium bromide self-assembled monolayer growth at mica from an aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Self-assembly and adsorption of cetyltrimethylammonium bromide and didodecyldimethylammonium bromide surfactants at the mica–water interface - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Bonding self-assembled, compact organophosphonate monolayers to the native oxide surface of silicon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Qualitative and quantitative interpretation of SEM image using digital image processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of OTAB and CTAB for Enhanced DNA Extraction Efficiency

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Cationic Detergent for Nucleic Acid Isolation

The isolation of high-quality deoxyribonucleic acid (DNA) is a foundational step in a multitude of molecular biology applications, from genetic research to the development of novel therapeutics. The Cetyltrimethylammonium Bromide (CTAB) method has long been a gold standard for DNA extraction, particularly from challenging samples like plants that are rich in polysaccharides and polyphenols.[1] This guide provides a comparative analysis of CTAB and a less common but potentially potent alternative, Octadecyltrimethylammonium Bromide (OTAB), for DNA extraction.

While direct, quantitative comparative studies on the DNA extraction efficiency of OTAB versus CTAB are not extensively documented in current literature, a deductive comparison based on their physicochemical properties and the established principles of cationic detergent-based DNA extraction can provide valuable insights for researchers seeking to optimize their protocols.

Physicochemical Properties: A Tale of Two Alkyl Chains

Both OTAB and CTAB are quaternary ammonium (B1175870) cationic detergents that facilitate the lysis of cell membranes and the separation of DNA from contaminants.[2][3] Their effectiveness is rooted in the formation of a complex with the negatively charged phosphate (B84403) backbone of DNA, which then allows for the differential precipitation of DNA away from polysaccharides and other inhibitors.[4] The primary structural difference between these two molecules lies in the length of their hydrophobic alkyl chains: CTAB possesses a 16-carbon chain (hexadecyl), while OTAB has a longer 18-carbon chain (octadecyl).[2][4] This seemingly small difference can significantly influence their behavior in solution and, consequently, their extraction efficiency.

Property	Octadecyltrimethylammonium Bromide (OTAB)	Cetyltrimethylammonium Bromide (CTAB)	References
Chemical Formula	C₂₁H₄₆BrN	C₁₉H₄₂BrN	[5]
Molecular Weight	392.5 g/mol	364.46 g/mol	[5]
Alkyl Chain Length	18 carbons (octadecyl)	16 carbons (hexadecyl)	[2][4]
Critical Micelle Concentration (CMC)	Lower than CTAB	~1 mM in water	[6][7]
Solubility in Water	Soluble	Soluble	[5]
Appearance	White or yellowish solid (paste)	White powder	[5]

Table 1: Summary of the physicochemical properties of OTAB and CTAB.

Deductive Comparison of DNA Extraction Efficiency

Based on the known mechanisms of CTAB and the influence of alkyl chain length on surfactant properties, we can infer the potential advantages and disadvantages of using OTAB for DNA extraction. A study comparing dodecyltrimethylammonium (B156365) bromide (DTAB) with a shorter 12-carbon chain to CTAB found that the longer alkyl chain of CTAB contributed to a higher DNA yield.[8] This suggests that the even longer alkyl chain of OTAB could further enhance certain aspects of the extraction process.

Performance Metric	Expected OTAB Performance	Rationale	Expected CTAB Performance	Rationale	References
DNA Yield	Potentially Higher	The longer hydrophobic chain may lead to more efficient precipitation of the DNA-detergent complex, resulting in a greater recovery of DNA.[8]	High	Well-established method known for good DNA yields, especially from plant tissues.[1]	[1][8]
Purity (A260/A280)	Potentially Higher	The increased hydrophobicity of OTAB might lead to a more effective removal of proteins during the chloroform (B151607) extraction step.	Good to High (typically 1.8-2.0)	Efficiently removes most protein contaminants.[8]	[8]
Purity (A260/A230)	Potentially Higher	The enhanced interaction with polysaccharides due to the longer chain could result in more efficient removal of these common contaminants.	Good (can be variable)	Effective at removing polysaccharides, but can sometimes be challenging with certain plant species.[1]	[1]
Efficiency with Recalcitrant Tissues	Potentially Improved	The stronger surfactant properties may be more effective at lysing tough cell walls and removing high levels of secondary metabolites.	Good	A widely used and effective method for many recalcitrant plant tissues.[1]	[1]
Protocol Optimization	May require more optimization	As a less common reagent, buffer compositions and incubation times may need to be adjusted for optimal performance.	Well-established protocols available	Numerous optimized protocols exist for a wide variety of sample types.[1][9]	[1][9]

Table 2: A deductive comparison of the expected performance of OTAB and CTAB in DNA extraction.

Experimental Protocols

Representative CTAB DNA Extraction Protocol

This protocol is a common variation used for plant tissues.

Materials:

• CTAB Extraction Buffer:

  • 2% (w/v) CTAB

  • 100 mM Tris-HCl (pH 8.0)

  • 20 mM EDTA (pH 8.0)

  • 1.4 M NaCl

  • 1% (w/v) Polyvinylpyrrolidone (PVP) (optional, for high-polyphenol tissues)

  • 0.2% (v/v) β-mercaptoethanol (add fresh before use)

• Chloroform:isoamyl alcohol (24:1)

• Isopropanol (B130326) (ice-cold)

• 70% Ethanol (B145695) (ice-cold)

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0) or sterile deionized water

• RNase A (10 mg/mL)

Procedure:

• Sample Preparation: Grind 50-100 mg of fresh or frozen tissue to a fine powder in liquid nitrogen using a pre-chilled mortar and pestle.

• Lysis: Transfer the powdered tissue to a 2 mL microcentrifuge tube. Immediately add 1 mL of pre-warmed (60-65°C) CTAB extraction buffer and vortex thoroughly.

• Incubation: Incubate the mixture at 60-65°C for 30-60 minutes in a water bath or heat block, with occasional gentle inversion.

• First Extraction: Add an equal volume (1 mL) of chloroform:isoamyl alcohol (24:1). Mix by inverting the tube for 5-10 minutes to form an emulsion.

• Phase Separation: Centrifuge at 12,000 x g for 10 minutes at room temperature.

• Aqueous Phase Transfer: Carefully transfer the upper aqueous phase to a new, clean microcentrifuge tube, avoiding the interface and the lower organic phase.

• Second Extraction (Optional): For samples with high contaminant levels, repeat steps 4-6.

• DNA Precipitation: Add 0.6-0.7 volumes of ice-cold isopropanol to the aqueous phase. Mix gently by inversion until a stringy white precipitate of DNA is visible.

• Pelleting DNA: Incubate at -20°C for at least 30 minutes (or overnight for low DNA concentrations). Centrifuge at 12,000 x g for 15 minutes at 4°C to pellet the DNA.

• Washing: Carefully decant the supernatant. Wash the DNA pellet with 1 mL of ice-cold 70% ethanol. Centrifuge at 12,000 x g for 5 minutes at 4°C.

• Drying: Decant the ethanol and air-dry the pellet for 5-15 minutes at room temperature. Do not over-dry the pellet.

• Resuspension: Resuspend the DNA pellet in 30-100 µL of TE buffer or sterile deionized water.

• RNA Removal (Optional): Add RNase A to a final concentration of 20 µg/mL and incubate at 37°C for 30 minutes.

• Storage: Store the purified DNA at -20°C.

Visualizing the Process

To better understand the comparative analysis workflow and the underlying mechanism of DNA extraction, the following diagrams are provided.

A logical workflow for the comparative analysis of OTAB and CTAB.

A generalized workflow for cationic detergent-based DNA extraction.

References

• 1. What is the “modified” CTAB protocol? Characterizing modifications to the CTAB DNA extraction protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Surfactant - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. chembk.com [chembk.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. mbari.org [mbari.org]

Safety & Regulatory Compliance

Proper Disposal of Octadecyltrimethylammonium Bromide: A Guide for Laboratory Professionals

This document provides essential procedural guidance for the safe handling and proper disposal of octadecyltrimethylammonium bromide (OTAB), a quaternary ammonium (B1175870) compound. Adherence to these protocols is critical to ensure the safety of laboratory personnel, minimize environmental impact, and maintain regulatory compliance.

Immediate Safety and Handling

Octadecyltrimethylammonium bromide is classified as a hazardous substance that can cause skin irritation, serious eye damage, and may be harmful if swallowed or inhaled.[1][2][3] It is also recognized as being very toxic to aquatic life with long-lasting effects.[1][2][4] Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling OTAB, ensure the following personal protective equipment is worn:

• Gloves: Use impervious gloves inspected prior to use.[5]

• Eye Protection: Wear tightly sealed safety goggles or a face shield.[6][7]

• Lab Coat: A lab coat is necessary to protect clothing from contamination.[6]

• Respiratory Protection: A NIOSH/MSHA-approved respirator should be used if there is a risk of inhaling dust, particularly when handling the solid form.[5][6]

Engineering Controls: Work with OTAB should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6] An eyewash station and a safety shower must be readily accessible.[6][8]

Step-by-Step Disposal Procedure

The mandated method for the disposal of octadecyltrimethylammonium bromide is through a licensed hazardous waste disposal company.[1][2][5][6] Under no circumstances should OTAB or its solutions be discharged into the sanitary sewer system or general waste.[5][6]

Step 1: Waste Collection and Segregation

• Solid Waste: Collect pure OTAB, contaminated disposable labware (e.g., weighing boats, pipette tips), and spill cleanup materials in a dedicated, clearly labeled hazardous waste container.[6][9]

• Liquid Waste: Collect aqueous solutions of OTAB in a separate, leak-proof, and compatible hazardous waste container.[6] Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[5]

Step 2: Container Management

• Labeling: All waste containers must be accurately labeled with "Hazardous Waste" and the full chemical name: "Octadecyltrimethylammonium Bromide."[9][10]

• Storage: Keep waste containers securely closed except when adding waste.[11][12] Store sealed waste containers in a designated, secure, and well-ventilated satellite accumulation area that is inspected weekly for any signs of leakage.[10][12]

Step 3: Scheduling Waste Pickup

• Contact your institution's Environmental Health & Safety (EHS) department or the designated chemical waste coordinator to schedule a pickup for the hazardous waste.[10][11]

• Follow all institutional procedures for waste manifest documentation and handover.

Step 4: Spill Management

• Small Spills: In the event of a small spill, absorb the material with an inert substance (e.g., sand, vermiculite).[6] Collect the absorbent material and place it into the designated hazardous waste container.

• Decontamination: Clean the spill area with soap and water, collecting all cleaning materials as hazardous waste.[6]

• Reporting: Report any spills to your laboratory supervisor and EHS office in accordance with your institution's policies.

Step 5: Empty Container Disposal

• A container that has held octadecyltrimethylammonium bromide must be managed as hazardous waste.

• For a container to be disposed of as regular trash, it must be triple-rinsed with a suitable solvent. The resulting rinsate must be collected and disposed of as hazardous waste.[11] After rinsing, deface all chemical labels on the container before disposal.[11]

Quantitative Data Summary

While specific quantitative disposal limits for octadecyltrimethylammonium bromide are not broadly established and are subject to local regulations, general guidelines for laboratory chemical waste apply.

Parameter	Guideline	Source
pH of Aqueous Waste	General guidance for corrosive waste is a pH ≤ 2 or ≥ 12.5. While not specific to OTAB, it is a common threshold for hazardous waste classification.	[10]
Satellite Accumulation Area Limit	A maximum of 55 gallons of hazardous waste or 1 quart of acutely toxic P-listed waste may be stored.	[10]
Storage Time Limit	Partially filled, properly labeled containers may remain in a satellite accumulation area for up to one year.	[12]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of octadecyltrimethylammonium bromide.

References

• 1. uwyo.edu [uwyo.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. vumc.org [vumc.org]
• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling Octadecyltrimethylammonium bromide

Essential Safety and Handling Guide for Octadecyltrimethylammonium Bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides immediate, essential safety and logistical information for the handling of Octadecyltrimethylammonium bromide (OTAB), also known as Cetrimonium bromide or CTAB.

Octadecyltrimethylammonium bromide is a cationic surfactant with various applications in research and development. However, it is also a hazardous substance that requires careful handling to minimize risks.

Hazard Identification and Classification

OTAB is classified with the following hazards:

• Harmful if swallowed.[1][2][3]

• Causes skin irritation.[1][2][3]

• May cause an allergic skin reaction.[2]

• Causes serious eye damage.[1][2][3]

• May cause respiratory irritation.[1][3]

• May cause damage to organs through prolonged or repeated exposure if swallowed.[1][3]

• Very toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment is mandatory when handling OTAB:

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Tightly sealed safety goggles or safety glasses with side-shields conforming to EN166 or NIOSH standards.[4][5] A face shield may also be necessary.	To protect eyes from splashes and dust particles that can cause serious eye damage.[1][2][3]
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber) that have been inspected for integrity before use.[2][4][6]	To prevent skin contact, which can cause irritation and potential allergic reactions.[1][2][3]
Body Protection	A lab coat, protective work clothing, or a chemical-resistant suit to prevent skin exposure.[4] Clothing should have a closed front and long sleeves.	To protect the skin from accidental spills and splashes.[7]
Respiratory Protection	A full-face particle respirator (type N100, US) or P3 (EN 143) respirator cartridges are required when dust is generated, especially in the absence of adequate engineering controls like a fume hood.[3]	To prevent inhalation of dust particles, which can cause respiratory irritation.[1][3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental protection.

Step-by-Step Handling Protocol

• Preparation:

  • Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling procedures.[4][8]

  • Inspect all PPE for damage before use.

  • Locate the nearest eyewash station and safety shower before starting work.[9]

  • Have spill containment materials readily available.

• Handling:

  • Avoid generating dust when handling the solid powder.[2][3][4]

  • Use non-sparking tools to prevent ignition sources.[4]

  • Do not eat, drink, or smoke in the handling area.[1][3]

  • Keep the container tightly closed when not in use.[1][3][4]

• Post-Handling:

  • Wash hands and face thoroughly with soap and water after handling and before breaks.[1][3]

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Remove and properly dispose of contaminated PPE.[2][6] Contaminated clothing should be washed before reuse.[1][3]

Disposal Plan

• Waste Generation: All materials contaminated with OTAB, including disposable PPE, weighing papers, and pipette tips, should be considered hazardous waste.

• Collection: Collect waste in a designated, properly labeled, and sealed container.[2][4] Do not mix with other waste.[2]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[1][2][3] Avoid release to the environment.[1][3][4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water.[1][3][4] Seek medical advice if irritation persists.[1][3]
Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1][3][4]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a poison center or doctor immediately.[4]
Spill	Evacuate personnel to a safe area.[4][8] Avoid breathing dust.[2][3][8] Wear appropriate PPE.[4] Cover drains to prevent environmental contamination.[1][2][3] Collect the spillage using a method that does not generate dust (e.g., gently sweep or vacuum) and place it in a suitable, closed container for disposal.[2][3][4]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling Octadecyltrimethylammonium bromide in a laboratory setting.

Caption: Workflow for Safe Handling of Octadecyltrimethylammonium Bromide.

References

• 1. uwyo.edu [uwyo.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. chemos.de [chemos.de]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Page loading... [wap.guidechem.com]
• 9. fishersci.com [fishersci.com]